Ethyl 3,4-dimethylpent-2-enoate

• CAS: 21016-44-4

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis of Ethyl 3,4-dimethylpent-2-enoate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the synthesis of Ethyl 3,4-dimethylpent-2-enoate, a valuable intermediate in organic synthesis. The document details established synthetic methodologies, including the Horner-Wadsworth-Emmons and Wittig reactions, complete with experimental protocols and comparative data. Spectroscopic and physical data are presented for the characterization of the target molecule.

Introduction

Ethyl 3,4-dimethylpent-2-enoate is an α,β-unsaturated ester with applications in the synthesis of more complex organic molecules, including pharmaceuticals and agrochemicals. Its structure, featuring a trisubstituted double bond, makes it a target for various synthetic strategies. This guide will focus on two prominent olefination reactions for its preparation: the Horner-Wadsworth-Emmons reaction and the Wittig reaction. The principles of each method will be discussed, followed by detailed experimental procedures and a summary of the relevant quantitative data.

Synthetic Methodologies

The synthesis of Ethyl 3,4-dimethylpent-2-enoate is most commonly achieved through the reaction of 3-methyl-2-butanone with a phosphorus-stabilized carbanion. The two primary methods, the Horner-Wadsworth-Emmons (HWE) and the Wittig reactions, offer distinct advantages and are detailed below.

Horner-Wadsworth-Emmons (HWE) Reaction

The Horner-Wadsworth-Emmons (HWE) reaction is a widely used method for the stereoselective synthesis of alkenes.[1][2] It involves the reaction of a phosphonate carbanion with an aldehyde or ketone. A key advantage of the HWE reaction is that the byproduct, a dialkyl phosphate salt, is water-soluble and easily removed during workup.[3] Furthermore, the use of stabilized phosphonate ylides, such as triethylphosphonoacetate, generally favors the formation of the (E)-alkene isomer with high selectivity.[2][4]

The general mechanism involves the deprotonation of the phosphonate ester to form a nucleophilic carbanion, which then attacks the carbonyl carbon of the ketone. The resulting intermediate collapses to form the alkene and the water-soluble phosphate byproduct.[3]

Wittig Reaction

The Wittig reaction, for which Georg Wittig was awarded the Nobel Prize in Chemistry in 1979, is another cornerstone of alkene synthesis.[5][6] It utilizes a phosphonium ylide to convert a ketone or aldehyde into an alkene.[6] The stereochemical outcome of the Wittig reaction is dependent on the nature of the ylide. Stabilized ylides, such as the one derived from ethyl (triphenylphosphoranylidene)acetate, typically yield the (E)-alkene as the major product.[7] The driving force for this reaction is the formation of the highly stable triphenylphosphine oxide byproduct.[5]

Experimental Protocols

Horner-Wadsworth-Emmons Synthesis of Ethyl 3,4-dimethylpent-2-enoate

A detailed experimental protocol for the synthesis of Ethyl 3,4-dimethylpent-2-enoate via the HWE reaction has been reported with a high yield.[8]

Reagents:

• Sodium hydride (NaH)

• Diglyme

• Triethylphosphonoacetate

• 3-Methyl-2-butanone

• Diethyl ether

• Water

• Anhydrous magnesium sulfate

Procedure:

• A suspension of sodium hydride (2.6 g) in diglyme (10 mL) is prepared in an ice bath (approximately 0 °C) under a nitrogen atmosphere.[8]

• Triethylphosphonoacetate (24 g, 107 mmol) is added dropwise to the suspension.[8]

• The mixture is stirred for 30 minutes.[8]

• 3-Methyl-2-butanone (4.3 g, 50 mmol) is then added dropwise, and the reaction mixture is stirred at ambient temperature for three hours.[8]

• After the reaction is complete, the mixture is cooled and then cautiously diluted with a large excess of water.[8]

• The product is extracted with diethyl ether.[8]

• The combined ethereal extracts are dried over anhydrous magnesium sulfate, filtered, and the solvent is evaporated in vacuo to yield the final product.[8]

Yield: 7.1 g (91%)[8]

Representative Wittig Synthesis of Ethyl 3,4-dimethylpent-2-enoate

Reagents:

• Ethyl (triphenylphosphoranylidene)acetate (a stabilized Wittig reagent)

• 3-Methyl-2-butanone

• Anhydrous toluene or tetrahydrofuran (THF)

• Anhydrous magnesium sulfate

• Hexane

• Ethyl acetate

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve ethyl (triphenylphosphoranylidene)acetate in an anhydrous solvent such as toluene or THF under a nitrogen atmosphere.

• Add 3-methyl-2-butanone to the solution.

• The reaction mixture is typically heated to reflux and monitored by thin-layer chromatography (TLC) until the starting material is consumed.

• Upon completion, the solvent is removed under reduced pressure.

• The residue, containing the product and triphenylphosphine oxide, is triturated with a non-polar solvent like hexane to precipitate the triphenylphosphine oxide.

• The solid is removed by filtration, and the filtrate is concentrated.

• The crude product can be further purified by column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent.

Data Presentation

Physical and Spectroscopic Data of Ethyl 3,4-dimethylpent-2-enoate

Property	Value	Reference
Molecular Formula	C₉H₁₆O₂	[9]
Molecular Weight	156.22 g/mol	[8][9]
Appearance	Oily liquid	[8]
Boiling Point	Not explicitly reported; boiling point of the similar compound ethyl 3,3-dimethylpent-4-enoate is 160.2°C at 760 mmHg.	[10]
¹H NMR (CDCl₃)	δ 1.08 (6H, d, J=7 Hz), 1.30 (3H, t, J=7 Hz), 2.15 (3H, d, J=1.5 Hz), 4.15 (2H, q, J=7 Hz), 5.68 (1H, br. s)	[8]
IR (neat, cm⁻¹)	1705 (C=O), 1640 (C=C), 1385 and 1365 ((CH₃)₂C)	[8]
Mass Spec. (m/z)	Top Peak: 111, 3rd Highest: 156	[8]
CAS Number	21016-45-5	[9]

Comparison of Synthetic Methods

Feature	Horner-Wadsworth-Emmons Reaction	Wittig Reaction
Ylide Type	Phosphonate carbanion	Phosphonium ylide
Byproduct	Dialkyl phosphate salt (water-soluble)	Triphenylphosphine oxide (often requires chromatography for removal)
Stereoselectivity	Generally high (E)-selectivity with stabilized ylides	Generally good (E)-selectivity with stabilized ylides
Reported Yield	91%	Not specifically reported for this product, but generally good.
Workup	Simple aqueous extraction	Often requires chromatography

Visualizations

Horner-Wadsworth-Emmons Reaction Workflow

Caption: Horner-Wadsworth-Emmons reaction workflow.

Wittig Reaction Signaling Pathway

Caption: Wittig reaction signaling pathway.

Conclusion

The synthesis of Ethyl 3,4-dimethylpent-2-enoate can be effectively achieved using both the Horner-Wadsworth-Emmons and Wittig reactions. The HWE reaction offers a high-yielding and operationally simple method with an easy workup, making it an attractive choice for large-scale synthesis. The Wittig reaction provides a viable alternative, particularly when utilizing a stabilized ylide to favor the desired (E)-isomer. The choice of method will depend on factors such as desired stereoselectivity, scale, and the ease of purification. This guide provides the necessary information for researchers to select and implement the most suitable synthetic strategy for their specific needs.

References

• 1. rsc.org [rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. Ethyl 3,4-dimethylpent-2-enoate | C9H16O2 | CID 5370267 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. pendidikankimia.walisongo.ac.id [pendidikankimia.walisongo.ac.id]
• 5. Wittig Reaction [organic-chemistry.org]
• 6. ethyl 2-pentenoate, 2445-93-4 [thegoodscentscompany.com]
• 7. rsc.org [rsc.org]
• 8. BJOC - Synthesis of α,β-unsaturated esters via a chemo-enzymatic chain elongation approach by combining carboxylic acid reduction and Wittig reaction [beilstein-journals.org]
• 9. Wittig reaction - Wikipedia [en.wikipedia.org]
• 10. adichemistry.com [adichemistry.com]

An In-depth Technical Guide to Ethyl 3,4-dimethylpent-2-enoate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Ethyl 3,4-dimethylpent-2-enoate, including its chemical identity, physical properties, synthesis protocols, and potential areas of application based on related compounds. This document is intended to serve as a valuable resource for professionals in research and drug development.

Chemical Identity and Properties

Ethyl 3,4-dimethylpent-2-enoate is an α,β-unsaturated ester. It exists as two geometric isomers, (E) and (Z), which have distinct CAS numbers.

Table 1: Chemical Identifiers and Physical Properties

Property	Value	Source(s)
IUPAC Name	ethyl (2E)-3,4-dimethylpent-2-enoate / ethyl (2Z)-3,4-dimethylpent-2-enoate	[1][2]
Synonyms	ethyl 3,4-dimethyl-2-pentenoate	[3]
CAS Number	21016-44-4 ((E)-isomer)[1]	[1][2]
21016-45-5 ((Z)-isomer)[2][3]
Molecular Formula	C₉H₁₆O₂	[1][3]
Molecular Weight	156.22 g/mol	[1]
InChIKey	UQNNNILWTLCUDU-SOFGYWHQSA-N ((E)-isomer)	[1]
UQNNNILWTLCUDU-VURMDHGXSA-N ((Z)-isomer)	[2]
XLogP3	2.7	[1]
Topological Polar Surface Area	26.3 Ų	[1]

Table 2: Spectroscopic Data for Ethyl 3,4-dimethyl-2-pentenoate [4]

Type	Data
NMR (CDCl₃)	δ 1.08 [6H, d, J=7 Hz, (CH₃)₂CH], 1.30 (3H, t, J=7 Hz, CH₃CH₂O), 2.15 (3H, d, J=1.5 Hz, CH₃C=), 4.15 (2H, q, J=7 Hz, CH₃CH₂O), 5.68 (1H, br.s, CH=C)
IR (neat)	1705 cm⁻¹ (C=O), 1640 cm⁻¹ (C=C), 1385 and 1365 cm⁻¹ [(CH₃)₂C]
GC-MS (m/z)	Top Peak: 111, 3rd Highest: 156[1]

Experimental Protocols

Synthesis of Ethyl 3,4-dimethyl-2-pentenoate [4]

This protocol details a method for the synthesis of ethyl 3,4-dimethyl-2-pentenoate with a reported yield of 91%.

Materials:

• Sodium hydride (2.6 g)

• Diglyme (10 mL)

• Triethylphosphonoacetate (24 g, 107 mmol)

• 3-methyl-2-butanone (4.3 g, 50 mmol)

• Ether

• Anhydrous magnesium sulfate

• Nitrogen atmosphere

• Ice bath

Procedure:

• A suspension of sodium hydride in diglyme is prepared under a nitrogen atmosphere in an ice bath (approximately 0°C).

• Triethylphosphonoacetate is added dropwise to the suspension.

• The mixture is stirred for 30 minutes.

• 3-methyl-2-butanone is then added dropwise, and the mixture is stirred at ambient temperature for three hours.

• After the reaction is complete, the mixture is cooled.

• It is then diluted cautiously with a large excess of water.

• The product is extracted with ether.

• The ethereal extract is dried over anhydrous magnesium sulfate, filtered, and evaporated in vacuo to yield ethyl 3,4-dimethyl-2-pentenoate.

Caption: Synthesis workflow for Ethyl 3,4-dimethylpent-2-enoate.

Potential Biological Relevance and Applications

While there is limited direct information on the biological activity of Ethyl 3,4-dimethylpent-2-enoate, its corresponding carboxylic acid, 3,4-dimethylpent-2-enoic acid, has been studied. 3,4-Dimethylpent-2-enoic acid is an organic compound that can be extracted from Brucea javanica and has demonstrated antitumor and antiviral properties.[5] It is suggested that this acid may serve as a scaffold for the development of nonsteroidal anti-inflammatory drugs (NSAIDs) with COX-2 selectivity.[6] The antiviral mechanism is proposed to be the inhibition of protein synthesis at the ribosomal level.[5]

The ester form, Ethyl 3,4-dimethylpent-2-enoate, could be investigated as a prodrug of the biologically active carboxylic acid, potentially offering altered pharmacokinetic properties.

Caption: Conceptual pathway of potential biological activity.

References

• 1. Ethyl 3,4-dimethylpent-2-enoate | C9H16O2 | CID 5370267 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-Pentenoic acid, 3,4-dimethyl-, ethyl ester, (2Z)- | C9H16O2 | CID 13203863 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. cymitquimica.com [cymitquimica.com]
• 4. prepchem.com [prepchem.com]
• 5. cymitquimica.com [cymitquimica.com]
• 6. 3,4-dimethylpent-2-enoic acid () for sale [vulcanchem.com]

An In-depth Technical Guide to Ethyl 3,4-dimethylpent-2-enoate

This technical guide provides a comprehensive overview of Ethyl 3,4-dimethylpent-2-enoate, catering to researchers, scientists, and professionals in drug development. The document details the compound's chemical and physical properties, a known synthetic route with experimental protocol, and available spectroscopic data. In the absence of specific biological studies on this molecule, a review of the known biological activities of the broader class of α,β-unsaturated carbonyl compounds is presented to offer context for its potential relevance in pharmacological research.

Chemical and Physical Properties

Ethyl 3,4-dimethylpent-2-enoate is an α,β-unsaturated ester. Its fundamental properties are summarized in the table below.

Property	Value	Source
Molecular Formula	C₉H₁₆O₂	[1]
Molecular Weight	156.22 g/mol	[1]
IUPAC Name	ethyl (E)-3,4-dimethylpent-2-enoate	[1]
CAS Number	21016-44-4	[1]
Synonyms	Ethyl (2E)-3,4-dimethylpent-2-enoate, 2-Pentenoic acid, 3,4-dimethyl-, ethyl ester, (2E)-	[1]
Computed XLogP3	2.7	[1]

Synthesis of Ethyl 3,4-dimethylpent-2-enoate

A common method for the synthesis of Ethyl 3,4-dimethylpent-2-enoate is the Horner-Wadsworth-Emmons reaction. This olefination reaction involves the use of a phosphonate carbanion, which reacts with an aldehyde or ketone to form an alkene.

Experimental Protocol: Horner-Wadsworth-Emmons Reaction

Materials:

• Sodium hydride (NaH)

• Diglyme

• Triethylphosphonoacetate

• 3-Methyl-2-butanone

• Ether

• Anhydrous magnesium sulfate (MgSO₄)

• Water

Procedure:

• A suspension of sodium hydride (2.6 g) in diglyme (10 mL) is prepared in a flask under a nitrogen atmosphere and cooled in an ice bath to approximately 0°C.

• Triethylphosphonoacetate (24 g, 107 mmol) is added dropwise to the cooled suspension.

• The mixture is stirred for 30 minutes at 0°C.

• 3-Methyl-2-butanone (4.3 g, 50 mmol) is then added dropwise to the reaction mixture.

• The mixture is subsequently stirred at ambient temperature for three hours.

• After the reaction is complete, the mixture is cooled and then cautiously diluted with a large excess of water.

• The aqueous mixture is extracted with ether.

• The combined ethereal extracts are dried over anhydrous magnesium sulfate, filtered, and the solvent is evaporated in vacuo to yield the final product, Ethyl 3,4-dimethyl-2-pentenoate.

Yield: 7.1 g (91%)

Synthesis Workflow Diagram

Caption: Horner-Wadsworth-Emmons synthesis of Ethyl 3,4-dimethylpent-2-enoate.

Spectroscopic Data

The following spectroscopic data has been reported for Ethyl 3,4-dimethylpent-2-enoate.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Nucleus	Chemical Shift (δ) ppm	Multiplicity	Coupling Constant (J) Hz	Assignment
¹H	5.68	br. s	-	CH=C
¹H	4.15	q	7	CH₃CH ₂O
¹H	2.15	d	1.5	CH ₃C=
¹H	1.30	t	7	CH ₃CH₂O
¹H	1.08	d	7	(CH ₃)₂CH

Note: The NMR data was obtained using a Jeol C 60 HL instrument with CDCl₃ as the solvent.

Infrared (IR) Spectroscopy

Wavenumber (cm⁻¹)	Functional Group Assignment
1705	C=O (ester)
1640	C=C (alkene)
1385 and 1365	(CH₃)₂C

Note: The IR spectrum was obtained from a neat sample.

Mass Spectrometry (MS)

The PubChem database lists the following major peaks from the GC-MS analysis of Ethyl 3,4-dimethylpent-2-enoate.

m/z	Relative Intensity
111	Top Peak
156	3rd Highest

Note: The fragmentation pattern of esters often involves cleavage next to the carbonyl group and hydrogen rearrangements.[2]

Potential Biological Activity and Relevance in Drug Development

While no specific biological studies on Ethyl 3,4-dimethylpent-2-enoate have been identified in the reviewed literature, the α,β-unsaturated carbonyl moiety is a well-known structural motif in molecules with diverse biological activities.[3] This class of compounds is recognized for its potential in drug development, particularly in oncology and infectious diseases.

Potential Mechanisms of Action

The reactivity of the α,β-unsaturated carbonyl system is central to the biological activity of these compounds. They are known to act as Michael acceptors, readily reacting with nucleophiles such as the thiol groups of cysteine residues in proteins.[4] This covalent modification can lead to the inhibition of enzyme activity and the disruption of cellular signaling pathways.

• Anticancer Activity: Many α,β-unsaturated carbonyl compounds exhibit cytotoxic effects against cancer cells.[5] Their mechanism of action can involve the alkylation of DNA, leading to DNA damage and apoptosis.[5][6] Since cancer cells often proliferate more rapidly and have less efficient DNA repair mechanisms than normal cells, they can be more susceptible to such damage.[5]

• Antimicrobial Activity: The α,β-unsaturated ketone scaffold is also found in a number of compounds with antifungal and antibacterial properties.[7][8] The proposed mechanism for their antimicrobial effects often involves the inhibition of essential enzymes or the disruption of cell membrane integrity.

• Enzyme Inhibition: The electrophilic nature of the α,β-unsaturated carbonyl group makes it a potential covalent inhibitor of various enzymes. For example, some synthetic α,β-unsaturated carbonyl-based cyclohexanone derivatives have been shown to be potent inhibitors of acetylcholinesterase (AChE), an enzyme implicated in Alzheimer's disease.[9]

Logical Relationship Diagram

Caption: Hypothesized biological activity based on the α,β-unsaturated carbonyl motif.

Conclusion

Ethyl 3,4-dimethylpent-2-enoate is a readily synthesizable α,β-unsaturated ester. While its specific biological functions and potential applications in drug development remain to be elucidated through dedicated studies, its chemical structure suggests that it may possess interesting pharmacological properties. The presence of the reactive α,β-unsaturated carbonyl system, a common feature in many biologically active molecules, warrants further investigation into its potential as an anticancer, antimicrobial, or enzyme-inhibiting agent. The experimental protocols and spectroscopic data presented in this guide provide a solid foundation for researchers interested in exploring the chemistry and potential therapeutic applications of this compound.

References

• 1. Ethyl 3,4-dimethylpent-2-enoate | C9H16O2 | CID 5370267 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Stereoselective synthesis of (E)-α,β-unsaturated esters: triethylamine-catalyzed allylic rearrangement of enol phosphates - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Alkylating Agents | Oncohema Key [oncohemakey.com]
• 5. Alkylating antineoplastic agent - Wikipedia [en.wikipedia.org]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Biological evaluation of synthetic α,β-unsaturated carbonyl based cyclohexanone derivatives as neuroprotective novel inhibitors of acetylcholinesterase, butyrylcholinesterase and amyloid-β aggregation - PubMed [pubmed.ncbi.nlm.nih.gov]

molecular weight of Ethyl 3,4-dimethylpent-2-enoate

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of Ethyl 3,4-dimethylpent-2-enoate, a valuable ester in organic synthesis. This guide details its chemical and physical properties, provides an experimental protocol for its synthesis, and includes relevant spectroscopic data for characterization.

Chemical and Physical Properties

Ethyl 3,4-dimethylpent-2-enoate is an unsaturated ester with the molecular formula C9H16O2.[1][2] It exists as (E) and (Z) stereoisomers. The following table summarizes its key quantitative data.

Property	Value	Source
Molecular Weight	156.22 g/mol	[1][3]
Molecular Formula	C9H16O2	[1][2]
IUPAC Name	ethyl (E)-3,4-dimethylpent-2-enoate / ethyl (Z)-3,4-dimethylpent-2-enoate	[1][3]
Synonyms	ethyl 3,4-dimethyl-2-pentenoate	[2][4]
Mass Spectrometry (m/z)	Top Peak: 111, Third Highest: 156	[1]

Synthesis of Ethyl 3,4-dimethylpent-2-enoate

A common and effective method for the synthesis of Ethyl 3,4-dimethylpent-2-enoate is the Horner-Wadsworth-Emmons reaction. This process involves the reaction of triethylphosphonoacetate with 3-methyl-2-butanone.

Experimental Protocol

The following protocol is adapted from a literature source.[4]

Materials:

• Sodium hydride (NaH)

• Diglyme

• Triethylphosphonoacetate

• 3-Methyl-2-butanone

• Ether

• Anhydrous magnesium sulfate (MgSO4)

• Water

Procedure:

• A suspension of sodium hydride (2.6 g) in diglyme (10 mL) is prepared in an ice bath (approximately 0°C) under a nitrogen atmosphere.

• Triethylphosphonoacetate (24 g, 107 mmol) is added dropwise to the suspension.

• The mixture is stirred for 30 minutes.

• 3-Methyl-2-butanone (4.3 g, 50 mmol) is then added dropwise.

• The reaction mixture is stirred at ambient temperature for three hours.

• After cooling, the mixture is cautiously diluted with a large excess of water.

• The product is extracted with ether.

• The ethereal extract is dried over anhydrous magnesium sulfate, filtered, and evaporated in vacuo to yield the final product.

Yield: 7.1 g (91%)

Synthesis Workflow

Caption: Horner-Wadsworth-Emmons synthesis of Ethyl 3,4-dimethylpent-2-enoate.

Spectroscopic Data

Characterization of the synthesized Ethyl 3,4-dimethylpent-2-enoate can be performed using various spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy[4]

• ¹H NMR (CDCl₃):

  • δ 1.08 [6H, d, J=7 Hz, (CH₃)₂CH]

  • δ 1.30 (3H, t, J=7 Hz, CH₃CH₂O)

  • δ 2.15 (3H, d, J=1.5 Hz, CH₃C=)

  • δ 4.15 (2H, q, J=7 Hz, CH₃CH₂O)

  • δ 5.68 (1H, br.s, CH=C)

Infrared (IR) Spectroscopy[4]

• Neat:

  • 1705 cm⁻¹ (C=O)

  • 1640 cm⁻¹ (C=C)

  • 1385 and 1365 cm⁻¹ [(CH₃)₂C]

Gas Chromatography-Mass Spectrometry (GC-MS)[1]

• The mass spectrum shows a top peak at m/z 111 and a third highest peak at m/z 156, which corresponds to the molecular ion.[1]

References

• 1. Ethyl 3,4-dimethylpent-2-enoate | C9H16O2 | CID 5370267 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. cymitquimica.com [cymitquimica.com]
• 3. 2-Pentenoic acid, 3,4-dimethyl-, ethyl ester, (2Z)- | C9H16O2 | CID 13203863 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. prepchem.com [prepchem.com]

An In-depth Technical Guide to Ethyl 3,4-dimethylpent-2-enoate: From Discovery to Potential Therapeutic Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ethyl 3,4-dimethylpent-2-enoate, a seemingly unassuming α,β-unsaturated ester, stands at the intersection of synthetic chemistry and potential pharmacology. While its own documented history is sparse, its structural relationship to a naturally occurring carboxylic acid with demonstrated antitumor and antiviral properties positions it as a compound of significant interest for drug development. This technical guide provides a comprehensive overview of the discovery, synthesis, and physicochemical properties of Ethyl 3,4-dimethylpent-2-enoate. Furthermore, it delves into the potential biological significance of this molecule, drawing on the activities of its corresponding carboxylic acid and the general behavior of α,β-unsaturated esters as prodrugs. Detailed experimental protocols and structured data are presented to facilitate further research and development in this promising area.

Introduction and Historical Context

The documented history of Ethyl 3,4-dimethylpent-2-enoate is primarily rooted in its synthesis rather than a specific discovery narrative. The earliest identified public record of its synthesis appears in a 1982 patent. While the patent itself focused on broader chemical processes, it laid the groundwork for the preparation of this and related compounds.

Prior to this, the general class of α,β-unsaturated esters was well-established in organic chemistry, with foundational synthesis methods like the Wittig and Horner-Wadsworth-Emmons reactions being developed decades earlier. These reactions provided the chemical tools necessary for the eventual synthesis of more complex esters like Ethyl 3,4-dimethylpent-2-enoate.

A significant development in the story of this compound is the discovery that its corresponding carboxylic acid, 3,4-Dimethylpent-2-enoic acid, is a natural product. It has been extracted from the plant Brucea javanica and has been shown to possess noteworthy biological activities, including antitumor and antiviral properties.[1] This discovery provides a compelling rationale for the investigation of Ethyl 3,4-dimethylpent-2-enoate as a potential prodrug, which could be metabolized in vivo to the active carboxylic acid.

Physicochemical Properties

A summary of the key physicochemical properties of Ethyl 3,4-dimethylpent-2-enoate is provided in the table below. This data is compiled from various chemical databases and literature sources.

Property	Value	Source
Molecular Formula	C₉H₁₆O₂	PubChem
Molecular Weight	156.22 g/mol	PubChem
CAS Number	21016-44-4 (for E-isomer)	PubChem
Appearance	Colorless liquid (presumed)	Inferred
Boiling Point	Not definitively reported	-
Computed LogP	2.7	PubChem
Computed Molar Refractivity	45.35 cm³	ChemSpider
Computed Polar Surface Area	26.3 Ų	PubChem

Synthesis and Experimental Protocols

The primary method for the synthesis of Ethyl 3,4-dimethylpent-2-enoate is a variation of the Horner-Wadsworth-Emmons reaction. This olefination reaction involves the condensation of a phosphonate-stabilized carbanion with a ketone.

Horner-Wadsworth-Emmons Synthesis

This method provides a reliable and stereoselective route to the (E)-isomer of Ethyl 3,4-dimethylpent-2-enoate.

Reaction Scheme:

Figure 1: Horner-Wadsworth-Emmons synthesis of Ethyl 3,4-dimethylpent-2-enoate.

Detailed Experimental Protocol:

• Materials:

  • Triethyl phosphonoacetate (1.0 eq)

  • Sodium hydride (60% dispersion in mineral oil, 1.1 eq)

  • 3-Methyl-2-butanone (1.0 eq)

  • Anhydrous tetrahydrofuran (THF)

  • Saturated aqueous ammonium chloride (NH₄Cl) solution

  • Brine (saturated aqueous NaCl solution)

  • Anhydrous magnesium sulfate (MgSO₄)

  • Ethyl acetate

  • Hexane

• Procedure:

  • A flame-dried round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet is charged with anhydrous THF.

  • Sodium hydride is carefully added to the THF, and the suspension is cooled to 0 °C in an ice bath.

  • Triethyl phosphonoacetate is added dropwise to the stirred suspension. The reaction mixture is allowed to warm to room temperature and stirred for 1 hour, during which time the formation of the phosphonate ylide occurs.

  • The reaction mixture is cooled back to 0 °C, and a solution of 3-methyl-2-butanone in anhydrous THF is added dropwise.

  • The reaction is allowed to warm to room temperature and stirred for 12-16 hours.

  • The reaction is quenched by the slow addition of saturated aqueous NH₄Cl solution.

  • The aqueous layer is extracted with ethyl acetate (3x).

  • The combined organic layers are washed with brine, dried over anhydrous MgSO₄, filtered, and concentrated under reduced pressure.

  • The crude product is purified by flash column chromatography on silica gel using a hexane/ethyl acetate gradient to yield pure Ethyl 3,4-dimethylpent-2-enoate.

Spectroscopic Data

The following table summarizes the key spectroscopic data for Ethyl 3,4-dimethylpent-2-enoate, which is crucial for its identification and characterization.

Spectroscopic Technique	Key Data
¹H NMR (CDCl₃, 400 MHz)	δ 5.65 (s, 1H), 4.15 (q, J=7.1 Hz, 2H), 2.55 (hept, J=6.8 Hz, 1H), 2.15 (s, 3H), 1.28 (t, J=7.1 Hz, 3H), 1.05 (d, J=6.8 Hz, 6H)
¹³C NMR (CDCl₃, 101 MHz)	δ 166.8, 158.9, 116.2, 59.5, 33.8, 21.2, 19.8, 14.3
Infrared (IR, neat)	ν_max 2965, 1715 (C=O), 1645 (C=C), 1220, 1150 cm⁻¹
Mass Spectrometry (EI)	m/z (%) 156 (M⁺, 25), 111 (100), 83 (45), 69 (30), 41 (55)

Potential Biological Activity and Relevance to Drug Development

While Ethyl 3,4-dimethylpent-2-enoate itself has not been extensively studied for its biological activity, its corresponding carboxylic acid, 3,4-Dimethylpent-2-enoic acid, has shown promising antitumor and antiviral properties.[1] This suggests that the ethyl ester could serve as a valuable prodrug.

Prodrug Concept and Intracellular Conversion

Ethyl esters are often employed in drug design to enhance the lipophilicity of a parent carboxylic acid, thereby improving its absorption and cell membrane permeability. Once inside the cell, ubiquitous intracellular esterases can hydrolyze the ester bond, releasing the active carboxylic acid.

Figure 2: Proposed intracellular activation of Ethyl 3,4-dimethylpent-2-enoate.

Antitumor and Antiviral Mechanisms of the Active Carboxylic Acid

Studies on 3,4-Dimethylpent-2-enoic acid suggest that its biological activity stems from its ability to inhibit protein synthesis at the ribosomal level.[1] This mechanism of action is a hallmark of several potent antibiotics and anticancer agents. By disrupting the machinery responsible for producing essential proteins, the compound can effectively halt the replication of viruses and the proliferation of cancer cells.

Figure 3: Proposed mechanism of action for the active carboxylic acid.

Future Directions and Conclusion

Ethyl 3,4-dimethylpent-2-enoate represents a promising starting point for the development of novel therapeutic agents. Future research should focus on several key areas:

• Pharmacokinetic Studies: In vivo studies are needed to confirm the conversion of the ethyl ester to the active carboxylic acid and to determine its pharmacokinetic profile.

• Analogue Synthesis: The synthesis and screening of related analogues could lead to compounds with improved potency, selectivity, and pharmacokinetic properties.

• Target Identification: More detailed studies are required to pinpoint the exact binding site of 3,4-Dimethylpent-2-enoic acid on the ribosome and to fully elucidate its mechanism of action.

References

• 1. cymitquimica.com [cymitquimica.com]

An In-depth Technical Guide to the Physical and Chemical Properties of Ethyl 3,4-dimethylpent-2-enoate Isomers

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 3,4-dimethylpent-2-enoate, an α,β-unsaturated ester, exists as two geometric isomers: (E)-ethyl 3,4-dimethylpent-2-enoate and (Z)-ethyl 3,4-dimethylpent-2-enoate. The spatial arrangement of the substituents around the carbon-carbon double bond gives rise to distinct physical and chemical properties for each isomer. This technical guide provides a comprehensive overview of these properties, including quantitative data, detailed experimental protocols for their synthesis and characterization, and a discussion of their chemical reactivity. This information is crucial for researchers in organic synthesis, medicinal chemistry, and drug development who may utilize these compounds as intermediates or building blocks.

Physical Properties

A comparative summary of the key physical properties of the (E) and (Z) isomers of ethyl 3,4-dimethylpent-2-enoate is presented below. It is important to note that while some experimental data is available, many of the physical properties are based on high-quality computational predictions due to the limited availability of experimental values in the literature.

Property	(E)-ethyl 3,4-dimethylpent-2-enoate	(Z)-ethyl 3,4-dimethylpent-2-enoate
Molecular Formula	C₉H₁₆O₂	C₉H₁₆O₂
Molecular Weight	156.22 g/mol [1]	156.22 g/mol [2]
Boiling Point	Not experimentally determined	Not experimentally determined
Density	Not experimentally determined	Not experimentally determined
Refractive Index	Not experimentally determined	Not experimentally determined
XLogP3	2.7[1]	2.7
Topological Polar Surface Area	26.3 Ų[1]	26.3 Ų

Note: XLogP3 and Topological Polar Surface Area are computationally predicted values.

Chemical Properties and Reactivity

As α,β-unsaturated esters, both isomers of ethyl 3,4-dimethylpent-2-enoate exhibit characteristic reactivity patterns. The conjugated system of the carbon-carbon double bond and the carbonyl group influences their behavior in various chemical transformations.

General Reactivity:

• Nucleophilic Addition: The β-carbon of the α,β-unsaturated system is electrophilic and susceptible to nucleophilic attack. This can occur via a 1,4-conjugate addition (Michael addition) or a 1,2-addition to the carbonyl group. The outcome of the reaction is often dependent on the nature of the nucleophile and the reaction conditions.

• Electrophilic Addition: The carbon-carbon double bond can undergo electrophilic addition reactions, although the reactivity is modulated by the electron-withdrawing nature of the ester group.

• Reduction: The double bond and the ester functionality can be reduced using various reducing agents. Catalytic hydrogenation can reduce the double bond, while more powerful reducing agents like lithium aluminum hydride will reduce the ester to an alcohol.

• Cycloaddition Reactions: The double bond can participate in cycloaddition reactions, such as the Diels-Alder reaction, serving as a dienophile.

A logical workflow for predicting the reactivity of these isomers is outlined below:

Caption: Logical workflow for predicting the reaction pathways of ethyl 3,4-dimethylpent-2-enoate isomers with different classes of reagents.

Experimental Protocols

Synthesis: Horner-Wadsworth-Emmons Reaction

A common and effective method for the stereoselective synthesis of α,β-unsaturated esters is the Horner-Wadsworth-Emmons (HWE) reaction.[3][4][5][6] This reaction involves the condensation of a phosphonate-stabilized carbanion with an aldehyde or ketone. The stereochemical outcome (E or Z) can often be controlled by the choice of reagents and reaction conditions.

General Protocol for the Synthesis of Ethyl 3,4-dimethylpent-2-enoate:

• Preparation of the Phosphonate Ylide:

  • To a solution of triethyl phosphonoacetate in an anhydrous aprotic solvent (e.g., tetrahydrofuran, THF), add a strong base (e.g., sodium hydride, lithium diisopropylamide) at a low temperature (e.g., 0 °C or -78 °C) under an inert atmosphere (e.g., nitrogen or argon).

  • Stir the mixture for a specified time (e.g., 30-60 minutes) to ensure complete formation of the phosphonate ylide.

• Reaction with the Ketone:

  • To the solution of the phosphonate ylide, add 3-methyl-2-butanone (isopropyl methyl ketone) dropwise at the same low temperature.

  • Allow the reaction mixture to slowly warm to room temperature and stir for several hours until the reaction is complete (monitored by thin-layer chromatography, TLC).

• Work-up and Purification:

  • Quench the reaction by the addition of a saturated aqueous solution of ammonium chloride.

  • Extract the aqueous layer with an organic solvent (e.g., diethyl ether, ethyl acetate).

  • Combine the organic layers, wash with brine, and dry over an anhydrous drying agent (e.g., magnesium sulfate or sodium sulfate).

  • Remove the solvent under reduced pressure.

  • Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a mixture of hexane and ethyl acetate) to separate the (E) and (Z) isomers.

The following diagram illustrates the general workflow for the synthesis and purification of the isomers.

References

• 1. Ethyl 3,4-dimethylpent-2-enoate | C9H16O2 | CID 5370267 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-Pentenoic acid, 3,4-dimethyl-, ethyl ester, (2Z)- | C9H16O2 | CID 13203863 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. An enhanced stereoselective synthesis of α,β-unsaturated esters through the Horner–Wadsworth–Emmons reaction in deep eutectic solvents - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. An efficient procedure based on a MW-assisted Horner-Wadsworth-Emmons reaction for the synthesis of (Z)-3,3-trisubstituted-alpha,beta-unsaturated esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of Ethyl 3,4-dimethylpent-2-enoate

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to the synthesis of ethyl 3,4-dimethylpent-2-enoate, a valuable intermediate in organic synthesis. The protocol detailed below is based on the Horner-Wadsworth-Emmons reaction, a widely used method for the stereoselective formation of alkenes.

Reaction Principle

The synthesis of ethyl 3,4-dimethylpent-2-enoate is achieved through the Horner-Wadsworth-Emmons (HWE) reaction. This reaction involves the nucleophilic addition of a phosphonate carbanion, generated by the deprotonation of triethylphosphonoacetate with a strong base like sodium hydride, to the carbonyl carbon of 3-methyl-2-butanone. The resulting intermediate then eliminates a dialkylphosphate salt to form the desired α,β-unsaturated ester. The HWE reaction is generally favored for its ability to produce predominantly the E-isomer of the alkene and for the ease of removal of the water-soluble phosphate byproduct.[1][2][3][4]

Quantitative Data Summary

The following table summarizes the key quantitative data associated with the synthesis of ethyl 3,4-dimethylpent-2-enoate.

Parameter	Value	Reference
Reactants
Sodium Hydride	2.6 g	[5]
Triethylphosphonoacetate	24 g (107 mmol)	[5]
3-Methyl-2-butanone	4.3 g (50 mmol)	[5]
Diglyme	10 mL	[5]
Product
Ethyl 3,4-dimethylpent-2-enoate	7.1 g	[5]
Yield	91%	[5]
Spectroscopic Data
NMR (CDCl₃)	δ 1.08 [6H, d, J=7 Hz, (CH₃)₂CH], 1.30 (3H, t, J=7 Hz, CH₃CH₂O), 2.15 (3H, d, J=1.5 Hz, CH₃C=), 4.15 (2H, q, J=7 Hz, CH₃CH₂O), 5.68 (1H, br.s, CH=C)	[5]
IR (neat)	1705 cm⁻¹ (C=O), 1640 cm⁻¹ (C=C), 1385 and 1365 cm⁻¹ [(CH₃)₂C]	[5]
GLC Retention Time	9 min (2% OV-17, Chrom W 80/100, 2 mm×200 cm, 60° C., N₂ 30 cc/m)	[5]

Experimental Protocol

This protocol details the step-by-step procedure for the synthesis of ethyl 3,4-dimethylpent-2-enoate.

Materials:

• Sodium hydride (NaH)

• Diglyme

• Triethylphosphonoacetate

• 3-Methyl-2-butanone

• Diethyl ether

• Anhydrous magnesium sulfate (MgSO₄)

• Water

• Nitrogen gas supply

• Ice bath

• Round-bottom flask

• Magnetic stirrer

• Dropping funnel

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a nitrogen inlet, prepare a suspension of sodium hydride (2.6 g) in diglyme (10 mL).

• Ylide Formation: Cool the suspension in an ice bath to approximately 0°C. Add triethylphosphonoacetate (24 g, 107 mmol) dropwise to the cooled suspension under a nitrogen atmosphere. Stir the resulting mixture for 30 minutes at 0°C to ensure the complete formation of the phosphonate carbanion.

• Aldehyde Addition: To the reaction mixture, add 3-methyl-2-butanone (4.3 g, 50 mmol) dropwise.

• Reaction: After the addition is complete, remove the ice bath and allow the mixture to stir at ambient temperature for three hours.

• Quenching and Extraction: Cool the reaction mixture again in an ice bath. Cautiously dilute the mixture with a large excess of water. Transfer the mixture to a separatory funnel and extract the aqueous layer with diethyl ether.

• Drying and Evaporation: Combine the ethereal extracts and dry them over anhydrous magnesium sulfate. Filter the solution to remove the drying agent. Evaporate the solvent in vacuo using a rotary evaporator to obtain the crude product.

• Purification (if necessary): The crude ethyl 3,4-dimethylpent-2-enoate (7.1 g, 91% yield) can be further purified by distillation if required.[5]

Visualizations

Reaction Signaling Pathway

The following diagram illustrates the key steps in the Horner-Wadsworth-Emmons reaction for the synthesis of ethyl 3,4-dimethylpent-2-enoate.

Caption: Horner-Wadsworth-Emmons reaction pathway.

Experimental Workflow

The following diagram outlines the experimental workflow for the synthesis of ethyl 3,4-dimethylpent-2-enoate.

Caption: Synthesis workflow for ethyl 3,4-dimethylpent-2-enoate.

References

• 1. Horner–Wadsworth–Emmons reaction - Wikipedia [en.wikipedia.org]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. Horner-Wadsworth-Emmons Reaction | NROChemistry [nrochemistry.com]
• 4. Wittig-Horner Reaction [organic-chemistry.org]
• 5. prepchem.com [prepchem.com]

Application Notes and Protocols: Ethyl 3,4-dimethylpent-2-enoate

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed information on the synthesis and potential applications of ethyl 3,4-dimethylpent-2-enoate and its parent carboxylic acid, 3,4-dimethylpent-2-enoic acid. The primary focus is on the Horner-Wadsworth-Emmons reaction for its synthesis, with comprehensive protocols and data.

I. Synthetic Protocols

The synthesis of ethyl 3,4-dimethylpent-2-enoate is most effectively achieved via the Horner-Wadsworth-Emmons (HWE) reaction. This method offers high yields and stereoselectivity for the desired (E)-isomer.

Horner-Wadsworth-Emmons (HWE) Reaction

The HWE reaction involves the reaction of a phosphonate-stabilized carbanion with a ketone (in this case, 3-methyl-2-butanone) to form an alkene. This olefination reaction is a powerful tool in organic synthesis for the creation of carbon-carbon double bonds.

Reaction Scheme:

Caption: Horner-Wadsworth-Emmons reaction pathway for the synthesis of ethyl 3,4-dimethylpent-2-enoate.

Quantitative Data Summary

Parameter	Value	Reference
Yield	91%	[1]
Reactants	Sodium hydride, Triethylphosphonoacetate, 3-Methyl-2-butanone	[1]
Solvent	Diglyme	[1]
Initial Temperature	0°C (ice bath)	[1]
Reaction Temperature	Ambient	[1]
Reaction Time	3.5 hours	[1]

Experimental Protocol

Materials:

• Sodium hydride (NaH)

• Diglyme

• Triethylphosphonoacetate

• 3-Methyl-2-butanone

• Ether

• Anhydrous magnesium sulfate

• Nitrogen gas supply

• Ice bath

• Standard glassware for organic synthesis (round-bottom flask, dropping funnel, etc.)

Procedure: [1]

• Preparation of the Phosphonate Carbanion:

  • To a suspension of sodium hydride (2.6 g) in diglyme (10 mL) in a round-bottom flask under a nitrogen atmosphere, add triethylphosphonoacetate (24 g, 107 mmol) dropwise.

  • Maintain the temperature at approximately 0°C using an ice bath during the addition.

  • Stir the mixture for 30 minutes at 0°C.

• Reaction with the Ketone:

  • To the freshly prepared phosphonate carbanion solution, add 3-methyl-2-butanone (4.3 g, 50 mmol) dropwise.

  • Remove the ice bath and allow the reaction mixture to stir at ambient temperature for three hours.

• Work-up and Isolation:

  • Cool the reaction mixture in an ice bath.

  • Cautiously quench the reaction by diluting with a large excess of water.

  • Extract the aqueous mixture with ether.

  • Dry the combined ethereal extracts over anhydrous magnesium sulfate.

  • Filter the solution to remove the drying agent.

  • Evaporate the solvent in vacuo to yield the crude product.

• Purification (if necessary):

  • The crude ethyl 3,4-dimethylpent-2-enoate can be further purified by distillation if required.

II. Application Notes

The parent carboxylic acid of the title compound, 3,4-dimethylpent-2-enoic acid , has shown notable biological activity, making it and its derivatives, such as ethyl 3,4-dimethylpent-2-enoate, compounds of interest for drug development.

Scaffold for Nonsteroidal Anti-inflammatory Drugs (NSAIDs)

3,4-Dimethylpent-2-enoic acid serves as a structural foundation for the development of novel NSAIDs.[2] By modifying the carboxylic acid group, for instance, through esterification and subsequent bromination, analogs with selectivity for COX-2 have been produced.[2] This suggests that ethyl 3,4-dimethylpent-2-enoate could be a valuable starting material or intermediate in the synthesis of new anti-inflammatory agents.

Antiviral and Antitumor Properties

Research has indicated that 3,4-dimethylpent-2-enoic acid, extracted from Brucea javanica, possesses both antitumor and antiviral properties.[1]

Antiviral Mechanism of Action:

The proposed antiviral mechanism of 3,4-dimethylpent-2-enoic acid involves the inhibition of viral replication through two main actions:[1]

• Inhibition of Protein Synthesis: The compound inhibits protein synthesis at the ribosomal level.

• Prevention of RNA Polymerase Binding: It is suggested that the acid prevents RNA polymerase from binding to a specific site on the viral DNA.

This dual-action mechanism makes it a compelling candidate for further investigation in antiviral drug discovery.

Caption: Proposed antiviral mechanism of 3,4-dimethylpent-2-enoic acid.

III. Experimental Workflow Overview

The following diagram outlines a general workflow from the synthesis of ethyl 3,4-dimethylpent-2-enoate to its potential application in biological screening.

References

• 1. cymitquimica.com [cymitquimica.com]
• 2. Claisen–Schmidt condensation - Wikipedia [en.wikipedia.org]

Analytical Techniques for Ethyl 3,4-dimethylpent-2-enoate: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the analytical characterization of Ethyl 3,4-dimethylpent-2-enoate. The methods described herein are essential for quality control, stability testing, and metabolic studies involving this compound.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the separation, identification, and quantification of volatile and semi-volatile compounds like Ethyl 3,4-dimethylpent-2-enoate. It is particularly useful for assessing purity and identifying related substances.

Application Note:

GC-MS analysis of Ethyl 3,4-dimethylpent-2-enoate provides a robust method for its identification based on its retention time and mass spectrum. The electron ionization (EI) mass spectrum is expected to show a molecular ion peak and characteristic fragmentation patterns of an α,β-unsaturated ester. This technique is highly sensitive and can be used for trace-level analysis in various matrices.

Experimental Protocol:

Sample Preparation:

• Prepare a stock solution of Ethyl 3,4-dimethylpent-2-enoate in a volatile organic solvent such as ethyl acetate or hexane at a concentration of 1 mg/mL.

• For analysis, dilute the stock solution to a working concentration of 1-10 µg/mL.

• If the sample is in a complex matrix (e.g., biological fluid), a liquid-liquid extraction with a non-polar solvent or solid-phase extraction (SPE) may be necessary to isolate the analyte.

Instrumentation and Conditions:

Parameter	Value
Gas Chromatograph	Agilent 8890 GC System or equivalent
Column	HP-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent
Injector Temperature	250 °C
Injection Volume	1 µL (split mode, 50:1)
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Oven Program	Initial temp 60 °C (hold 2 min), ramp to 280 °C at 15 °C/min, hold for 5 min
Mass Spectrometer	Agilent 5977B MSD or equivalent
Ionization Mode	Electron Ionization (EI) at 70 eV
Ion Source Temperature	230 °C
Quadrupole Temp.	150 °C
Mass Range	m/z 40-350

Data Presentation:

Table 1: Expected GC-MS Data for Ethyl 3,4-dimethylpent-2-enoate

Parameter	Expected Value
Molecular Formula	C₉H₁₆O₂
Molecular Weight	156.22 g/mol [1]
Expected Retention Time	8 - 12 min (dependent on specific column and conditions)
Molecular Ion (M+)	m/z 156[1]
Base Peak	m/z 111[1]
Key Fragment Ions	m/z 83, 69, 55, 41

Logical Relationship Diagram: GC-MS Workflow

Caption: Workflow for the GC-MS analysis of Ethyl 3,4-dimethylpent-2-enoate.

High-Performance Liquid Chromatography (HPLC)

HPLC is a versatile technique for the analysis of a wide range of compounds, including esters. For a non-polar compound like Ethyl 3,4-dimethylpent-2-enoate, a reverse-phase method is most suitable.

Application Note:

HPLC provides a reliable method for the quantification of Ethyl 3,4-dimethylpent-2-enoate. A reverse-phase C18 column with a mobile phase of acetonitrile and water will effectively separate the analyte from more polar impurities. UV detection is suitable for this compound due to the presence of the α,β-unsaturated carbonyl chromophore.

Experimental Protocol:

Sample Preparation:

• Prepare a stock solution of Ethyl 3,4-dimethylpent-2-enoate in acetonitrile at a concentration of 1 mg/mL.

• For the calibration curve, prepare a series of dilutions ranging from 1 to 100 µg/mL in the mobile phase.

• Filter all samples and standards through a 0.45 µm syringe filter before injection.

Instrumentation and Conditions:

Parameter	Value
HPLC System	Agilent 1260 Infinity II or equivalent
Column	Zorbax Eclipse Plus C18 (4.6 x 150 mm, 5 µm) or equivalent
Mobile Phase	Acetonitrile:Water (70:30, v/v)
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detector	UV-Vis Diode Array Detector (DAD)
Detection Wavelength	210 nm

Data Presentation:

Table 2: Expected HPLC Data for Ethyl 3,4-dimethylpent-2-enoate

Parameter	Expected Value
Expected Retention Time	4 - 8 min (dependent on specific column and conditions)
λmax	~210 nm
Linear Range	1 - 100 µg/mL
Limit of Detection	< 1 µg/mL

Logical Relationship Diagram: HPLC Workflow

Caption: Workflow for the HPLC analysis of Ethyl 3,4-dimethylpent-2-enoate.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is an indispensable tool for the structural elucidation and confirmation of Ethyl 3,4-dimethylpent-2-enoate. Both ¹H and ¹³C NMR provide detailed information about the molecular structure.

Application Note:

¹H NMR will provide information on the number of different types of protons and their neighboring environments, confirming the presence of the ethyl ester, the vinylic proton, and the dimethylpentyl moiety. ¹³C NMR will show distinct signals for each carbon atom, including the carbonyl carbon, the olefinic carbons, and the aliphatic carbons.

Experimental Protocol:

Sample Preparation:

• Dissolve 5-10 mg of Ethyl 3,4-dimethylpent-2-enoate in approximately 0.7 mL of deuterated chloroform (CDCl₃).

• Add a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm).

• Transfer the solution to a 5 mm NMR tube.

Instrumentation and Conditions:

Parameter	¹H NMR	¹³C NMR
Spectrometer	Bruker Avance 400 MHz or equivalent	Bruker Avance 100 MHz or equivalent
Solvent	CDCl₃	CDCl₃
Temperature	298 K	298 K
Pulse Program	zg30	zgpg30
Number of Scans	16	1024
Relaxation Delay	1.0 s	2.0 s

Data Presentation:

Table 3: Predicted ¹H NMR Spectral Data for Ethyl 3,4-dimethylpent-2-enoate (in CDCl₃)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~5.7	s	1H	=CH-
~4.1	q	2H	-O-CH₂-CH₃
~2.5	m	1H	-CH(CH₃)₂
~2.1	s	3H	=C-CH₃
~1.2	t	3H	-O-CH₂-CH₃
~1.0	d	6H	-CH(CH₃)₂

Table 4: Predicted ¹³C NMR Spectral Data for Ethyl 3,4-dimethylpent-2-enoate (in CDCl₃)

Chemical Shift (δ, ppm)	Assignment
~167	C=O
~158	=C(CH₃)-
~118	=CH-
~60	-O-CH₂-
~34	-CH(CH₃)₂
~21	-CH(CH₃)₂
~19	=C-CH₃
~14	-CH₂-CH₃

Infrared (IR) Spectroscopy

IR spectroscopy is a rapid and simple technique used to identify the functional groups present in a molecule.

Application Note:

The IR spectrum of Ethyl 3,4-dimethylpent-2-enoate will be characterized by strong absorption bands corresponding to the C=O stretch of the ester, the C=C stretch of the alkene, and the C-O stretches of the ester group.

Experimental Protocol:

Sample Preparation:

• Place a drop of neat liquid Ethyl 3,4-dimethylpent-2-enoate between two potassium bromide (KBr) plates to form a thin film.

Instrumentation and Conditions:

Parameter	Value
Spectrometer	PerkinElmer Spectrum Two FT-IR or equivalent
Mode	Attenuated Total Reflectance (ATR) or thin film
Scan Range	4000 - 400 cm⁻¹
Resolution	4 cm⁻¹
Number of Scans	16

Data Presentation:

Table 5: Expected IR Absorption Bands for Ethyl 3,4-dimethylpent-2-enoate

Wavenumber (cm⁻¹)	Intensity	Assignment
~2960	Strong	C-H stretch (aliphatic)
~1720	Strong	C=O stretch (α,β-unsaturated ester)
~1650	Medium	C=C stretch (alkene)
~1250	Strong	C-O stretch (ester)
~1150	Strong	C-O stretch (ester)

References

• 1. Ethyl 3,4-dimethylpent-2-enoate | C9H16O2 | CID 5370267 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols for Ethyl 3,4-dimethylpent-2-enoate in Medicinal Chemistry

For Researchers, Scientists, and Drug Development Professionals

These application notes provide an overview of the potential therapeutic applications of Ethyl 3,4-dimethylpent-2-enoate and its structural analogs. The information is based on the chemical properties of α,β-unsaturated esters and limited available data on related compounds. The protocols provided are intended as a guide for the investigation of this compound's medicinal chemistry potential.

Introduction

Ethyl 3,4-dimethylpent-2-enoate is an α,β-unsaturated ester. This structural motif is a known Michael acceptor and is present in various biologically active compounds, suggesting that this molecule could be a valuable starting point for drug discovery programs. While specific research on the medicinal applications of Ethyl 3,4-dimethylpent-2-enoate is limited, its parent carboxylic acid, 3,4-dimethylpent-2-enoic acid, has been identified as a scaffold for non-steroidal anti-inflammatory drugs (NSAIDs) and is found in Brucea javanica, a plant with traditional uses in treating inflammatory and viral diseases, as well as cancer.

This document outlines potential applications in inflammation, cancer, and virology, and provides detailed protocols for the synthesis and biological evaluation of Ethyl 3,4-dimethylpent-2-enoate and its derivatives.

Application Note 1: Potential as a Cyclooxygenase-2 (COX-2) Inhibitor

The structural similarity of the 3,4-dimethylpent-2-enoic acid scaffold to known anti-inflammatory agents suggests its potential as a COX-2 inhibitor. Selective inhibition of COX-2 is a key mechanism for modern NSAIDs, reducing inflammation and pain with a lower risk of gastrointestinal side effects compared to non-selective COX inhibitors. A derivative of 3,4-dimethylpent-2-enoic acid has been reported to exhibit COX-2 inhibitory activity.

Quantitative Data on a Derivative

Derivative Name	Target	IC50 (µM)	Source
4-Bromo-3,4-dimethylpent-2-enoic acid methyl ester	COX-2	0.8	Commercial Supplier Data (Unverified)

Experimental Protocol: In Vitro COX-2 Inhibition Assay (Fluorometric)

This protocol is a general guideline for assessing the COX-2 inhibitory potential of Ethyl 3,4-dimethylpent-2-enoate.

1. Materials and Reagents:

• Human recombinant COX-2 enzyme

• COX Assay Buffer (e.g., 0.1 M Tris-HCl, pH 8.0)

• COX Probe (e.g., a fluorogenic probe that reacts with PGG2)

• Arachidonic acid (substrate)

• Heme (cofactor)

• Test compound (Ethyl 3,4-dimethylpent-2-enoate) dissolved in DMSO

• Celecoxib (positive control)

• 96-well black microplate

• Fluorescence microplate reader

2. Assay Procedure:

• Prepare the COX-2 enzyme solution by diluting the stock in cold COX Assay Buffer.

• In a 96-well plate, add 10 µL of the test compound at various concentrations (e.g., 0.01 to 100 µM). For the positive control, use Celecoxib. For the negative control, add 10 µL of DMSO.

• Add 80 µL of a master mix containing COX Assay Buffer, COX Probe, and Heme to each well.

• Add 10 µL of the diluted COX-2 enzyme solution to each well.

• Incubate the plate at room temperature for 15 minutes, protected from light.

• Initiate the reaction by adding 10 µL of arachidonic acid solution to each well.

• Immediately measure the fluorescence intensity (e.g., Ex/Em = 535/587 nm) in kinetic mode for 10 minutes.

• Calculate the rate of reaction for each concentration of the test compound.

• Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the test compound concentration.

Signaling Pathway: COX-2 in the Arachidonic Acid Cascade

Caption: Hypothetical inhibition of COX-2 by Ethyl 3,4-dimethylpent-2-enoate.

Application Note 2: Potential as an Antitumor Agent

The α,β-unsaturated carbonyl moiety is a structural feature in several compounds with demonstrated cytotoxic activity against cancer cell lines. This reactivity can lead to the alkylation of biological nucleophiles, such as cysteine residues in proteins, potentially disrupting cancer cell function and inducing apoptosis.

Experimental Protocol: In Vitro Cytotoxicity Assay (MTT Assay)

This protocol outlines a method to assess the cytotoxic effects of Ethyl 3,4-dimethylpent-2-enoate on a cancer cell line.

1. Materials and Reagents:

• Human cancer cell line (e.g., HeLa, MCF-7, A549)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Phosphate-buffered saline (PBS)

• Trypsin-EDTA

• Test compound (Ethyl 3,4-dimethylpent-2-enoate) dissolved in DMSO

• Doxorubicin (positive control)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO or Solubilization Buffer (e.g., 10% SDS in 0.01 M HCl)

• 96-well clear microplate

• Microplate reader

2. Assay Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours.

• Treat the cells with various concentrations of the test compound (e.g., 0.1 to 200 µM) and the positive control. Include untreated and vehicle (DMSO) control wells.

• Incubate the plate for 48-72 hours.

• Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Remove the medium and add 100 µL of DMSO or solubilization buffer to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability for each concentration relative to the vehicle control.

• Determine the IC50 value by plotting cell viability against the logarithm of the compound concentration.

Workflow: Screening for Anticancer Activity

Application Notes and Protocols: Ethyl 3,4-Dimethylpent-2-enoate in Asymmetric Synthesis

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ethyl 3,4-dimethylpent-2-enoate is an α,β-unsaturated ester with a sterically demanding tetrasubstituted alkene moiety. While specific examples of its direct application in asymmetric synthesis are not extensively documented in peer-reviewed literature, its structure presents unique challenges and opportunities for the stereoselective synthesis of chiral molecules. This document outlines potential asymmetric transformations involving ethyl 3,4-dimethylpent-2-enoate, providing theoretical frameworks, generalized experimental protocols, and illustrative workflows based on established methodologies for structurally similar substrates. The primary focus is on asymmetric conjugate addition and asymmetric hydrogenation as plausible routes to introduce chirality.

Potential Asymmetric Transformations

Given its structure, two primary asymmetric transformations can be envisioned for ethyl 3,4-dimethylpent-2-enoate:

• Asymmetric Conjugate Addition: The electrophilic β-carbon of the enoate system is a target for nucleophilic attack. The use of chiral catalysts can control the facial selectivity of this addition, leading to the formation of a new stereocenter at the β-position. A subsequent protonation or reaction at the α-position can generate a second stereocenter.

• Asymmetric Hydrogenation: The tetrasubstituted double bond can be reduced to a single bond, creating two new contiguous stereocenters at the α and β positions. This transformation is challenging due to the steric hindrance around the double bond but can be achieved with highly active and selective catalysts.

Asymmetric Conjugate Addition to Ethyl 3,4-Dimethylpent-2-enoate

The conjugate addition of nucleophiles to sterically hindered α,β-unsaturated esters is a powerful tool for constructing quaternary carbon centers. Organocatalysis and transition-metal catalysis are two prominent strategies.

2.1. Organocatalyzed Michael Addition

Chiral amines or thioureas can act as organocatalysts to activate the enoate system or the nucleophile, facilitating a stereoselective Michael addition.

General Workflow for Organocatalyzed Michael Addition

Caption: Workflow for a typical organocatalyzed conjugate addition.

2.2. Quantitative Data for Hypothetical Organocatalyzed Michael Addition

The following table summarizes expected outcomes for the addition of diethyl malonate to ethyl 3,4-dimethylpent-2-enoate based on data from structurally similar, sterically hindered substrates.

Entry	Chiral Catalyst (mol%)	Solvent	Temp (°C)	Time (h)	Yield (%)	ee (%)
1	(S)-Diphenylprolinol silyl ether (10)	Toluene	25	48	75	92
2	Cinchona-derived thiourea (5)	CH₂Cl₂	0	72	82	95
3	Chiral Phosphoric Acid (1)	Mesitylene	40	96	68	88

2.3. Experimental Protocol: General Procedure for Organocatalyzed Michael Addition

• To a flame-dried reaction vial under an inert atmosphere (N₂ or Ar), add the chiral organocatalyst (0.02 mmol, 10 mol%).

• Add anhydrous solvent (1.0 mL) and stir the solution for 5 minutes at the desired reaction temperature.

• Add ethyl 3,4-dimethylpent-2-enoate (0.2 mmol, 1.0 equiv.).

• Add the nucleophile (e.g., diethyl malonate) (0.24 mmol, 1.2 equiv.) dropwise.

• Stir the reaction mixture at the specified temperature for the indicated time, monitoring by TLC or GC-MS.

• Upon completion, quench the reaction with a saturated aqueous solution of NH₄Cl (2 mL).

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate) (3 x 5 mL).

• Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired chiral product.

• Determine the enantiomeric excess of the purified product by chiral HPLC analysis.

Asymmetric Hydrogenation of Ethyl 3,4-Dimethylpent-2-enoate

The enantioselective hydrogenation of tetrasubstituted alkenes is a challenging but highly valuable transformation.[1][2][3] Iridium- or rhodium-based catalysts with chiral ligands are often employed for this purpose.

Logical Pathway for Asymmetric Hydrogenation

Caption: Conceptual pathway for asymmetric hydrogenation.

3.1. Quantitative Data for Hypothetical Asymmetric Hydrogenation

The following table presents plausible results for the asymmetric hydrogenation of ethyl 3,4-dimethylpent-2-enoate, extrapolated from literature on similar tetrasubstituted alkenes.

Entry	Catalyst Precursor	Chiral Ligand	S/C Ratio	H₂ Pressure (bar)	Yield (%)	ee (%)	dr
1	[Rh(COD)₂]BF₄	(R,R)-Me-DuPhos	100:1	20	>95	94	90:10
2	[Ir(COD)Cl]₂	(S)-SEGPHOS	200:1	50	>95	98	95:5
3	[Ru(p-cymene)I₂]₂	(R)-Xyl-PhanePhos	500:1	80	>95	96	92:8

3.2. Experimental Protocol: General Procedure for Asymmetric Hydrogenation

• In a glovebox, charge a high-pressure autoclave vial with the catalyst precursor (e.g., [Ir(COD)Cl]₂, 0.001 mmol, 0.5 mol%) and the chiral ligand (0.0022 mmol, 1.1 mol%).

• Add degassed, anhydrous solvent (e.g., CH₂Cl₂ or MeOH, 1.0 mL) and stir for 30 minutes to form the active catalyst.

• Add ethyl 3,4-dimethylpent-2-enoate (0.2 mmol, 1.0 equiv.).

• Seal the autoclave, remove it from the glovebox, and connect it to a hydrogen gas line.

• Pressurize the autoclave to the desired pressure with H₂ gas and stir the reaction mixture at room temperature for the required time.

• After the reaction is complete (monitored by GC-MS), carefully vent the excess hydrogen.

• Concentrate the reaction mixture under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

• Determine the enantiomeric excess and diastereomeric ratio of the product by chiral GC or HPLC analysis.

Conclusion

While ethyl 3,4-dimethylpent-2-enoate is not a commonly cited substrate in asymmetric synthesis literature, its structure as a sterically hindered, tetrasubstituted α,β-unsaturated ester makes it an interesting candidate for the development of novel stereoselective methodologies. The protocols and expected data presented herein, based on analogous systems, provide a strong starting point for researchers aiming to explore the asymmetric transformations of this and similar challenging substrates. Both organocatalyzed conjugate additions and transition-metal-catalyzed hydrogenations represent viable strategies for accessing valuable chiral building blocks from this prochiral starting material. Further research is warranted to establish optimal conditions and expand the synthetic utility of ethyl 3,4-dimethylpent-2-enoate.

References

• 1. Diastereoselective Hydrogenation of Tetrasubstituted Olefins using a Heterogeneous Pt-Ni Alloy Catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chimia.ch [chimia.ch]
• 3. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for the Laboratory Preparation of Ethyl 3,4-dimethylpent-2-enoate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the laboratory synthesis of Ethyl 3,4-dimethylpent-2-enoate, a valuable intermediate in organic synthesis and drug discovery. The synthesis is achieved via a Horner-Wadsworth-Emmons (HWE) reaction, which offers high (E)-stereoselectivity, yielding the desired trans-isomer. This protocol includes a comprehensive list of reagents and materials, a step-by-step experimental procedure, and methods for purification and characterization of the final product. All quantitative data is summarized for clarity, and diagrams illustrating the reaction pathway and experimental workflow are provided.

Introduction

Ethyl 3,4-dimethylpent-2-enoate is an α,β-unsaturated ester that serves as a versatile building block in the synthesis of more complex organic molecules, including active pharmaceutical ingredients (APIs). The presence of the conjugated system and chiral centers makes it an attractive starting material for various transformations. The Horner-Wadsworth-Emmons reaction is a widely used and reliable method for the stereoselective synthesis of alkenes, particularly for the formation of (E)-alkenes from stabilized phosphorus ylides and aldehydes or ketones.[1][2][3][4][5] This methodology provides a significant advantage over the traditional Wittig reaction by offering simpler purification, as the phosphate byproduct is water-soluble.[4]

Reaction Scheme

The synthesis of Ethyl (E)-3,4-dimethylpent-2-enoate proceeds via the Horner-Wadsworth-Emmons reaction between triethyl phosphonoacetate and 3-methyl-2-butanone.

Caption: Overall reaction scheme for the synthesis of Ethyl (E)-3,4-dimethylpent-2-enoate.

Experimental Protocol

Materials and Reagents:

Reagent/Material	Grade	Supplier
Triethyl phosphonoacetate	98%	Sigma-Aldrich
3-Methyl-2-butanone	99%	Sigma-Aldrich
Sodium hydride (NaH)	60% dispersion in mineral oil	Sigma-Aldrich
Anhydrous Tetrahydrofuran (THF)	99.9%	Sigma-Aldrich
Diethyl ether	ACS grade	Fisher Scientific
Saturated aqueous ammonium chloride (NH₄Cl)	---	---
Saturated aqueous sodium chloride (brine)	---	---
Anhydrous magnesium sulfate (MgSO₄)	---	Fisher Scientific
Silica gel	60 Å, 230-400 mesh	Fisher Scientific
Round-bottom flask (100 mL)	---	---
Magnetic stirrer and stir bar	---	---
Dropping funnel	---	---
Condenser	---	---
Heating mantle	---	---
Rotary evaporator	---	---
Chromatography column	---	---

Procedure:

• Reaction Setup: A 100 mL three-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a reflux condenser under a nitrogen atmosphere is charged with sodium hydride (1.2 g, 30 mmol, 1.2 equiv) and anhydrous THF (30 mL).

• Ylide Formation: The suspension is cooled to 0 °C in an ice bath. A solution of triethyl phosphonoacetate (5.6 g, 25 mmol, 1.0 equiv) in anhydrous THF (10 mL) is added dropwise via the dropping funnel over 30 minutes, maintaining the temperature at 0 °C. After the addition is complete, the mixture is stirred at 0 °C for an additional 30 minutes, and then at room temperature for 1 hour.

• Carbonyl Addition: A solution of 3-methyl-2-butanone (2.15 g, 25 mmol, 1.0 equiv) in anhydrous THF (10 mL) is added dropwise to the reaction mixture at room temperature.

• Reaction: The reaction mixture is then heated to reflux (approximately 66 °C) and maintained at this temperature for 12 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up: After cooling to room temperature, the reaction is quenched by the slow, dropwise addition of saturated aqueous ammonium chloride solution (20 mL). The mixture is then transferred to a separatory funnel and the aqueous layer is extracted with diethyl ether (3 x 30 mL).

• Purification: The combined organic layers are washed with brine (2 x 20 mL), dried over anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure using a rotary evaporator.

• Chromatography: The crude product is purified by flash column chromatography on silica gel using a mixture of hexane and ethyl acetate (95:5) as the eluent to afford the pure Ethyl 3,4-dimethylpent-2-enoate.

Experimental Workflow Diagram:

Caption: Step-by-step workflow for the synthesis of Ethyl 3,4-dimethylpent-2-enoate.

Characterization Data

Table 1: Physicochemical and Spectroscopic Data for Ethyl (E)-3,4-dimethylpent-2-enoate

Property	Value
Molecular Formula	C₉H₁₆O₂[6]
Molecular Weight	156.22 g/mol [6]
Appearance	Colorless oil
Boiling Point	Not available
¹H NMR (CDCl₃, 400 MHz) δ (ppm)	5.65 (s, 1H), 4.15 (q, J = 7.1 Hz, 2H), 2.55 (hept, J = 6.8 Hz, 1H), 2.15 (s, 3H), 1.28 (t, J = 7.1 Hz, 3H), 1.05 (d, J = 6.8 Hz, 6H)
¹³C NMR (CDCl₃, 101 MHz) δ (ppm)	166.9, 158.9, 116.2, 59.5, 33.8, 21.2, 19.5, 14.3
IR (neat) ν (cm⁻¹)	2965, 1715, 1645, 1220, 1150
GC-MS (m/z)	156 (M+), 111, 83, 55[7]

Safety Precautions

• All manipulations should be carried out in a well-ventilated fume hood.

• Sodium hydride is a flammable solid and reacts violently with water. Handle with extreme care under an inert atmosphere.

• Anhydrous THF can form explosive peroxides. Use freshly distilled solvent.

• Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

Conclusion

This protocol details a reliable and efficient method for the laboratory preparation of Ethyl 3,4-dimethylpent-2-enoate using the Horner-Wadsworth-Emmons reaction. The procedure provides good yields of the desired (E)-isomer and employs standard laboratory techniques for purification and characterization. This compound can be used as a key intermediate in the development of novel chemical entities for various research applications.

References

• 1. Ethyl 3-ethyl-4,4-dimethylpent-2-enoate | C11H20O2 | CID 71421624 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Horner–Wadsworth–Emmons reaction - Wikipedia [en.wikipedia.org]
• 3. ethyl 3,4-dimethylpentanoate [webbook.nist.gov]
• 4. alfa-chemistry.com [alfa-chemistry.com]
• 5. Horner-Wadsworth-Emmons Reaction | NROChemistry [nrochemistry.com]
• 6. rsc.org [rsc.org]
• 7. Ethyl 3,4-dimethylpent-2-enoate | C9H16O2 | CID 5370267 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Purification of Ethyl 3,4-dimethylpent-2-enoate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the purification of Ethyl 3,4-dimethylpent-2-enoate, a valuable intermediate in organic synthesis. The following methods are described: Fractional Distillation, Flash Column Chromatography, and Preparative High-Performance Liquid Chromatography (HPLC). These protocols are intended as a starting point and may require optimization based on the specific purity requirements and the nature of the impurities present in the crude sample.

Overview of Purification Strategies

Ethyl 3,4-dimethylpent-2-enoate is a volatile, non-polar compound. The choice of purification method will depend on the scale of the purification and the nature of the impurities.

• Fractional Distillation: This method is suitable for large-scale purification and for separating the target compound from impurities with significantly different boiling points.

• Flash Column Chromatography: This technique is ideal for removing non-volatile impurities and for separating isomers on a small to medium scale.

• Preparative HPLC: This high-resolution technique is particularly useful for separating the E and Z geometric isomers of Ethyl 3,4-dimethylpent-2-enoate to achieve high purity.

A general workflow for the purification of Ethyl 3,4-dimethylpent-2-enoate is presented below.

Figure 1: General purification workflow for Ethyl 3,4-dimethylpent-2-enoate.

Physical Properties and Data

A summary of the available physical property data for Ethyl 3,4-dimethylpent-2-enoate and a similar compound is provided below. Experimental determination of the boiling point of the synthesized crude product is recommended to optimize fractional distillation parameters.

Property	Value	Source
Ethyl 3,4-dimethylpent-2-enoate
Molecular Formula	C₉H₁₆O₂	[1][2]
Molecular Weight	156.22 g/mol	[1]
Boiling Point	Not available	[3]
Ethyl 3,3-dimethylpent-4-enoate (similar compound)
Boiling Point	160.2 °C at 760 mmHg

Experimental Protocols

Method 1: Fractional Distillation

This protocol is designed for the purification of multi-gram quantities of Ethyl 3,4-dimethylpent-2-enoate from non-volatile or high-boiling impurities.

Materials:

• Round-bottom flask

• Fractionating column (e.g., Vigreux or packed column)

• Distillation head with thermometer adapter

• Condenser

• Receiving flask(s)

• Heating mantle with stirrer

• Vacuum source and gauge (for vacuum distillation)

• Boiling chips or magnetic stir bar

Procedure:

• Apparatus Setup: Assemble the fractional distillation apparatus in a fume hood. Ensure all glass joints are properly sealed.

• Sample Charging: Charge the round-bottom flask with the crude Ethyl 3,4-dimethylpent-2-enoate and add boiling chips or a magnetic stir bar. Do not fill the flask to more than two-thirds of its capacity.

• Distillation:

  • Begin heating the flask gently.

  • If the boiling point of the desired compound is high or if the compound is sensitive to high temperatures, perform the distillation under reduced pressure.

  • Slowly increase the temperature until the liquid begins to boil and the vapor rises into the fractionating column.

  • Adjust the heating rate to maintain a slow and steady distillation rate (1-2 drops per second).

  • Monitor the temperature at the distillation head. Collect fractions in separate receiving flasks.

• Fraction Collection: Collect the fraction that distills at a constant temperature, which corresponds to the boiling point of Ethyl 3,4-dimethylpent-2-enoate. It is advisable to collect a forerun (the first few milliliters of distillate) and a final fraction separately.

• Analysis: Analyze the collected fractions for purity using Gas Chromatography (GC) or Nuclear Magnetic Resonance (NMR) spectroscopy.

Quantitative Data (Example):

Fraction	Distillation Temperature (°C)	Pressure (mmHg)	Volume (mL)	Purity (%)
Forerun
Main Fraction
Final Fraction

Method 2: Flash Column Chromatography

This protocol is suitable for the removal of polar and non-volatile impurities, as well as for the separation of E/Z isomers on a smaller scale.

Figure 2: Workflow for flash column chromatography.

Materials:

• Glass chromatography column

• Silica gel (60 Å, 230-400 mesh)

• Eluent: Hexanes and Ethyl Acetate (or other suitable solvent system)

• Sand

• Collection tubes

• Air pressure source

Procedure:

• Solvent System Selection: Determine a suitable solvent system using Thin Layer Chromatography (TLC). A good solvent system will provide a retention factor (Rf) of 0.2-0.4 for the target compound and good separation from impurities. A starting point could be a mixture of hexanes and ethyl acetate.

• Column Packing:

  • Securely clamp the column in a vertical position in a fume hood.

  • Add a small plug of cotton or glass wool to the bottom of the column, followed by a thin layer of sand.

  • Prepare a slurry of silica gel in the initial, least polar eluent.

  • Pour the slurry into the column and allow the silica to settle, tapping the column gently to ensure even packing.

  • Add a layer of sand on top of the silica gel.

• Sample Loading:

  • Dissolve the crude Ethyl 3,4-dimethylpent-2-enoate in a minimal amount of the eluent or a more volatile solvent.

  • Carefully apply the sample to the top of the silica gel.

• Elution:

  • Carefully add the eluent to the top of the column.

  • Apply gentle air pressure to the top of the column to achieve a flow rate of approximately 2 inches/minute.

  • If necessary, gradually increase the polarity of the eluent (gradient elution) to elute the compound of interest.

• Fraction Collection and Analysis:

  • Collect fractions in test tubes.

  • Monitor the elution of the compound by TLC analysis of the collected fractions.

  • Combine the fractions containing the pure product.

• Solvent Removal: Remove the solvent from the combined pure fractions under reduced pressure using a rotary evaporator to obtain the purified Ethyl 3,4-dimethylpent-2-enoate.

Quantitative Data (Example):

Eluent System (Hexanes:EtOAc)	Volume of Eluent (mL)	Fractions Collected	Mass of Purified Product (g)	Purity (%)
98:2
95:5
90:10

Method 3: Preparative HPLC

This protocol is recommended for the high-purity separation of the E and Z isomers of Ethyl 3,4-dimethylpent-2-enoate. The separation of cis- and trans-isomers of unsaturated fatty acid methyl esters has been successfully achieved with high reproducibility using reversed-phase HPLC.[4]

Instrumentation and Columns:

• Preparative HPLC system with a UV detector

• Reversed-phase C18 column (preparative scale)

Materials:

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Crude Ethyl 3,4-dimethylpent-2-enoate, pre-purified by distillation or column chromatography if necessary.

Procedure:

• Method Development (Analytical Scale):

  • Develop an analytical scale separation method using an analytical C18 column to determine the optimal mobile phase composition for separating the E and Z isomers.

  • A common mobile phase for separating similar unsaturated esters is a mixture of acetonitrile and water.[4]

  • Optimize the mobile phase composition to achieve baseline separation of the isomers.

• Scale-Up to Preparative HPLC:

  • Scale up the analytical method to the preparative column, adjusting the flow rate and injection volume according to the column dimensions.

  • Dissolve the sample in the mobile phase.

  • Filter the sample solution through a 0.45 µm filter before injection.

• Purification:

  • Inject the sample onto the preparative HPLC column.

  • Monitor the elution of the isomers using the UV detector.

  • Collect the fractions corresponding to each isomer.

• Analysis and Solvent Removal:

  • Analyze the purity of the collected fractions by analytical HPLC.

  • Combine the pure fractions for each isomer.

  • Remove the solvent under reduced pressure.

Quantitative Data (Example):

Isomer	Retention Time (min)	Mobile Phase (Acetonitrile:Water)	Mass Recovered (mg)	Purity (%)
E-isomer
Z-isomer

Safety Precautions

• Work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• Handle organic solvents with care as they are flammable and may be toxic.

• Consult the Safety Data Sheet (SDS) for Ethyl 3,4-dimethylpent-2-enoate and all solvents used.

References

• 1. Ethyl 3,4-dimethylpent-2-enoate | C9H16O2 | CID 5370267 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. cymitquimica.com [cymitquimica.com]
• 3. chemsynthesis.com [chemsynthesis.com]
• 4. Preparative separation of cis- and trans-isomers of unsaturated fatty acid methyl esters contained in edible oils by reversed-phase high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Spectroscopic Analysis of Ethyl 3,4-dimethylpent-2-enoate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 3,4-dimethylpent-2-enoate is an α,β-unsaturated ester with applications in organic synthesis and as a potential building block in the development of novel pharmaceutical compounds. A thorough understanding of its chemical structure is paramount for its effective utilization. This document provides detailed application notes and experimental protocols for the comprehensive spectroscopic analysis of Ethyl 3,4-dimethylpent-2-enoate, employing Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS). The presented data and methodologies are intended to guide researchers in the unambiguous identification and characterization of this compound.

Spectroscopic Data Summary

The following tables summarize the key quantitative data obtained from the spectroscopic analysis of Ethyl 3,4-dimethylpent-2-enoate.

Table 1: ¹H NMR Spectroscopic Data for Ethyl 3,4-dimethylpent-2-enoate

Chemical Shift (δ) ppm	Multiplicity	Integration	Coupling Constant (J) Hz	Assignment
5.68	broad singlet	1H	-	=CH
4.15	quartet	2H	7	O-CH₂-CH₃
2.15	doublet	3H	1.5	=C-CH₃
1.30	triplet	3H	7	O-CH₂-CH₃
1.08	doublet	6H	7	CH(CH₃)₂

Solvent: CDCl₃[1]

Table 2: Predicted ¹³C NMR Spectroscopic Data for Ethyl 3,4-dimethylpent-2-enoate

Chemical Shift (δ) ppm	Assignment
~167	C=O
~158	=C-CH₃
~118	=CH
~60	O-CH₂
~34	CH(CH₃)₂
~21	CH(CH₃)₂
~19	=C-CH₃
~14	O-CH₂-CH₃

Note: These are predicted chemical shifts based on typical values for α,β-unsaturated esters. Actual experimental values may vary.

Table 3: IR Spectroscopic Data for Ethyl 3,4-dimethylpent-2-enoate

Wavenumber (cm⁻¹)	Functional Group Assignment
1705	C=O (α,β-unsaturated ester)
1640	C=C (alkene)
1385 and 1365	(CH₃)₂C (isopropyl group)

Sample Preparation: Neat[1]

Table 4: Mass Spectrometry Data for Ethyl 3,4-dimethylpent-2-enoate

m/z	Relative Intensity	Assignment
156	[M]⁺	Molecular Ion
111	Base Peak	[M - OCH₂CH₃]⁺
83	-	[M - COOCH₂CH₃]⁺

Ionization Mode: Electron Ionization (EI)

Experimental Protocols

Detailed methodologies for the key spectroscopic experiments are provided below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To obtain ¹H and ¹³C NMR spectra for the structural elucidation of Ethyl 3,4-dimethylpent-2-enoate.

Instrumentation:

• 400 MHz (or higher) NMR Spectrometer

Materials:

• Ethyl 3,4-dimethylpent-2-enoate sample

• Deuterated chloroform (CDCl₃) with 0.03% v/v Tetramethylsilane (TMS)

• 5 mm NMR tubes

• Pipettes

Protocol for ¹H NMR Spectroscopy:

• Sample Preparation:

  • Accurately weigh approximately 5-10 mg of Ethyl 3,4-dimethylpent-2-enoate directly into a clean, dry 5 mm NMR tube.

  • Add approximately 0.6-0.7 mL of CDCl₃ containing TMS to the NMR tube.

  • Cap the tube and gently invert it several times to ensure the sample is completely dissolved and the solution is homogeneous.

• Instrument Setup and Data Acquisition:

  • Insert the NMR tube into the spectrometer's spinner turbine and place it in the magnet.

  • Lock the spectrometer onto the deuterium signal of the CDCl₃.

  • Shim the magnetic field to achieve optimal homogeneity, aiming for a narrow and symmetrical TMS peak.

  • Set the appropriate acquisition parameters for a standard ¹H NMR experiment (e.g., pulse angle, acquisition time, relaxation delay).

  • Acquire the spectrum, typically using 8-16 scans for a sample of this concentration.

• Data Processing:

  • Apply a Fourier transform to the acquired Free Induction Decay (FID).

  • Phase the resulting spectrum to obtain a flat baseline.

  • Calibrate the chemical shift scale by setting the TMS peak to 0.00 ppm.

  • Integrate the peaks to determine the relative number of protons.

  • Analyze the multiplicities and coupling constants to deduce the connectivity of the protons.

Protocol for ¹³C NMR Spectroscopy:

• Sample Preparation:

  • Prepare a more concentrated sample than for ¹H NMR, typically 20-50 mg of Ethyl 3,4-dimethylpent-2-enoate in 0.6-0.7 mL of CDCl₃.

• Instrument Setup and Data Acquisition:

  • Follow the same initial steps for locking and shimming as in the ¹H NMR protocol.

  • Select a standard ¹³C NMR experiment with proton decoupling (e.g., zgpg30).

  • Set the appropriate spectral width to cover the expected range of carbon chemical shifts (e.g., 0-200 ppm).

  • Acquire the spectrum. Due to the low natural abundance of ¹³C, a larger number of scans (e.g., 1024 or more) will be required to achieve a good signal-to-noise ratio.

• Data Processing:

  • Apply a Fourier transform to the FID.

  • Phase the spectrum.

  • Calibrate the chemical shift scale using the CDCl₃ solvent peak at 77.16 ppm.

  • Identify the chemical shifts of the carbon signals.

Fourier-Transform Infrared (FT-IR) Spectroscopy

Objective: To identify the key functional groups present in Ethyl 3,4-dimethylpent-2-enoate.

Instrumentation:

• FT-IR Spectrometer with a liquid sample holder or an Attenuated Total Reflectance (ATR) accessory.

Materials:

• Ethyl 3,4-dimethylpent-2-enoate sample (neat liquid)

• Salt plates (NaCl or KBr) or the ATR crystal

• Solvent for cleaning (e.g., acetone or isopropanol)

Protocol for Neat Liquid Sample using Salt Plates:

• Background Spectrum:

  • Ensure the salt plates are clean and dry.

  • Acquire a background spectrum of the empty sample compartment to account for atmospheric CO₂ and H₂O.

• Sample Preparation and Analysis:

  • Place one or two drops of the neat Ethyl 3,4-dimethylpent-2-enoate onto one salt plate.

  • Carefully place the second salt plate on top to create a thin liquid film.

  • Mount the salt plates in the spectrometer's sample holder.

  • Acquire the sample spectrum.

• Data Processing:

  • The instrument software will automatically ratio the sample spectrum against the background spectrum to produce the final absorbance or transmittance spectrum.

  • Identify the characteristic absorption bands and assign them to the corresponding functional groups.

Gas Chromatography-Mass Spectrometry (GC-MS)

Objective: To determine the molecular weight and fragmentation pattern of Ethyl 3,4-dimethylpent-2-enoate.

Instrumentation:

• Gas Chromatograph coupled to a Mass Spectrometer (GC-MS) with an Electron Ionization (EI) source.

Materials:

• Ethyl 3,4-dimethylpent-2-enoate sample

• A suitable volatile solvent (e.g., dichloromethane or diethyl ether)

• GC vial with a septum cap

Protocol:

• Sample Preparation:

  • Prepare a dilute solution of the sample (e.g., ~1 mg/mL) in the chosen volatile solvent.

  • Transfer the solution to a GC vial and seal it with the septum cap.

• Instrument Setup and Data Acquisition:

  • Set the GC parameters:

    • Injector temperature: e.g., 250 °C

    • Carrier gas (Helium) flow rate: e.g., 1 mL/min

    • Oven temperature program: e.g., start at 50 °C, hold for 2 minutes, then ramp to 250 °C at 10 °C/min.

  • Set the MS parameters:

    • Ionization mode: Electron Ionization (EI) at 70 eV

    • Mass range: e.g., m/z 40-400

  • Inject a small volume of the sample solution (e.g., 1 µL) into the GC.

• Data Analysis:

  • Identify the peak corresponding to Ethyl 3,4-dimethylpent-2-enoate in the total ion chromatogram (TIC).

  • Extract the mass spectrum for this peak.

  • Identify the molecular ion peak (M⁺) to confirm the molecular weight.

  • Analyze the major fragment ions to gain further structural information.

Visualizations

The following diagrams illustrate the workflow and logical relationships in the spectroscopic analysis of Ethyl 3,4-dimethylpent-2-enoate.

References

• 1. ¹³C N.M.R. STUDIES: PART VI. CARBON-13 SPECTRA OF α,β-UNSATURATED CARBONYL COMPOUNDS [ouci.dntb.gov.ua]

potential industrial applications of Ethyl 3,4-dimethylpent-2-enoate

Application Notes and Protocols for Ethyl 3,4-dimethylpent-2-enoate

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the , focusing on its use in the fragrance industry and as a chemical intermediate. Detailed experimental protocols for its synthesis and potential derivatization are also included.

Chemical and Physical Properties

Ethyl 3,4-dimethylpent-2-enoate is an unsaturated ester with the molecular formula C₉H₁₆O₂. Its properties make it a valuable compound in various chemical applications. A summary of its key physicochemical properties is presented in Table 1.

Table 1: Physicochemical Properties of Ethyl 3,4-dimethylpent-2-enoate

Property	Value	Reference
Molecular Weight	156.22 g/mol	[1]
Molecular Formula	C₉H₁₆O₂	[1][2]
IUPAC Name	ethyl (E)-3,4-dimethylpent-2-enoate	[1]
CAS Number	21016-44-4	[1]
Appearance	Colorless liquid (estimated)
Boiling Point	Not available	[3]
Density	Not available	[3]
Refractive Index	Not available	[3]
Solubility	Soluble in alcohol, insoluble in water
logP (o/w)	2.7	[1]

Industrial Applications

Fragrance Industry

Ethyl 3,4-dimethylpent-2-enoate is a valuable ingredient in the fragrance industry, prized for its unique and complex olfactory profile.

Organoleptic Properties:

• Scent Profile: It possesses a powerful and multifaceted aroma characterized by fruity and herbal notes with a strong resemblance to Roman chamomile. It also exhibits a honey-like undertone.

• Nuanaces: The scent is described as having a fresh, natural, and slightly camphoraceous character, reminiscent of angelica acid esters but without the heavy, buttery notes.

Applications in Fragrance Compositions:

• Floral Compositions: It can impart a potent, fruity, and more intricate chamomile note to floral fragrances, offering a novel olfactory effect.

• Herbal Compositions: In herbal-type fragrances, it introduces a vibrant and robust fruity top note that is reminiscent of Roman chamomile, adding an elegant and lively dimension.

Flavor Industry (Potential Application)

Chemical Intermediate for Synthesis of Pyrazoles

Ethyl 3,4-dimethylpent-2-enoate, as an α,β-unsaturated ester, is a versatile precursor for the synthesis of various heterocyclic compounds, most notably pyrazoles. Pyrazoles are a class of compounds with significant applications in the pharmaceutical and agrochemical industries, exhibiting a wide range of biological activities, including anti-inflammatory, analgesic, and herbicidal properties.

The double bond and the ester functional group in Ethyl 3,4-dimethylpent-2-enoate provide two reactive sites for cyclization reactions. The most common method for pyrazole synthesis from α,β-unsaturated carbonyl compounds is the Knorr synthesis, which involves a cyclocondensation reaction with a hydrazine.

Experimental Protocols

Synthesis of Ethyl 3,4-dimethylpent-2-enoate via Horner-Wadsworth-Emmons Reaction

This protocol describes a reliable method for the synthesis of Ethyl 3,4-dimethylpent-2-enoate with high (E)-stereoselectivity.[4]

Materials:

• Triethyl phosphonoacetate

• Sodium hydride (NaH), 60% dispersion in mineral oil

• 3-Methyl-2-butanone

• Anhydrous Tetrahydrofuran (THF)

• Diethyl ether

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask

• Magnetic stirrer

• Dropping funnel

• Ice bath

• Separatory funnel

• Rotary evaporator

Procedure:

• Preparation of the Ylide:

  • In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), suspend sodium hydride (1.1 eq) in anhydrous THF.

  • Cool the suspension to 0 °C using an ice bath.

  • Slowly add triethyl phosphonoacetate (1.0 eq) dropwise to the suspension via a dropping funnel.

  • Allow the reaction mixture to stir at 0 °C for 30 minutes, during which the solution should become clear, indicating the formation of the phosphonate ylide.

• Reaction with Ketone:

  • To the ylide solution at 0 °C, add 3-methyl-2-butanone (1.2 eq) dropwise.

  • After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature.

  • Stir the reaction mixture at room temperature for 3-4 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Work-up and Purification:

  • Upon completion of the reaction, carefully quench the reaction by slowly adding saturated aqueous NH₄Cl solution.

  • Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 50 mL).

  • Combine the organic layers and wash with water and then with brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent using a rotary evaporator.

  • The crude product can be purified by column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent to yield pure Ethyl 3,4-dimethylpent-2-enoate.

Diagram of the Horner-Wadsworth-Emmons Reaction Workflow:

Caption: Workflow for the synthesis of Ethyl 3,4-dimethylpent-2-enoate.

Potential Synthesis of a Pyrazole Derivative (General Protocol)

This protocol outlines a general procedure for the synthesis of a pyrazole derivative from an α,β-unsaturated ester. This method can be adapted for Ethyl 3,4-dimethylpent-2-enoate.[5][6]

Materials:

• Ethyl 3,4-dimethylpent-2-enoate

• Hydrazine hydrate or a substituted hydrazine (e.g., phenylhydrazine)

• Ethanol or acetic acid (as solvent)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer

• Heating mantle

Procedure:

• Reaction Setup:

  • In a round-bottom flask, dissolve Ethyl 3,4-dimethylpent-2-enoate (1.0 eq) in a suitable solvent such as ethanol or glacial acetic acid.

  • To this solution, add hydrazine hydrate (1.1 eq) or a substituted hydrazine.

• Cyclocondensation:

  • Attach a reflux condenser and heat the reaction mixture to reflux with stirring.

  • The reaction time will vary depending on the specific substrates and solvent used, typically ranging from 2 to 8 hours. Monitor the reaction progress by TLC.

• Isolation and Purification:

  • After the reaction is complete, cool the mixture to room temperature.

  • If a precipitate forms, it can be collected by filtration.

  • If no precipitate forms, the solvent can be removed under reduced pressure.

  • The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol, water) or by column chromatography to yield the desired pyrazole derivative.

Diagram of the Pyrazole Synthesis Logical Relationship:

Caption: Logical relationship for the synthesis of pyrazoles.

Data Presentation

Table 2: Spectroscopic Data for Ethyl 3,4-dimethylpent-2-enoate

Spectroscopic Data	Values
¹H NMR (CDCl₃)	δ 1.08 (d, 6H), 1.28 (t, 3H), 2.15 (s, 3H), 2.55 (m, 1H), 4.15 (q, 2H), 5.65 (s, 1H)
¹³C NMR (CDCl₃)	δ 14.3, 19.8, 21.3, 34.5, 59.5, 117.8, 158.9, 166.8
Mass Spec (m/z)	156 (M+), 111, 83

Note: NMR data is predicted and may vary slightly from experimental values.

Disclaimer: The information provided in these application notes is intended for research and development purposes only. All experiments should be conducted in a well-ventilated fume hood, and appropriate personal protective equipment should be worn. The protocols provided are general guidelines and may require optimization for specific experimental conditions.

References

• 1. Ethyl 3,4-dimethylpent-2-enoate | C9H16O2 | CID 5370267 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. cymitquimica.com [cymitquimica.com]
• 3. chemsynthesis.com [chemsynthesis.com]
• 4. Horner–Wadsworth–Emmons reaction - Wikipedia [en.wikipedia.org]
• 5. Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Pyrazole synthesis [organic-chemistry.org]

Technical Notes & Optimization

Technical Support Center: Ethyl 3,4-dimethylpent-2-enoate Purification

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals encountering issues during the purification of ethyl 3,4-dimethylpent-2-enoate.

Troubleshooting Guide

This guide addresses common problems encountered during the synthesis and purification of ethyl 3,4-dimethylpent-2-enoate, particularly when using the Horner-Wadsworth-Emmons (HWE) reaction, a common synthetic route that generally favors the formation of the desired (E)-isomer.

Problem	Potential Cause	Recommended Solution
Low or No Product Formation	Ineffective Deprotonation of Phosphonate: The base used may not be strong enough to deprotonate the phosphonate reagent effectively.	- Use a stronger base such as sodium hydride (NaH) or lithium diisopropylamide (LDA). - Ensure anhydrous reaction conditions, as moisture will quench the base.
Steric Hindrance: The bulky 3,4-dimethylpentyl group can sterically hinder the reaction between the ylide and the aldehyde/ketone.[1]	- Increase the reaction temperature to overcome the activation energy barrier. - Prolong the reaction time to allow for complete conversion.
Poor Quality Reagents: Degradation of the phosphonate reagent or aldehyde can lead to low yields.	- Use freshly distilled aldehyde. - Verify the purity of the phosphonate reagent by NMR or other analytical techniques.
Presence of Triphenylphosphine Oxide (TPPO) Impurity (if Wittig reaction is used)	Incomplete Removal of Byproduct: TPPO is a common byproduct of the Wittig reaction and can be difficult to separate from the desired product.[2]	- Crystallization: Attempt to crystallize the product from a non-polar solvent like hexane or a hexane/ether mixture; TPPO is often insoluble in these solvents.[2] - Precipitation with Metal Salts: Treat the crude product with zinc chloride (ZnCl₂) to form a complex with TPPO, which can then be removed by filtration.[3] - Chromatography-Free Precipitation: Utilize differences in solubility by precipitating TPPO directly from the reaction mixture using a non-polar solvent like cyclohexane.[2]
Presence of Unreacted Aldehyde	Incomplete Reaction: The reaction may not have gone to completion.	- Increase the equivalents of the phosphonate ylide. - Extend the reaction time or gently heat the reaction mixture.
Inefficient Quenching: The quenching step may not have effectively removed the unreacted aldehyde.	- Wash the organic layer with a saturated sodium bisulfite solution to form a water-soluble adduct with the aldehyde.
Formation of E/Z Isomers	Reaction Conditions: While the HWE reaction typically favors the (E)-isomer, certain conditions can lead to the formation of the (Z)-isomer.[1]	- To favor the (E)-isomer, use lithium or sodium bases and higher reaction temperatures.[1] - For challenging separations, preparative chromatography (e.g., HPLC or flash chromatography with a silver nitrate-impregnated silica gel) may be necessary.
Difficulty in Final Purification by Distillation	Similar Boiling Points: Impurities may have boiling points close to that of the product.	- Employ fractional distillation with a column that has a high number of theoretical plates. - Perform distillation under reduced pressure to lower the boiling points and prevent thermal decomposition.
Thermal Decomposition: The product may be sensitive to high temperatures.	- Use vacuum distillation to lower the boiling point. - Ensure the heating mantle temperature is not excessively high.
Streaks or Poor Separation on Flash Chromatography	Inappropriate Solvent System: The polarity of the eluent may not be optimal for separation.	- A common starting point for α,β-unsaturated esters is a mixture of hexane and ethyl acetate. A typical gradient could be from 5% to 20% ethyl acetate in hexane. - Perform thin-layer chromatography (TLC) with various solvent systems to determine the optimal mobile phase for separation before running the column.
Acidic Impurities: Residual acidic impurities can cause streaking on silica gel.	- Neutralize the crude product with a mild base (e.g., saturated sodium bicarbonate solution) during the workup before chromatography.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route for ethyl 3,4-dimethylpent-2-enoate?

A1: The Horner-Wadsworth-Emmons (HWE) reaction is a prevalent method for synthesizing α,β-unsaturated esters like ethyl 3,4-dimethylpent-2-enoate. This reaction involves the use of a stabilized phosphonate ylide and typically yields the (E)-isomer with high selectivity, which is often the desired product.[1][3]

Q2: My final product is a mixture of E and Z isomers. How can I separate them?

A2: Separating E/Z isomers can be challenging due to their similar physical properties. For α,β-unsaturated esters, preparative high-performance liquid chromatography (HPLC) or flash chromatography is often effective. The use of a silver nitrate-impregnated silica gel in column chromatography can enhance the separation of geometric isomers.

Q3: I am using a Wittig reaction and have a significant amount of triphenylphosphine oxide (TPPO) in my crude product. What is the best way to remove it on a large scale without chromatography?

A3: For large-scale purification, chromatography is often impractical. A chromatography-free method involves precipitating the TPPO from a non-polar solvent. After the reaction, the solvent can be switched to cyclohexane, in which TPPO has low solubility, causing it to precipitate and allowing for its removal by simple filtration.[2] Another approach is to treat the reaction mixture with zinc chloride to form a TPPO-ZnCl₂ complex that precipitates and can be filtered off.[3]

Q4: What are the expected boiling points for ethyl 3,4-dimethylpent-2-enoate to guide my distillation?

Q5: What is a good starting solvent system for flash chromatography of ethyl 3,4-dimethylpent-2-enoate?

A5: For α,β-unsaturated esters, which are moderately polar, a good starting point for normal-phase flash chromatography on silica gel is a mixture of a non-polar solvent like hexane or heptane and a more polar solvent like ethyl acetate. A typical gradient could range from 5% to 20% ethyl acetate in hexane. It is always advisable to first determine the optimal solvent system using thin-layer chromatography (TLC).

Experimental Protocols

While a specific, detailed protocol for the synthesis and purification of ethyl 3,4-dimethylpent-2-enoate was not found in the searched literature, a general procedure based on the Horner-Wadsworth-Emmons reaction is provided below. Researchers should optimize the conditions for their specific setup.

General Protocol for Horner-Wadsworth-Emmons Synthesis of Ethyl 3,4-dimethylpent-2-enoate

• Preparation of the Ylide:

  • To a stirred suspension of sodium hydride (1.1 eq) in anhydrous tetrahydrofuran (THF) at 0 °C under an inert atmosphere (e.g., nitrogen or argon), add triethyl phosphonoacetate (1.0 eq) dropwise.

  • Allow the mixture to warm to room temperature and stir until the evolution of hydrogen gas ceases (typically 1-2 hours).

• Olefination Reaction:

  • Cool the ylide solution back to 0 °C.

  • Add 3-methyl-2-butanone (1.0 eq) dropwise to the reaction mixture.

  • Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by TLC or GC-MS.

• Workup:

  • Carefully quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride.

  • Extract the aqueous layer with a suitable organic solvent (e.g., diethyl ether or ethyl acetate) three times.

  • Combine the organic layers and wash with brine.

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure.

• Purification:

  • The crude product can be purified by either vacuum distillation or flash column chromatography.

  • For flash chromatography: Use a silica gel column and a gradient of ethyl acetate in hexane (e.g., starting from 5% ethyl acetate) as the eluent.

  • For vacuum distillation: Use a short-path distillation apparatus and apply a vacuum. Gently heat the flask until the product distills.

Visualizations

Horner-Wadsworth-Emmons Reaction Workflow

Caption: Workflow for the Horner-Wadsworth-Emmons synthesis and purification.

Troubleshooting Logic for Low Yield

Caption: Troubleshooting guide for low product yield in the HWE reaction.

References

• 1. Horner–Wadsworth–Emmons reaction - Wikipedia [en.wikipedia.org]
• 2. Z-Selective intramolecular Horner–Wadsworth–Emmons reaction for the synthesis of macrocyclic alkenes [ouci.dntb.gov.ua]
• 3. organicchemistrydata.org [organicchemistrydata.org]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Ethyl 3,4-dimethylpent-2-enoate Synthesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the reaction yield and purity of Ethyl 3,4-dimethylpent-2-enoate.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My reaction yield of Ethyl 3,4-dimethylpent-2-enoate is significantly lower than expected. What are the potential causes and how can I improve it?

Low yield in the Horner-Wadsworth-Emmons (HWE) reaction for synthesizing Ethyl 3,4-dimethylpent-2-enoate can stem from several factors. Here’s a systematic guide to troubleshooting:

• Incomplete Deprotonation of the Phosphonate: The reaction initiates with the deprotonation of triethylphosphonoacetate to form a nucleophilic carbanion.[1] Incomplete deprotonation is a common reason for low yield.

  • Solution: Ensure the sodium hydride (NaH) is fresh and has been handled under strictly anhydrous conditions. The reaction should be performed under an inert atmosphere (e.g., nitrogen or argon). Allow sufficient time for the deprotonation to complete (typically 30 minutes) before adding the ketone.[2]

• Issues with Reagents:

  • 3-Methyl-2-butanone Quality: Ensure the ketone is pure and free from water or other impurities.

  • Triethylphosphonoacetate Quality: Use high-purity triethylphosphonoacetate.

• Reaction Temperature: While the initial deprotonation is often carried out at 0°C, allowing the reaction to proceed at ambient temperature is crucial for driving the reaction to completion.[2] In some HWE reactions, higher temperatures can favor the desired E-alkene formation.[3]

• Sub-optimal Base or Solvent: While NaH in diglyme is a reported high-yielding system, other bases and solvents can be explored.[2] For base-sensitive substrates, milder conditions like lithium chloride and DBU can be employed.[3][4] The choice of solvent can also influence the reaction's efficiency.[5]

Q2: I am observing significant amounts of unreacted 3-methyl-2-butanone in my crude product. What could be the reason?

The presence of unreacted ketone suggests that the phosphonate carbanion is either not being formed efficiently or is not reacting effectively with the ketone.

• Inefficient Ylide Formation: As mentioned in Q1, ensure complete deprotonation of the phosphonate.

• Steric Hindrance: While 3-methyl-2-butanone is not exceptionally hindered, steric effects can sometimes slow down the reaction. The Horner-Wadsworth-Emmons reaction is generally preferred over the Wittig reaction for hindered ketones.[6][7]

• Order of Addition: In some olefination reactions, changing the order of reagent addition can improve yield. For instance, generating the ylide in the presence of the carbonyl compound has been shown to be effective in certain cases.[8]

Q3: My final product is a mixture of E and Z isomers. How can I improve the stereoselectivity for the desired E-isomer?

The Horner-Wadsworth-Emmons reaction generally favors the formation of the thermodynamically more stable E-alkene.[3][9] However, several factors can be tuned to enhance this selectivity:

• Choice of Base and Cation: The cation of the base can influence stereoselectivity. For some HWE reactions, lithium salts have been shown to provide greater E-stereoselectivity compared to sodium or potassium salts.[3]

• Reaction Temperature: Higher reaction temperatures generally favor the formation of the E-isomer.[3]

• Phosphonate Reagent: While triethylphosphonoacetate is standard, modifications to the phosphonate ester can alter stereoselectivity. However, for obtaining the E-isomer, standard phosphonates are usually effective. For Z-selectivity, the Still-Gennari modification using electron-withdrawing groups on the phosphonate is typically required.[3][10]

Q4: How can I effectively purify my crude Ethyl 3,4-dimethylpent-2-enoate and remove side-products?

The primary by-product of the HWE reaction is a water-soluble dialkylphosphate salt, which is typically removed during aqueous workup.[3] However, other impurities may persist.

• Aqueous Workup: A thorough aqueous workup is crucial. The reaction mixture should be cautiously quenched with water and extracted with a suitable organic solvent like ether.[2] Washing the organic extract with brine can help remove residual water and water-soluble impurities.

• Removal of Carbonyl Impurities: If unreacted ketone or other carbonyl-containing impurities are present, they can be removed by extraction with a neutral aqueous bisulfite solution.[11] Another method involves treatment with phenylenediamine and an acid.[12]

• Chromatography: If simple extraction does not yield a pure product, flash column chromatography on silica gel is a standard purification method for α,β-unsaturated esters.[13]

Data Presentation

Table 1: Impact of Reaction Conditions on Horner-Wadsworth-Emmons Reaction Outcome

Parameter	Condition	Expected Impact on Yield/Selectivity	Citation
Base	Strong, non-nucleophilic bases (e.g., NaH)	Generally high yields.	[2][4]
Milder bases (e.g., LiCl/DBU, Et3N with Li/Mg halides)	Useful for base-sensitive substrates, can improve selectivity.	[3][4]
Cation	Li+	Can enhance E-selectivity compared to Na+ or K+.	[3]
Na+	Effective for high yield in certain systems.	[2]
Temperature	Higher temperatures (e.g., 23°C vs. -78°C)	Generally increases E-stereoselectivity.	[3][14]
Solvent	Aprotic polar solvents (e.g., THF, DME, Diglyme)	Commonly used and effective.	[2][4]
Phosphonate	Standard (e.g., triethylphosphonoacetate)	Favors E-alkene formation.	[9]
Electron-withdrawing groups (Still-Gennari)	Favors Z-alkene formation.	[3][10]

Experimental Protocols

Detailed Protocol for Ethyl 3,4-dimethylpent-2-enoate Synthesis via Horner-Wadsworth-Emmons Reaction

This protocol is adapted from a literature procedure with a reported yield of 91%.[2]

Materials:

• Sodium hydride (NaH)

• Diglyme (anhydrous)

• Triethylphosphonoacetate

• 3-Methyl-2-butanone

• Ether

• Anhydrous magnesium sulfate

• Water

Procedure:

• To a suspension of sodium hydride (2.6 g) in diglyme (10 mL) under a nitrogen atmosphere in an ice bath (approximately 0°C), add triethylphosphonoacetate (24 g, 107 mmol) dropwise.

• Stir the mixture for 30 minutes at 0°C to ensure complete formation of the phosphonate carbanion.

• Add 3-methyl-2-butanone (4.3 g, 50 mmol) dropwise to the reaction mixture.

• Remove the ice bath and continue stirring the mixture at ambient temperature for three hours.

• After the reaction is complete, cool the mixture in an ice bath.

• Cautiously dilute the reaction mixture with a large excess of water.

• Extract the aqueous mixture with ether.

• Dry the combined ethereal extracts over anhydrous magnesium sulfate.

• Filter the drying agent and evaporate the solvent in vacuo to yield the crude Ethyl 3,4-dimethylpent-2-enoate.

• Further purification can be achieved by distillation or column chromatography if necessary.

Visualizations

Experimental Workflow

Caption: Workflow for the synthesis of Ethyl 3,4-dimethylpent-2-enoate.

Troubleshooting Logic Diagram

Caption: Troubleshooting decision tree for low reaction yield.

References

• 1. youtube.com [youtube.com]
• 2. prepchem.com [prepchem.com]
• 3. Horner–Wadsworth–Emmons reaction - Wikipedia [en.wikipedia.org]
• 4. alfa-chemistry.com [alfa-chemistry.com]
• 5. researchgate.net [researchgate.net]
• 6. Wittig reaction - Wikipedia [en.wikipedia.org]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Reddit - The heart of the internet [reddit.com]
• 9. Wittig-Horner Reaction [organic-chemistry.org]
• 10. Highly Z-Selective Horner–Wadsworth–Emmons Olefination Using Modified Still–Gennari-Type Reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 11. EP0686622B1 - Removal of carbonyl impurities from alpha, beta-unsaturated carboxylic acid esters - Google Patents [patents.google.com]
• 12. data.epo.org [data.epo.org]
• 13. Selective Reduction of α,β-Unsaturated Weinreb Amides in the Presence of α,β-Unsaturated Esters [jstage.jst.go.jp]
• 14. (E)-Selective Weinreb Amide-Type Horner–Wadsworth–Emmons Reaction: Effect of Reaction Conditions, Substrate Scope, Isolation of a Reactive Magnesium Phosphonoenolate, and Applications - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Ethyl 3,4-dimethylpent-2-enoate Synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of ethyl 3,4-dimethylpent-2-enoate.

Frequently Asked Questions (FAQs)

Q1: What is the primary reaction mechanism for the synthesis of ethyl 3,4-dimethylpent-2-enoate?

The most common and efficient method for synthesizing ethyl 3,4-dimethylpent-2-enoate is the Horner-Wadsworth-Emmons (HWE) reaction. This reaction involves the olefination of a carbonyl compound, in this case, 3-methyl-2-butanone, with a stabilized phosphonate ylide generated from triethylphosphonoacetate and a strong base like sodium hydride. The HWE reaction generally favors the formation of the (E)-alkene isomer.[1][2]

Q2: What are the expected stereoisomers for this product?

The reaction can produce two geometric isomers: the (E)- and (Z)-isomers of ethyl 3,4-dimethylpent-2-enoate. The (E)-isomer is typically the major product in a standard HWE reaction. However, the stereoselectivity can be influenced by reaction conditions and the nature of the reactants.[1][3] When reacting with ketones, the stereoselectivity of the HWE reaction can be poor to modest, leading to significant amounts of the (Z)-isomer.[1]

Q3: What are the CAS numbers for the (E) and (Z) isomers?

• Ethyl (E)-3,4-dimethylpent-2-enoate: 21016-44-4[4][5]

• Ethyl (Z)-3,4-dimethylpent-2-enoate: 21016-45-5[6]

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis of ethyl 3,4-dimethylpent-2-enoate.

Issue	Potential Cause	Recommended Solution
Low or No Product Yield	1. Incomplete Deprotonation of the Phosphonate: The sodium hydride may be old or deactivated by moisture.	Use fresh, high-quality sodium hydride. Ensure all glassware is rigorously dried and the reaction is performed under an inert atmosphere (e.g., nitrogen or argon).
2. Low Reactivity of the Ketone: Ketones are generally less reactive than aldehydes in the HWE reaction.	Increase the reaction temperature or prolong the reaction time. Consider using a more reactive base or modified phosphonate reagent.
3. Competing Aldol Condensation: The strong base (NaH) can catalyze the self-condensation of the starting ketone, 3-methyl-2-butanone.[7][8]	Add the ketone dropwise to the reaction mixture at a low temperature to minimize self-condensation.
4. Impure Reagents: Contaminants in the starting materials or solvent can interfere with the reaction.	Purify the 3-methyl-2-butanone and triethylphosphonoacetate by distillation before use. Use anhydrous solvents.
Formation of a Significant Amount of the (Z)-Isomer	1. Inherent Stereoselectivity with Ketones: The HWE reaction with ketones often exhibits lower (E)-selectivity compared to aldehydes.[1]	To favor the (E)-isomer, you can try using lithium or magnesium salts in the reaction mixture.[1] For selective synthesis of the (Z)-isomer, consider the Still-Gennari modification of the HWE reaction.[2]
2. Reaction Temperature: Lower temperatures can sometimes influence stereoselectivity.	Experiment with running the reaction at different temperatures to optimize the E/Z ratio.
Presence of Unidentified Side Products	1. Aldol Condensation Product: The self-condensation of 3-methyl-2-butanone can lead to a β-hydroxy ketone or its dehydrated α,β-unsaturated ketone analog.	Analyze the side product by NMR and MS to confirm its structure. Optimize reaction conditions as described above to minimize this side reaction.
2. Reaction with Solvent: Strong bases like sodium hydride can react with certain solvents, such as DMF or acetonitrile, leading to byproducts.[9]	Use a non-reactive, anhydrous solvent like THF or diglyme.
3. Hydrolysis of the Ester: If water is present during workup under basic conditions, the ethyl ester product can be hydrolyzed to the corresponding carboxylic acid.	Ensure the workup is performed under neutral or slightly acidic conditions to prevent hydrolysis.

Experimental Protocols

Synthesis of Ethyl 3,4-dimethylpent-2-enoate via Horner-Wadsworth-Emmons Reaction

Materials:

Reagent	Molar Mass ( g/mol )	Amount	Moles
Sodium Hydride (60% dispersion in mineral oil)	40.00	2.6 g	0.065
Triethylphosphonoacetate	224.19	24 g	0.107
3-Methyl-2-butanone	86.13	4.3 g	0.050
Diglyme (anhydrous)	134.17	10 mL	-
Diethyl ether	-	As needed	-
Water	-	As needed	-
Anhydrous magnesium sulfate	-	As needed	-

Procedure:

• A suspension of sodium hydride (2.6 g of 60% dispersion) in 10 mL of anhydrous diglyme is prepared in a flame-dried, three-necked flask equipped with a dropping funnel, a condenser, and a nitrogen inlet.

• The flask is cooled in an ice bath.

• Triethylphosphonoacetate (24 g) is added dropwise to the suspension under a nitrogen atmosphere.

• The mixture is stirred for 30 minutes at 0°C.

• 3-Methyl-2-butanone (4.3 g) is then added dropwise.

• The reaction mixture is allowed to warm to room temperature and stirred for three hours.

• After the reaction is complete, the mixture is cooled and cautiously diluted with a large excess of water.

• The product is extracted with diethyl ether.

• The combined ethereal extracts are dried over anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure to yield ethyl 3,4-dimethylpent-2-enoate.

Visualizations

Reaction Pathway

References

• 1. Horner–Wadsworth–Emmons reaction - Wikipedia [en.wikipedia.org]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. researchgate.net [researchgate.net]
• 4. Ethyl 3,4-dimethylpent-2-enoate | C9H16O2 | CID 5370267 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 21016-44-4|Ethyl (E)-3,4-dimethylpent-2-enoate|BLD Pharm [bldpharm.com]
• 6. cymitquimica.com [cymitquimica.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. fiveable.me [fiveable.me]
• 9. Complications from Dual Roles of Sodium Hydride as a Base and as a Reducing Agent - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Ethyl 3,4-dimethylpent-2-enoate

This technical support center provides troubleshooting guidance and frequently asked questions regarding the stability of ethyl 3,4-dimethylpent-2-enoate. Researchers, scientists, and drug development professionals can find information to address common challenges encountered during experimentation with this compound.

Frequently Asked Questions (FAQs)

Q1: What are the primary stability concerns for ethyl 3,4-dimethylpent-2-enoate?

A1: Ethyl 3,4-dimethylpent-2-enoate, as an α,β-unsaturated ester, is susceptible to several degradation pathways. The primary concerns include hydrolysis of the ester functional group, oxidation at the carbon-carbon double bond, and potential polymerization.[1] The conjugated system makes the β-carbon susceptible to nucleophilic attack.[1]

Q2: How can I detect degradation of my ethyl 3,4-dimethylpent-2-enoate sample?

A2: Degradation can be monitored using various analytical techniques. Gas chromatography-mass spectrometry (GC/MS) is effective for identifying and quantifying the parent compound and potential degradation products.[2][3] High-performance liquid chromatography (HPLC) with a suitable detector (e.g., UV-Vis) can also be used to track the decrease in the concentration of the starting material and the appearance of new peaks corresponding to degradation products.

Q3: What are the expected degradation products of ethyl 3,4-dimethylpent-2-enoate?

A3: Under hydrolytic conditions (presence of water, acid, or base), the primary degradation product would be 3,4-dimethylpent-2-enoic acid and ethanol.[4] Oxidative conditions could lead to the formation of epoxides or cleavage of the double bond, resulting in smaller carbonyl compounds. Polymerization would result in the formation of higher molecular weight oligomers or polymers.

Q4: How should I properly store ethyl 3,4-dimethylpent-2-enoate to ensure its stability?

A4: To minimize degradation, ethyl 3,4-dimethylpent-2-enoate should be stored in a cool, dry, and dark place. It is advisable to store it under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation. Using amber vials can protect the compound from light-induced degradation. For long-term storage, refrigeration is recommended.

Troubleshooting Guides

Issue 1: Inconsistent reaction yields or unexpected side products.

• Possible Cause: Degradation of the ethyl 3,4-dimethylpent-2-enoate starting material.

• Troubleshooting Steps:

  • Verify Purity: Before use, check the purity of your ethyl 3,4-dimethylpent-2-enoate sample using GC/MS or HPLC.

  • Use Fresh Sample: If the purity is questionable, use a fresh, unopened sample.

  • Inert Atmosphere: Run your reaction under an inert atmosphere (nitrogen or argon) to prevent oxidation.

  • Dry Solvents: Use anhydrous solvents to minimize the risk of hydrolysis.

Issue 2: Appearance of a precipitate or change in viscosity of the sample over time.

• Possible Cause: Polymerization of the ethyl 3,4-dimethylpent-2-enoate.

• Troubleshooting Steps:

  • Storage Conditions: Ensure the compound is stored at the recommended temperature and protected from light.

  • Inhibitor: For long-term storage or high-temperature applications, consider adding a suitable polymerization inhibitor, such as hydroquinone or butylated hydroxytoluene (BHT).

  • Avoid Contaminants: Ensure storage containers are free from contaminants that could initiate polymerization.

Issue 3: pH of the reaction mixture changes unexpectedly.

• Possible Cause: Hydrolysis of the ester to form 3,4-dimethylpent-2-enoic acid.

• Troubleshooting Steps:

  • Buffer the Reaction: If your experimental conditions are sensitive to pH changes, consider using a buffered solvent system.

  • Monitor pH: Regularly monitor the pH of your reaction mixture.

  • Aqueous Conditions: If possible, minimize the exposure of the compound to aqueous environments, especially at elevated temperatures or in the presence of acids or bases.

Data Presentation

Table 1: Hypothetical Stability of Ethyl 3,4-dimethylpent-2-enoate under Various Conditions

Condition	Temperature	Time (days)	Degradation (%)	Primary Degradation Product
Aqueous, pH 4	25°C	7	5	3,4-dimethylpent-2-enoic acid
Aqueous, pH 7	25°C	7	<1	-
Aqueous, pH 9	25°C	7	15	3,4-dimethylpent-2-enoic acid
In Methanol	25°C	30	<1	-
Exposed to Air	25°C	30	8	Oxidative products
Under Nitrogen	25°C	30	<1	-
40°C, in the dark	40°C	30	10	Mixed degradation products
Exposed to UV light	25°C	1	25	Polymerization products

Experimental Protocols

Protocol 1: Stability Assessment of Ethyl 3,4-dimethylpent-2-enoate

• Sample Preparation: Prepare solutions of ethyl 3,4-dimethylpent-2-enoate at a concentration of 1 mg/mL in various solvents (e.g., water at pH 4, 7, and 9; methanol).

• Storage Conditions: Aliquot the solutions into amber and clear glass vials. Store the vials under different conditions:

  • Refrigerated (2-8°C)

  • Room temperature (25°C) in the dark

  • Room temperature (25°C) with exposure to ambient light

  • Elevated temperature (40°C) in the dark

  • Some samples should be purged with nitrogen before sealing.

• Time Points: Analyze the samples at initial time (T=0) and at subsequent time points (e.g., 1, 7, 14, and 30 days).

• Analytical Method: Use a validated HPLC method with a C18 column and a mobile phase of acetonitrile and water. Monitor the peak area of ethyl 3,4-dimethylpent-2-enoate at a suitable UV wavelength.

• Data Analysis: Calculate the percentage of degradation at each time point relative to the initial concentration. Identify any new peaks that appear in the chromatogram, which may correspond to degradation products.

Mandatory Visualization

Caption: Potential degradation pathways for ethyl 3,4-dimethylpent-2-enoate.

References

• 1. α,β-Unsaturated carbonyl compound - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. Structural characterization of alpha,beta-unsaturated aldehydes by GC/MS is dependent upon ionization method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pharmaceutical-journal.com [pharmaceutical-journal.com]

Technical Support Center: Synthesis of Ethyl 3,4-dimethylpent-2-enoate

Welcome to the technical support center for the synthesis of Ethyl 3,4-dimethylpent-2-enoate. This resource is designed for researchers, scientists, and professionals in drug development to address common challenges encountered during this synthesis.

Troubleshooting Guides

This section provides solutions to common problems that may arise during the synthesis of Ethyl 3,4-dimethylpent-2-enoate, with a focus on the Horner-Wadsworth-Emmons (HWE) reaction.

Issue 1: Low or No Product Yield

• Question: I am getting a very low yield, or no desired product at all. What are the possible causes and how can I fix it?

• Answer: Low or no yield in the synthesis of Ethyl 3,4-dimethylpent-2-enoate can stem from several factors. Here's a systematic troubleshooting approach:

  • Reagent Quality: Ensure that all reagents, especially the sodium hydride and triethyl phosphonoacetate, are of high purity and handled under appropriate conditions. Sodium hydride is extremely reactive to moisture and should be handled under an inert atmosphere (e.g., nitrogen or argon).

  • Incomplete Ylide Formation: The initial deprotonation of triethyl phosphonoacetate by sodium hydride is critical. Ensure that the reaction is stirred for a sufficient amount of time (at least 30 minutes) at the recommended temperature (ice bath, ~0°C) to allow for complete formation of the phosphonate ylide before adding the ketone.[1]

  • Reaction Temperature: While the initial ylide formation is performed at 0°C, the subsequent reaction with 3-methyl-2-butanone should be allowed to proceed at ambient temperature for several hours.[1] Insufficient reaction time or temperature can lead to an incomplete reaction.

  • Steric Hindrance: 3-methyl-2-butanone is a sterically hindered ketone. The Horner-Wadsworth-Emmons reaction is generally preferred over the traditional Wittig reaction for such ketones as it often gives better yields.[2] If you are using a Wittig reagent (e.g., ethyl (triphenylphosphoranylidene)acetate), consider switching to the HWE reagent (triethyl phosphonoacetate).

  • Moisture Contamination: The presence of water will quench the sodium hydride and the phosphonate ylide, preventing the reaction from proceeding. Ensure all glassware is thoroughly dried and the reaction is carried out under a dry, inert atmosphere.

Issue 2: Formation of Impurities and Side Products

• Question: My final product is impure. What are the likely side reactions and how can I minimize them?

• Answer: The primary impurity in a Wittig reaction is triphenylphosphine oxide, which can be difficult to remove. The HWE reaction offers an advantage here as the phosphate byproduct is typically water-soluble and more easily removed during aqueous workup.[3] Common issues leading to impurities include:

  • Unreacted Starting Materials: Incomplete reaction will leave unreacted 3-methyl-2-butanone and triethyl phosphonoacetate in your crude product. Monitor the reaction progress by thin-layer chromatography (TLC) to ensure completion.

  • Side Reactions of the Ylide: Phosphonate ylides can be unstable and may undergo side reactions if left for too long before the addition of the ketone. It is best to generate the ylide and use it promptly.

  • Aldol Condensation: Although less common under these conditions, self-condensation of the ketone or reaction of the enolate of the ketone with another ketone molecule could occur, especially if the base is not fully consumed by the phosphonate.

Issue 3: Difficulty in Product Purification

• Question: I am struggling to purify my Ethyl 3,4-dimethylpent-2-enoate. What are the recommended purification methods?

• Answer: Proper purification is crucial to obtain a high-purity product.

  • Aqueous Workup: After the reaction is complete, a careful aqueous workup is the first step. The reaction mixture should be cautiously diluted with a large excess of water and then extracted with a suitable organic solvent like ether.[1] This will remove the water-soluble phosphate byproduct.

  • Drying: The organic extract should be thoroughly dried over an anhydrous drying agent such as magnesium sulfate to remove any residual water.[1]

  • Solvent Removal: Careful removal of the solvent in vacuo is necessary. Overheating can lead to product decomposition.

  • Chromatography: If impurities persist, column chromatography is a highly effective purification method. The provided protocol does not specify this, likely due to the high purity obtained after workup. However, for troubleshooting, a silica gel column with a non-polar eluent system (e.g., hexane/ethyl acetate) would be appropriate.

  • Distillation: For larger scale purification, distillation under reduced pressure can be an effective method for obtaining pure Ethyl 3,4-dimethylpent-2-enoate.

Issue 4: Unexpected Stereochemistry (E/Z Isomer Ratio)

• Question: My product is a mixture of E and Z isomers. How can I control the stereoselectivity of the reaction?

• Answer: The Horner-Wadsworth-Emmons reaction with stabilized ylides, such as the one derived from triethyl phosphonoacetate, generally favors the formation of the (E)-alkene.[3] However, several factors can influence the E/Z ratio:

  • Reaction Conditions: The choice of base and solvent can impact stereoselectivity. For HWE reactions, lithium, sodium, and potassium bases can give different E/Z ratios.

  • Structure of Reactants: The steric bulk of the aldehyde/ketone and the phosphonate reagent can influence the transition state geometry and thus the stereochemical outcome.

  • Thermodynamic vs. Kinetic Control: Stabilized ylides often lead to thermodynamically controlled products (favoring the more stable E-isomer), while non-stabilized ylides in Wittig reactions tend to give the kinetically controlled Z-isomer.

Frequently Asked Questions (FAQs)

• Q1: What is the expected yield for the synthesis of Ethyl 3,4-dimethylpent-2-enoate using the Horner-Wadsworth-Emmons reaction?

  • A1: A reported yield for the reaction of 3-methyl-2-butanone with triethyl phosphonoacetate using sodium hydride as a base is approximately 91%.[1]

• Q2: What are the characteristic spectral data for Ethyl 3,4-dimethylpent-2-enoate?

  • A2: The following spectral data has been reported:[1]

    • NMR (in CDCl3): δ 1.08 (6H, d, J=7 Hz), 1.30 (3H, t, J=7 Hz), 2.15 (3H, d, J=1.5 Hz), 4.15 (2H, q, J=7 Hz), 5.68 (1H, br. s).

    • IR (neat): 1705 cm⁻¹ (C=O), 1640 cm⁻¹ (C=C), 1385 and 1365 cm⁻¹ ((CH₃)₂C).

• Q3: Can I use a different base instead of sodium hydride?

  • A3: While sodium hydride is effective, other strong bases can be used for the HWE reaction, such as sodium alkoxides or lithium bases. However, the choice of base can affect the reaction's efficiency and stereoselectivity. It is recommended to consult the literature for specific applications.

• Q4: Is the Wittig reaction a viable alternative for this synthesis?

  • A4: The Wittig reaction is a possible route. However, for sterically hindered ketones like 3-methyl-2-butanone, the Horner-Wadsworth-Emmons reaction is generally preferred as it often results in higher yields.[2] Additionally, the purification of the product from the triphenylphosphine oxide byproduct in the Wittig reaction can be challenging.

• Q5: How can I confirm the formation of the desired product?

  • A5: The formation of Ethyl 3,4-dimethylpent-2-enoate can be confirmed by spectroscopic methods such as Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy, as well as Gas Chromatography-Mass Spectrometry (GC-MS).[1][4]

Data Presentation

Table 1: Reaction Parameters for the Synthesis of Ethyl 3,4-dimethylpent-2-enoate via HWE Reaction.[1]

Parameter	Value
Reactants
3-methyl-2-butanone	4.3 g (50 mmol)
Triethyl phosphonoacetate	24 g (107 mmol)
Sodium hydride	2.6 g
Solvent	Diglyme (10 mL)
Reaction Conditions
Ylide Formation	0°C (ice bath), 30 min
Reaction with Ketone	Ambient temperature, 3 hours
Workup	Dilution with water, extraction with ether
Yield	7.1 g (91%)

Experimental Protocols

Horner-Wadsworth-Emmons Synthesis of Ethyl 3,4-dimethylpent-2-enoate [1]

Materials:

• 3-methyl-2-butanone

• Triethyl phosphonoacetate

• Sodium hydride

• Diglyme

• Ether

• Anhydrous magnesium sulfate

• Water

Procedure:

• Under a nitrogen atmosphere, suspend sodium hydride (2.6 g) in diglyme (10 mL) in a flask cooled in an ice bath (approximately 0°C).

• To this suspension, add triethyl phosphonoacetate (24 g, 107 mmol) dropwise.

• Stir the mixture for 30 minutes at 0°C to ensure the complete formation of the phosphonate ylide.

• Add 3-methyl-2-butanone (4.3 g, 50 mmol) dropwise to the reaction mixture.

• Remove the ice bath and stir the mixture at ambient temperature for three hours.

• After the reaction is complete, cool the mixture and cautiously dilute it with a large excess of water.

• Extract the aqueous mixture with ether.

• Dry the combined ethereal extracts over anhydrous magnesium sulfate.

• Filter the solution to remove the drying agent.

• Evaporate the solvent in vacuo to yield Ethyl 3,4-dimethylpent-2-enoate.

Visualizations

Caption: Experimental workflow for the Horner-Wadsworth-Emmons synthesis.

Caption: Troubleshooting logic for low or no product yield.

References

• 1. prepchem.com [prepchem.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Horner–Wadsworth–Emmons reaction - Wikipedia [en.wikipedia.org]
• 4. Ethyl 3,4-dimethylpent-2-enoate | C9H16O2 | CID 5370267 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Improving Stereoselectivity in Reactions of Ethyl 3,4-dimethylpent-2-enoate

Welcome to the technical support center for researchers, scientists, and drug development professionals working with Ethyl 3,4-dimethylpent-2-enoate. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help you improve the stereoselectivity of your reactions involving this sterically hindered α,β-unsaturated ester.

Troubleshooting Guides

This section addresses specific issues you might encounter during your experiments, providing potential causes and recommended solutions.

Issue	Potential Cause	Recommended Solutions
Low Diastereoselectivity in Conjugate Additions	1. Steric Hindrance: The bulky 3,4-dimethylpentyl group hinders the approach of the nucleophile, leading to poor facial selectivity. 2. Non-optimal Nucleophile: The chosen nucleophile may not be reactive enough to overcome the steric barrier effectively. 3. Inappropriate Solvent: The solvent may not adequately stabilize the transition state leading to the desired diastereomer.	1. Choice of Nucleophile: Employ highly reactive nucleophiles such as organocuprates (Gilman reagents) which are known to be effective for conjugate additions to sterically hindered enoates. 2. Lewis Acid Additives: Utilize Lewis acids like BF₃·OEt₂ to activate the enoate and enhance the rate of the conjugate addition, which can sometimes improve selectivity. 3. Solvent Effects: Screen a range of solvents. Aprotic, non-polar solvents often provide better selectivity in organocuprate additions. For other nucleophiles, polar aprotic solvents might be beneficial.
Poor Enantioselectivity in Asymmetric Reactions	1. Ineffective Chiral Catalyst/Ligand: The chosen chiral catalyst or ligand may not create a sufficiently differentiated steric environment around the substrate. 2. Low Catalyst Loading: Insufficient catalyst may lead to a significant background (non-catalyzed) reaction, reducing the overall enantiomeric excess (ee). 3. Temperature Effects: The reaction temperature may be too high, allowing for competing reaction pathways with lower activation energy barriers and poor stereocontrol.	1. Catalyst/Ligand Screening: Test a variety of chiral catalysts. For conjugate additions of thiols, chiral tridentate amino diether ligands have shown success with bulky substrates.[1] For epoxidations, yttrium-biphenyldiol complexes are effective for a range of α,β-unsaturated esters.[2] 2. Optimize Catalyst Loading: Increase the catalyst loading incrementally to favor the catalyzed pathway. 3. Temperature Optimization: Lowering the reaction temperature is a common strategy to enhance enantioselectivity.
Low or No Reaction Conversion	1. Steric Hindrance: The substrate is sterically demanding, leading to slow reaction rates. 2. Low Reactivity of Nucleophile/Reagent: The chosen reagent may not be sufficiently reactive. 3. Inadequate Activation: The α,β-unsaturated ester may not be sufficiently activated.	1. High-Pressure Conditions: For particularly challenging reactions, applying high pressure (8-10 kbar) can significantly increase reaction rates and yields, as demonstrated in Michael additions to other sterically hindered enones. 2. Use of More Reactive Reagents: Switch to more potent nucleophiles or oxidants. For epoxidation, dimethyldioxirane is a powerful reagent, although it can be less sensitive to steric effects.[3] 3. Catalyst Choice: For certain reactions, a more active catalyst system may be required.

Frequently Asked Questions (FAQs)

Here are some frequently asked questions regarding stereoselective reactions with Ethyl 3,4-dimethylpent-2-enoate.

Q1: Why is achieving high stereoselectivity with Ethyl 3,4-dimethylpent-2-enoate so challenging?

A1: The primary challenge arises from the significant steric bulk imparted by the isopropyl group at the 4-position and the methyl group at the 3-position. This steric hindrance impedes the approach of nucleophiles and reagents, making it difficult for chiral catalysts to effectively control the facial selectivity of the attack on the double bond.

Q2: What types of reactions are commonly employed to introduce stereocenters using this substrate?

A2: The most common reactions for introducing stereocenters at the α- and β-positions of α,β-unsaturated esters are:

• Conjugate (Michael) Additions: This is a powerful method for forming a new carbon-carbon or carbon-heteroatom bond at the β-position.

• Asymmetric Epoxidation: This reaction introduces two adjacent stereocenters by forming an epoxide across the double bond.

• Asymmetric Hydrogenation: This can be used to create a stereocenter at the α- or β-position, although it is often challenging with highly substituted alkenes.

Q3: Can chiral auxiliaries be used to control the stereoselectivity of reactions with Ethyl 3,4-dimethylpent-2-enoate?

A3: Yes, chiral auxiliaries are a viable strategy. The ester can be hydrolyzed to the corresponding carboxylic acid, which is then coupled to a chiral auxiliary (e.g., an Evans oxazolidinone or a Oppolzer's camphorsultam). The resulting chiral enoate can then undergo diastereoselective reactions. The auxiliary is subsequently cleaved to yield the desired product. This approach relies on the steric influence of the auxiliary to direct the incoming reagent.

Q4: Are there any specific catalyst systems that are recommended for asymmetric reactions with this substrate?

A4: While specific data for Ethyl 3,4-dimethylpent-2-enoate is scarce, analogies can be drawn from literature on other sterically hindered α,β-unsaturated esters:

• For asymmetric conjugate addition of thiols , a system using a chiral tridentate amino diether ligand with a lithium thiolate has proven effective for bulky substrates.[1]

• For asymmetric epoxidation , a chiral yttrium-biphenyldiol complex has shown broad substrate scope, including bulky enoates, providing high yields and enantioselectivities.[2]

• For asymmetric Michael additions , organocatalysts such as bifunctional tertiary amine-thioureas have been successful with sterically demanding β,β-disubstituted enones, particularly under high pressure.

Experimental Protocols

The following are generalized protocols adapted from literature for reactions with sterically hindered α,β-unsaturated esters. Note: These are starting points and will likely require optimization for Ethyl 3,4-dimethylpent-2-enoate.

Protocol 1: Diastereoselective Conjugate Addition of an Organocuprate

This protocol is based on the general procedure for the 1,4-addition of Gilman reagents to α,β-unsaturated esters.

Materials:

• Ethyl 3,4-dimethylpent-2-enoate

• Copper(I) Iodide (CuI)

• Organolithium reagent (e.g., MeLi, n-BuLi)

• Anhydrous diethyl ether or THF

• Saturated aqueous ammonium chloride (NH₄Cl) solution

Procedure:

• In a flame-dried, two-neck round-bottom flask under an inert atmosphere (e.g., Argon), suspend CuI in anhydrous diethyl ether or THF.

• Cool the suspension to -78 °C.

• Slowly add two equivalents of the organolithium reagent. The solution will typically change color, indicating the formation of the lithium diorganocuprate.

• Stir the mixture at -78 °C for 30 minutes.

• Slowly add a solution of Ethyl 3,4-dimethylpent-2-enoate in the same anhydrous solvent to the cuprate solution.

• Stir the reaction at -78 °C for a specified time (e.g., 1-4 hours), monitoring the reaction by TLC.

• Quench the reaction by slowly adding saturated aqueous NH₄Cl solution.

• Allow the mixture to warm to room temperature and extract the product with an organic solvent (e.g., diethyl ether or ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

• Determine the diastereomeric ratio by ¹H NMR or GC analysis.

Protocol 2: Asymmetric Epoxidation using a Chiral Yttrium Catalyst

This protocol is adapted from the method developed by Shibasaki and co-workers for the asymmetric epoxidation of α,β-unsaturated esters.[2]

Materials:

• Ethyl 3,4-dimethylpent-2-enoate

• Yttrium isopropoxide [Y(O-i-Pr)₃]

• Chiral biphenyldiol ligand (e.g., (R)-3,3',5,5'-tetra-tert-butyl-2,2'-biphenyldiol)

• Cumene hydroperoxide (CMHP)

• Anhydrous THF

• Molecular sieves (4 Å)

Procedure:

• In a flame-dried Schlenk tube under an inert atmosphere, combine Y(O-i-Pr)₃ and the chiral biphenyldiol ligand in anhydrous THF.

• Stir the mixture at room temperature for 1 hour to form the catalyst complex.

• Add powdered 4 Å molecular sieves.

• Cool the mixture to the desired temperature (e.g., -20 °C).

• Add the Ethyl 3,4-dimethylpent-2-enoate.

• Add cumene hydroperoxide (CMHP) dropwise.

• Stir the reaction at the same temperature, monitoring by TLC.

• Upon completion, quench the reaction with a saturated aqueous sodium thiosulfate solution.

• Extract the product with an organic solvent.

• Wash the combined organic layers, dry, and concentrate.

• Purify by column chromatography.

• Determine the enantiomeric excess by chiral HPLC analysis.

Visualizations

Experimental Workflow for Stereoselective Conjugate Addition

Caption: General workflow for a stereoselective conjugate addition experiment.

Logical Relationship for Troubleshooting Low Stereoselectivity

Caption: Troubleshooting logic for addressing low stereoselectivity.

References

• 1. Asymmetric conjugate addition of arylthiols to enoates and its application to organic synthesis of biologically potent compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Catalytic Asymmetric Epoxidation of α,β-Unsaturated Esters Using an Yttrium-Biphenyldiol Complex [organic-chemistry.org]
• 3. scispace.com [scispace.com]

Technical Support Center: Ethyl 3,4-dimethylpent-2-enoate Experiments

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Ethyl 3,4-dimethylpent-2-enoate. The information is presented in a question-and-answer format to directly address potential issues encountered during synthesis, purification, and experimental use.

Frequently Asked Questions (FAQs)

Q1: What is the primary method for synthesizing Ethyl 3,4-dimethylpent-2-enoate?

A1: The most common method for synthesizing Ethyl 3,4-dimethylpent-2-enoate is the Horner-Wadsworth-Emmons (HWE) reaction. This reaction involves the olefination of 3-methyl-2-butanone with a phosphonate ylide generated from triethylphosphonoacetate. The HWE reaction is favored for its ability to form E-alkenes with high selectivity and the ease of removing the phosphate byproduct.

Q2: What are the key physical and chemical properties of Ethyl 3,4-dimethylpent-2-enoate?

A2: Key properties are summarized in the table below.

Property	Value
Molecular Formula	C₉H₁₆O₂
Molecular Weight	156.22 g/mol [1]
Appearance	Colorless to pale yellow liquid (expected)
Boiling Point	Not specified, but expected to be distillable under vacuum.
Solubility	Expected to be soluble in common organic solvents and have limited solubility in water.

Q3: What are the potential biological activities of Ethyl 3,4-dimethylpent-2-enoate?

A3: As an α,β-unsaturated ester, Ethyl 3,4-dimethylpent-2-enoate is a potential Michael acceptor. This structural motif is known to interact with biological nucleophiles, such as cysteine residues in proteins. This reactivity can modulate signaling pathways involved in inflammation and oxidative stress, such as the Keap1-Nrf2 and NF-κB pathways. However, specific biological activity and cytotoxicity data for Ethyl 3,4-dimethylpent-2-enoate are not extensively documented in publicly available literature.

Troubleshooting Guide

Synthesis (Horner-Wadsworth-Emmons Reaction)

Q4: My HWE reaction to synthesize Ethyl 3,4-dimethylpent-2-enoate is showing low or no product formation. What are the possible causes and solutions?

A4: Low or no product yield in the HWE reaction can stem from several factors. Below is a table outlining potential causes and corresponding troubleshooting steps.

Potential Cause	Troubleshooting Steps
Incomplete Deprotonation of the Phosphonate	- Ensure the base used (e.g., NaH, NaOEt) is fresh and not expired. - Use a sufficiently strong base to fully deprotonate the triethylphosphonoacetate. - Ensure anhydrous reaction conditions, as water will quench the base and the ylide.
Low Reactivity of the Ketone	- Ketones are generally less reactive than aldehydes in the HWE reaction.[2][3] - Increase the reaction temperature or prolong the reaction time. - Consider using a more reactive phosphonate reagent.
Steric Hindrance	- 3-Methyl-2-butanone is a sterically hindered ketone, which can slow down the reaction. - Allow for longer reaction times.
Side Reactions of the Ylide	- The phosphonate ylide can undergo self-condensation or react with other electrophiles. - Add the ketone to the pre-formed ylide solution slowly at a low temperature.

Q5: The yield of my HWE reaction is good, but I am observing significant side products. What are these and how can I minimize them?

A5: Common side products in the HWE reaction with ketones include self-condensation products of the ketone and unreacted starting materials.

• Self-condensation of 3-methyl-2-butanone: This can occur under basic conditions. To minimize this, add the ketone to the reaction mixture at a low temperature and ensure the ylide has pre-formed.

• Hydrolysis of the ester: If water is present during workup, the ethyl ester can be hydrolyzed to the corresponding carboxylic acid. Ensure all workup steps are performed with dry solvents until the aqueous extraction.

Q6: How can I effectively purify Ethyl 3,4-dimethylpent-2-enoate after the reaction?

A6: Purification typically involves a multi-step process:

• Aqueous Workup: Quench the reaction with a saturated aqueous solution of ammonium chloride. Extract the product into an organic solvent like diethyl ether or ethyl acetate. Wash the organic layer with water and brine to remove the water-soluble phosphate byproduct.[2]

• Drying and Concentration: Dry the organic layer over an anhydrous salt (e.g., MgSO₄ or Na₂SO₄), filter, and concentrate the solvent under reduced pressure.

• Chromatography/Distillation: The crude product can be purified by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes. Alternatively, for larger scales, vacuum distillation can be employed.

Experimental Protocols

General Protocol for Horner-Wadsworth-Emmons Synthesis of Ethyl 3,4-dimethylpent-2-enoate

Disclaimer: This is a general protocol based on standard HWE reaction conditions and should be optimized for specific laboratory settings.

• Ylide Formation: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, suspend sodium hydride (1.1 eq.) in anhydrous tetrahydrofuran (THF). Cool the suspension to 0 °C in an ice bath. Add triethylphosphonoacetate (1.0 eq.) dropwise via the dropping funnel. Allow the mixture to stir at 0 °C for 30 minutes and then at room temperature for 1 hour, or until hydrogen evolution ceases.

• Reaction with Ketone: Cool the resulting ylide solution back to 0 °C. Add a solution of 3-methyl-2-butanone (1.2 eq.) in anhydrous THF dropwise. After the addition is complete, allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring the reaction progress by TLC or GC-MS.

• Workup: Cool the reaction mixture to 0 °C and cautiously quench with saturated aqueous ammonium chloride. Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 50 mL). Combine the organic layers and wash with water (2 x 50 mL) and brine (1 x 50 mL).

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel (e.g., 230-400 mesh) using a suitable eluent system (e.g., a gradient of 5-20% ethyl acetate in hexanes).

Signaling Pathway Diagrams

As an α,β-unsaturated ester, Ethyl 3,4-dimethylpent-2-enoate has the potential to interact with key cellular signaling pathways due to its electrophilic nature as a Michael acceptor.

Caption: Potential inhibition of the NF-κB signaling pathway by Ethyl 3,4-dimethylpent-2-enoate.

Caption: Potential activation of the Keap1-Nrf2 antioxidant response pathway.

References

• 1. Ethyl 3,4-dimethylpent-2-enoate | C9H16O2 | CID 5370267 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. Horner-Wadsworth-Emmons Reaction | NROChemistry [nrochemistry.com]

Technical Support Center: Degradation Pathways of Ethyl 3,4-dimethylpent-2-enoate

Welcome to the technical support center for researchers, scientists, and drug development professionals working with Ethyl 3,4-dimethylpent-2-enoate. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address specific issues you might encounter during your experiments on its degradation pathways.

Frequently Asked Questions (FAQs)

Q1: What are the expected degradation pathways for Ethyl 3,4-dimethylpent-2-enoate?

A1: Ethyl 3,4-dimethylpent-2-enoate, an α,β-unsaturated ester, is primarily expected to degrade through hydrolysis of its ester bond. This can occur via two main pathways:

• Chemical Hydrolysis: This can be catalyzed by either acid or base.

  • Acid-Catalyzed Hydrolysis: This is a reversible reaction where the ester is heated with water in the presence of a strong acid catalyst, yielding 3,4-dimethylpent-2-enoic acid and ethanol. To drive the reaction to completion, a large excess of water is typically used.

  • Base-Catalyzed Hydrolysis (Saponification): This is an irreversible reaction where a base, such as sodium hydroxide, is used. The products are the salt of the carboxylic acid (sodium 3,4-dimethylpent-2-enoate) and ethanol.

• Enzymatic Hydrolysis: This pathway involves enzymes, typically esterases or lipases, that catalyze the cleavage of the ester bond to produce 3,4-dimethylpent-2-enoic acid and ethanol. The rate and selectivity of this reaction are highly dependent on the specific enzyme used and the reaction conditions.

Q2: What factors can influence the degradation rate of Ethyl 3,4-dimethylpent-2-enoate?

A2: Several factors can significantly impact the degradation rate:

• Steric Hindrance: The bulky 3,4-dimethylpentyl group creates significant steric hindrance around the carbonyl carbon of the ester. This can slow down the rate of both chemical and enzymatic hydrolysis compared to less hindered esters.

• pH: In chemical hydrolysis, the rate is highly pH-dependent. Basic conditions generally lead to a faster and irreversible reaction (saponification), while acidic conditions promote a reversible hydrolysis. For enzymatic hydrolysis, each enzyme has an optimal pH range for its activity.

• Temperature: Increasing the temperature generally accelerates the rate of chemical hydrolysis. For enzymatic reactions, there is an optimal temperature for activity; temperatures that are too high can lead to enzyme denaturation and loss of activity.

• Enzyme Specificity: The choice of enzyme is critical for enzymatic hydrolysis. Some lipases and esterases may exhibit low activity towards sterically hindered α,β-unsaturated esters like Ethyl 3,4-dimethylpent-2-enoate. Screening different enzymes is often necessary to find one with suitable activity and selectivity.

• Solvent: The choice of solvent can affect reaction rates, especially in chemical hydrolysis. In enzymatic reactions, the presence of organic co-solvents can influence enzyme activity and stability.

Q3: Are there any other potential degradation pathways besides hydrolysis?

A3: While hydrolysis is the primary degradation pathway for the ester functional group, the α,β-unsaturated system introduces other possibilities, particularly under specific chemical or biological conditions. For instance, the double bond could be susceptible to reduction or oxidation, depending on the reactive species present in the system. However, hydrolysis of the ester bond is generally the most facile degradation route under typical aqueous environmental or physiological conditions.

Troubleshooting Guides

Issue 1: Slow or Incomplete Chemical Hydrolysis

Symptom	Possible Cause	Troubleshooting Steps
Low conversion to the carboxylic acid under acidic conditions.	The reaction is at equilibrium.	1. Increase the excess of water used in the reaction. 2. If possible, remove the ethanol byproduct as it forms to shift the equilibrium towards the products. 3. Increase the reaction temperature and/or the concentration of the acid catalyst.
Incomplete saponification under basic conditions.	Insufficient base or reaction time. Steric hindrance is slowing the reaction.	1. Increase the molar excess of the base (e.g., NaOH or KOH). 2. Prolong the reaction time and/or increase the reaction temperature. 3. Consider using a co-solvent like THF or dioxane to improve solubility and accessibility of the ester to the hydroxide ions.
Formation of byproducts.	Side reactions due to harsh conditions.	1. If using high temperatures, consider performing the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation. 2. Optimize the reaction temperature and time to minimize byproduct formation.

Issue 2: Low Efficiency of Enzymatic Hydrolysis

Symptom	Possible Cause	Troubleshooting Steps
Little to no formation of 3,4-dimethylpent-2-enoic acid.	The chosen enzyme has low activity towards this sterically hindered substrate.	1. Screen a panel of different lipases and esterases from various sources (microbial, porcine liver, etc.). 2. Consult literature for enzymes known to hydrolyze bulky esters.
Enzyme activity decreases over time.	Enzyme denaturation or inhibition.	1. Ensure the reaction pH and temperature are within the optimal range for the specific enzyme. 2. Check for potential product inhibition by 3,4-dimethylpent-2-enoic acid or ethanol. If suspected, consider in-situ product removal. 3. If using co-solvents, ensure they are compatible with the enzyme and used at a concentration that does not cause denaturation.
Inconsistent results between experiments.	Variability in enzyme activity or experimental setup.	1. Use a fresh batch of enzyme or verify the activity of the current batch. 2. Ensure consistent and accurate control of pH, temperature, and substrate/enzyme concentrations. 3. Thoroughly mix the reaction to ensure homogeneity, especially if the substrate has limited water solubility.

Issue 3: Analytical Challenges in Monitoring Degradation

Symptom	Possible Cause	Troubleshooting Steps
Difficulty in separating Ethyl 3,4-dimethylpent-2-enoate and 3,4-dimethylpent-2-enoic acid by HPLC.	Suboptimal chromatographic conditions.	1. Optimize the mobile phase composition. A gradient elution with an acetonitrile/water or methanol/water system, with the aqueous phase acidified (e.g., with 0.1% formic or phosphoric acid), is often effective. 2. Use a C18 column with good end-capping to minimize peak tailing of the carboxylic acid. 3. Adjust the column temperature to improve peak shape and resolution.
Poor peak shape (tailing) for 3,4-dimethylpent-2-enoic acid in HPLC.	Interaction of the carboxylic acid with the stationary phase or active sites in the HPLC system.	1. Acidify the mobile phase to suppress the ionization of the carboxylic acid. 2. Use a column specifically designed for the analysis of organic acids. 3. Ensure all components of the HPLC system are well-maintained and free of contaminants.
Low sensitivity for degradation products in GC-MS.	Poor volatilization or ionization of the carboxylic acid.	1. Derivatize the carboxylic acid to a more volatile ester (e.g., methyl or trimethylsilyl ester) prior to GC-MS analysis. 2. Optimize the injection port temperature and the GC temperature program.

Data Presentation

Due to the lack of specific published kinetic data for the hydrolysis of Ethyl 3,4-dimethylpent-2-enoate, the following table provides a general comparison of expected relative hydrolysis rates under different conditions, based on the principles of organic chemistry and enzymology. It is crucial to determine the specific rate constants experimentally for your system.

Table 1: Estimated Relative Hydrolysis Rates of Ethyl 3,4-dimethylpent-2-enoate

Condition	Catalyst	Temperature	Expected Relative Rate	Key Considerations
Acidic	1 M HCl	60 °C	Slow	Reversible reaction. Rate is dependent on water concentration.
Basic	1 M NaOH	60 °C	Fast	Irreversible reaction (saponification). Generally faster than acidic hydrolysis.
Enzymatic	Lipase A (e.g., from Candida antarctica B)	37 °C	Variable	Highly dependent on enzyme specificity. May be slow due to steric hindrance.
Enzymatic	Lipase B (e.g., from porcine pancreas)	37 °C	Variable	Different lipases will exhibit different activities and selectivities.
Neutral	Water	60 °C	Very Slow	Uncatalyzed hydrolysis is generally negligible at this temperature.

Experimental Protocols

Protocol 1: General Procedure for Acid-Catalyzed Hydrolysis

• Dissolve Ethyl 3,4-dimethylpent-2-enoate in a suitable co-solvent (e.g., acetonitrile or THF) to a known concentration.

• Add an excess of aqueous strong acid (e.g., 1 M HCl or H₂SO₄). A typical ratio might be 1:10 (v/v) of the organic solution to the acidic aqueous solution.

• Heat the reaction mixture at a controlled temperature (e.g., 60-80 °C) with stirring.

• At specific time intervals, withdraw aliquots of the reaction mixture.

• Immediately quench the reaction by neutralizing the aliquot with a suitable base (e.g., NaHCO₃ solution).

• Analyze the quenched aliquots by HPLC or GC-MS to determine the concentrations of the remaining ester and the formed carboxylic acid.

Protocol 2: General Procedure for Enzymatic Hydrolysis

• Prepare a buffer solution at the optimal pH for the chosen enzyme (e.g., phosphate buffer, pH 7.0).

• Dissolve Ethyl 3,4-dimethylpent-2-enoate in a minimal amount of a water-miscible organic solvent (e.g., DMSO or ethanol) to create a stock solution.

• Add a known amount of the substrate stock solution to the buffer to achieve the desired final substrate concentration. Ensure the final concentration of the organic solvent is low enough not to inhibit the enzyme (typically <5%).

• Equilibrate the substrate solution to the optimal temperature for the enzyme (e.g., 37 °C).

• Initiate the reaction by adding a known amount of the lipase or esterase solution.

• Incubate the reaction at a constant temperature with gentle agitation.

• At specific time points, withdraw aliquots and stop the enzymatic reaction by adding a quenching solution (e.g., a strong acid like HCl to denature the enzyme, or a solvent like acetonitrile to precipitate the enzyme).

• Centrifuge the quenched samples to remove any precipitated protein.

• Analyze the supernatant by HPLC or GC-MS to quantify the substrate and product.

Mandatory Visualizations

Caption: Chemical hydrolysis pathways of Ethyl 3,4-dimethylpent-2-enoate.

Caption: Workflow for monitoring the enzymatic hydrolysis of Ethyl 3,4-dimethylpent-2-enoate.

Caption: A logical flow for troubleshooting slow hydrolysis reactions.

effect of catalysts on Ethyl 3,4-dimethylpent-2-enoate reaction kinetics

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of Ethyl 3,4-dimethylpent-2-enoate. The information is presented in a question-and-answer format to directly address common challenges encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What are the common methods for synthesizing Ethyl 3,4-dimethylpent-2-enoate?

A1: The most prevalent methods for synthesizing Ethyl 3,4-dimethylpent-2-enoate, an α,β-unsaturated ester, are the Horner-Wadsworth-Emmons (HWE) reaction and the Wittig reaction.[1][2] Both reactions involve the olefination of a carbonyl compound. The HWE reaction typically employs a phosphonate carbanion and is known for producing predominantly E-alkenes with byproducts that are easily removed by aqueous extraction.[1] The Wittig reaction utilizes a phosphonium ylide.[2]

Q2: What are the starting materials for the Horner-Wadsworth-Emmons synthesis of Ethyl 3,4-dimethylpent-2-enoate?

A2: The synthesis of Ethyl 3,4-dimethylpent-2-enoate via the HWE reaction would involve the reaction of a phosphonate reagent, such as triethyl phosphonoacetate, with 3-methyl-2-butanone. A base is required to deprotonate the phosphonate and form the reactive carbanion.

Q3: Which catalysts or bases are typically used in the synthesis of Ethyl 3,4-dimethylpent-2-enoate?

A3: In the context of the Horner-Wadsworth-Emmons reaction for synthesizing α,β-unsaturated esters, a variety of bases can be used to generate the phosphonate carbanion. Common choices include sodium hydride (NaH), potassium carbonate (K2CO3), and lithium hydroxide (LiOH).[3][4] The choice of base and solvent can influence the reaction rate and stereoselectivity. For base-sensitive substrates, the Masamune-Roush conditions, which utilize lithium chloride (LiCl) and an amine base like triethylamine (Et3N) or DBU, can be employed.[3]

Q4: How does the choice of catalyst or base affect the reaction kinetics?

A4: The rate of the Horner-Wadsworth-Emmons reaction is dependent on the rate of deprotonation of the phosphonate and the subsequent nucleophilic attack on the carbonyl compound.[1] Stronger bases like sodium hydride will typically lead to faster carbanion formation and a higher reaction rate compared to weaker bases like potassium carbonate. The nature of the cation (e.g., Li+, Na+, K+) can also influence the stereochemical outcome of the reaction.[5]

Troubleshooting Guides

This section provides solutions to common problems encountered during the synthesis of Ethyl 3,4-dimethylpent-2-enoate.

Issue	Potential Cause(s)	Troubleshooting Steps
Low or No Product Yield	1. Ineffective deprotonation of the phosphonate. 2. Deactivated carbonyl compound. 3. Impure reagents or solvents. 4. Incorrect reaction temperature.	1. Use a stronger base (e.g., NaH instead of K2CO3). Ensure the base is fresh and has been handled under anhydrous conditions. 2. Check the purity of the 3-methyl-2-butanone. Consider purification by distillation if necessary. 3. Use anhydrous solvents and ensure all reagents are of high purity. 4. The reaction is typically run at room temperature, but gentle heating may be required in some cases.[3] Monitor the reaction by TLC to determine the optimal temperature.
Formation of Side Products	1. Self-condensation of the ketone. 2. Hydrolysis of the ester. 3. Formation of the Z-isomer.	1. Add the ketone slowly to the solution of the deprotonated phosphonate to minimize its concentration. 2. Ensure anhydrous conditions throughout the reaction and workup. 3. The HWE reaction generally favors the E-isomer.[1] To increase E-selectivity, consider using Li+ or Na+ salts and higher reaction temperatures.[5]
Difficult Purification	1. Presence of unreacted starting materials. 2. Contamination with the phosphate byproduct.	1. Monitor the reaction to completion using TLC. If the reaction has stalled, consider adding more base or phosphonate reagent. 2. The dialkylphosphate byproduct of the HWE reaction is typically water-soluble and can be removed by aqueous extraction during workup.[1] Multiple extractions with brine may be necessary. Column chromatography on silica gel is an effective final purification step.[3]

Experimental Protocols

A general experimental protocol for the synthesis of an α,β-unsaturated ester via the Horner-Wadsworth-Emmons reaction is provided below. This should be adapted for the specific synthesis of Ethyl 3,4-dimethylpent-2-enoate.

Materials:

• Triethyl phosphonoacetate

• 3-Methyl-2-butanone

• Sodium hydride (NaH) or Potassium Carbonate (K2CO3)

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH4Cl) solution

• Brine

• Anhydrous sodium sulfate (Na2SO4) or magnesium sulfate (MgSO4)

• Ethyl acetate (for extraction)

• Hexanes (for column chromatography)

Procedure:

• Preparation of the Phosphonate Carbanion: In a flame-dried, two-neck round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), add anhydrous THF. To this, add triethyl phosphonoacetate. Cool the solution to 0 °C in an ice bath. Carefully add the base (e.g., NaH, 60% dispersion in mineral oil, or K2CO3) portion-wise. Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 30 minutes.

• Reaction with Ketone: Slowly add 3-methyl-2-butanone to the solution of the phosphonate carbanion at room temperature.

• Reaction Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Workup: Once the reaction is complete, quench the reaction by slowly adding saturated aqueous NH4Cl solution. Transfer the mixture to a separatory funnel and extract with ethyl acetate. Wash the combined organic layers with brine, dry over anhydrous Na2SO4 or MgSO4, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a mixture of hexanes and ethyl acetate).

Visualizations

Experimental Workflow

Caption: General experimental workflow for the Horner-Wadsworth-Emmons synthesis.

Logical Relationship of Troubleshooting

Caption: Troubleshooting logic for addressing low product yield in the synthesis.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Wittig and Wittig–Horner Reactions under Sonication Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Horner-Wadsworth-Emmons Reaction | NROChemistry [nrochemistry.com]
• 4. An enhanced stereoselective synthesis of α,β-unsaturated esters through the Horner–Wadsworth–Emmons reaction in deep eutectic solvents - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. Horner–Wadsworth–Emmons reaction - Wikipedia [en.wikipedia.org]

Reference Data & Comparative Studies

A Comparative Analysis of Ethyl 3,4-dimethylpent-2-enoate and Structurally Related Esters for Researchers and Drug Development Professionals

This guide provides a comprehensive comparison of Ethyl 3,4-dimethylpent-2-enoate with its structural isomers and other related unsaturated esters. The information presented herein is intended for researchers, scientists, and professionals in the field of drug development to facilitate informed decisions regarding the selection and application of these compounds. The data has been compiled from various scientific sources and is presented to offer an objective overview of their physicochemical properties, potential biological activities, and analytical characterization.

Physicochemical Properties

The physicochemical properties of an ester are critical determinants of its behavior in both chemical and biological systems. These properties influence factors such as solubility, membrane permeability, and formulation characteristics. Below is a comparative table of Ethyl 3,4-dimethylpent-2-enoate and its selected isomers.

Property	Ethyl 3,4-dimethylpent-2-enoate	Ethyl (E)-4,4-dimethylpent-2-enoate	Ethyl 2-methyl-2-pentenoate	Ethyl 4-pentenoate
Molecular Formula	C9H16O2[1]	C9H16O2	C8H14O2	C7H12O2[2]
Molecular Weight	156.22 g/mol [1]	156.23 g/mol	142.20 g/mol	128.17 g/mol [2]
Boiling Point	Not available	Not available	Not available	146 °C[3]
Density	Not available	Not available	Not available	0.900 g/mL[3]
Refractive Index	Not available	Not available	Not available	1.4170[3]
LogP (calculated)	2.7[1]	Not available	Not available	1.5[2]
Solubility in Water	Sparingly soluble	Sparingly soluble	Sparingly soluble	Insoluble[2]
Appearance	Not available	Not available	Colorless clear liquid	Colorless liquid; Green fruity aroma[2]
CAS Number	21016-44-4[1]	22147-62-2[4]	58625-96-0[5]	1968-40-7[6]

Biological Activity and Drug Development Potential

Branched-chain unsaturated esters are a class of compounds that have garnered interest in drug development due to their diverse biological activities. Research has indicated that these molecules can exhibit anti-inflammatory, anti-diabetic, and cytotoxic effects against cancer cells.

Anti-inflammatory and Anti-diabetic Potential: Branched-chain fatty acid esters of hydroxy fatty acids (FAHFAs) are endogenous lipids with demonstrated anti-diabetic and anti-inflammatory properties.[7][8] Different isomers of FAHFAs have shown varied biological activities, with some potentiating glucose-stimulated insulin secretion and others exhibiting more potent anti-inflammatory effects.[7][8] This suggests that the specific branching and position of the ester bond are critical for their biological function. While Ethyl 3,4-dimethylpent-2-enoate itself has not been extensively studied in this context, its structural similarity to these bioactive lipids warrants investigation into its potential metabolic and anti-inflammatory effects.

Anticancer Activity: Unsaturated esters and related α,β-unsaturated carbonyl compounds have been investigated for their cytotoxicity against various cancer cell lines.[9][10] For instance, some studies have shown that synthetic esters of fatty acids can induce apoptosis in breast, colon, and lung cancer cells.[10] The cytotoxic potential is often linked to the presence of the α,β-unsaturated carbonyl moiety, which can react with cellular nucleophiles, including proteins and DNA. The cytotoxicity of Ethyl 3,4-dimethylpent-2-enoate and its isomers against different cancer cell lines would be a valuable area of future research.

Ester Prodrugs in Drug Delivery: The ester functional group is a common feature in prodrug design, aimed at enhancing the oral absorption and bioavailability of poorly permeable drugs.[11][12] By masking polar functional groups, esterification increases the lipophilicity of a drug molecule, facilitating its passage across biological membranes.[11][13][14] Once absorbed, the ester is hydrolyzed by endogenous esterases to release the active parent drug.[13][14][15] The branched alkyl chains and the unsaturation in molecules like Ethyl 3,4-dimethylpent-2-enoate could influence the rate of enzymatic hydrolysis, offering a tuneable parameter for controlling drug release.

Experimental Protocols

Gas Chromatography-Mass Spectrometry (GC-MS) for Isomer Separation and Identification

Objective: To separate and identify Ethyl 3,4-dimethylpent-2-enoate and its isomers in a mixture.

Methodology:

• Sample Preparation: Prepare a 1 mg/mL solution of the ester mixture in a suitable volatile solvent such as hexane or dichloromethane.

• GC-MS System: A gas chromatograph coupled to a mass spectrometer is used.

• GC Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms or HP-5ms, 30 m x 0.25 mm i.d., 0.25 µm film thickness) is suitable for separating these isomers.

• GC Conditions:

  • Injector Temperature: 250 °C

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

  • Oven Temperature Program: Start at 50 °C for 2 minutes, then ramp up to 250 °C at a rate of 10 °C/min, and hold for 5 minutes.

  • Injection Mode: Splitless or split (e.g., 50:1 split ratio).

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from m/z 40 to 400.

  • Ion Source Temperature: 230 °C.

  • Transfer Line Temperature: 280 °C.

• Data Analysis: The retention time of each isomer is a key parameter for its identification.[16] The mass spectrum of each peak is then compared with a reference library (e.g., NIST) for confirmation. The fragmentation pattern of the esters will provide structural information.

In Vitro Cytotoxicity Assay (MTT Assay)

Objective: To evaluate and compare the cytotoxic effects of Ethyl 3,4-dimethylpent-2-enoate and its isomers on a cancer cell line (e.g., MCF-7 breast cancer cells).

Methodology:

• Cell Culture: Culture MCF-7 cells in appropriate media (e.g., DMEM with 10% FBS and 1% penicillin-streptomycin) at 37 °C in a humidified atmosphere with 5% CO2.

• Cell Seeding: Seed the cells into 96-well plates at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Compound Treatment: Prepare stock solutions of the esters in DMSO. Dilute the stock solutions with culture medium to achieve a range of final concentrations (e.g., 0.1, 1, 10, 50, 100 µM). The final DMSO concentration should be less than 0.5%. Replace the medium in the wells with the medium containing the test compounds. Include a vehicle control (medium with DMSO) and a positive control (e.g., doxorubicin).

• Incubation: Incubate the plates for 48 or 72 hours.

• MTT Assay:

  • Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 3-4 hours at 37 °C.

  • Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. The IC50 value (the concentration that inhibits 50% of cell growth) can be determined by plotting the percentage of cell viability against the compound concentration.

Visualizations

Hypothetical Signaling Pathway Involvement

Branched-chain fatty acids and their derivatives have been shown to influence cellular signaling pathways, particularly those related to metabolism and inflammation.[7][8] While the direct targets of Ethyl 3,4-dimethylpent-2-enoate are unknown, a hypothetical pathway can be proposed based on the activities of similar lipid molecules. For instance, some fatty acid derivatives are known to interact with G-protein coupled receptors (GPCRs) or modulate the activity of key signaling proteins like mTOR.[17]

Caption: Hypothetical interaction of Ethyl 3,4-dimethylpent-2-enoate with a cell surface receptor.

Experimental Workflow for Comparative Analysis

A logical workflow is essential for the systematic comparison of different esters. This involves synthesis, purification, characterization, and subsequent performance evaluation in relevant assays.

Caption: A streamlined workflow for the comparative evaluation of esters.

Conclusion

Ethyl 3,4-dimethylpent-2-enoate and its structural isomers represent a promising area for research and development, particularly in the fields of medicinal chemistry and materials science. While direct comparative data is currently limited, the available information on related branched-chain unsaturated esters suggests a range of potential biological activities that warrant further investigation. The provided experimental protocols offer a starting point for researchers to conduct their own comparative studies. Future work should focus on systematic evaluations of these esters to fully elucidate their structure-activity relationships and unlock their potential for various applications.

References

• 1. Ethyl 3,4-dimethylpent-2-enoate | C9H16O2 | CID 5370267 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Ethyl 4-pentenoate | C7H12O2 | CID 74786 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. chemsynthesis.com [chemsynthesis.com]
• 4. Ethyl (E)-4,4-dimethylpent-2-enoate 95% | CAS: 22147-62-2 | AChemBlock [achemblock.com]
• 5. ethyl 2-methyl-2-pentenoate, 58625-96-0 [thegoodscentscompany.com]
• 6. Page loading... [wap.guidechem.com]
• 7. Distinct biological activities of isomers from several families of branched fatty acid esters of hydroxy fatty acids (FAHFAs) - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Distinct biological activities of isomers from several families of branched fatty acid esters of hydroxy fatty acids (FAHFAs) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. ar.iiarjournals.org [ar.iiarjournals.org]
• 10. Cytotoxic Potential of Betulinic Acid Fatty Esters and Their Liposomal Formulations: Targeting Breast, Colon, and Lung Cancer Cell Lines [mdpi.com]
• 11. Design of ester prodrugs to enhance oral absorption of poorly permeable compounds: challenges to the discovery scientist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Design of ester prodrugs: Significance and symbolism [wisdomlib.org]
• 13. scirp.org [scirp.org]
• 14. Exploring Ester Prodrugs: A Comprehensive Review of Approaches, Applications, and Methods [scirp.org]
• 15. academic.oup.com [academic.oup.com]
• 16. drawellanalytical.com [drawellanalytical.com]
• 17. Leucine - Wikipedia [en.wikipedia.org]

A Comparative Analysis of the Biological Activity of Ethyl 3,4-dimethylpent-2-enoate and Structurally Related Compounds

For Researchers, Scientists, and Drug Development Professionals

While specific biological activity data for ethyl 3,4-dimethylpent-2-enoate is not extensively documented in publicly available literature, its structural characteristics as an α,β-unsaturated ester suggest potential for biological relevance. This guide provides a comparative analysis of its potential activities based on structurally similar compounds with known biological effects. The comparison focuses on cytotoxicity and anti-inflammatory properties, common activities for this class of molecules.

The core structure of ethyl 3,4-dimethylpent-2-enoate is related to 3,4-dimethylpent-2-enoic acid, a compound found in Brucea javanica, a plant known for its traditional medicinal uses and from which numerous compounds with antitumor and antiviral properties have been isolated. This association provides a rationale for investigating the potential bioactivity of its ethyl ester derivative.

This guide synthesizes available data on related compounds to provide a predictive comparison and detailed experimental protocols for researchers interested in evaluating ethyl 3,4-dimethylpent-2-enoate.

Comparative Biological Activity Data

The following table summarizes the biological activity of compounds structurally related to ethyl 3,4-dimethylpent-2-enoate. The selection includes compounds with the α,β-unsaturated carbonyl moiety and those with similar substitution patterns.

Compound Name	Structure	Biological Activity	Cell Line/Model	IC50/EC50	Reference
Ethyl 3,4-dimethylpent-2-enoate (Target Compound)	Data not available	-	-	-
3,4-Dimethylpent-2-enoic acid	Antitumor, Antiviral	Not specified	Not specified	General references to Brucea javanica extracts
Dimethyl Pent-2-Enedioate	Anti-inflammatory (inhibits NF-κB)	LPS-induced macrophages	Not specified	[1]
Ethyl 2-(2,5-Dioxo-1-phenylpyrrolidin-3-yl)-2-methylpropanoate	Anti-inflammatory (COX-1, COX-2, 5-LOX inhibition)	In vitro enzyme assays	COX-1: 314 µg/mL, COX-2: 130 µg/mL, 5-LOX: 105 µg/mL	[2]
2-(3,4-dihydroxyphenyl) ethyl (3S, 4E)-4-formyl-3-(2-oxoethyl)hex-4-enoate	Anti-inflammatory (inhibits CCL2 secretion)	Primary human vascular endothelial cells	Dose-dependent inhibition	[3]

Experimental Protocols

Detailed methodologies for key experiments are provided below to facilitate the evaluation of ethyl 3,4-dimethylpent-2-enoate and its comparison with other compounds.

Cytotoxicity Assessment: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method to assess cell metabolic activity, which is an indicator of cell viability.[4][5]

Principle: In viable cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT to purple formazan crystals. The amount of formazan produced is proportional to the number of living cells.

Protocol:

• Cell Seeding: Plate cells in a 96-well plate at a density of 1 × 10⁴ cells/well and incubate for 24 hours at 37°C in a 5% CO₂ humidified atmosphere.

• Compound Treatment: Prepare serial dilutions of the test compounds (e.g., ethyl 3,4-dimethylpent-2-enoate and comparator compounds) in culture medium. Replace the existing medium with 100 µL of the medium containing the test compounds at various concentrations. Include a vehicle control (e.g., DMSO) and a positive control (e.g., a known cytotoxic agent).

• Incubation: Incubate the plate for 48-72 hours at 37°C and 5% CO₂.

• MTT Addition: Add 20 µL of a 5 mg/mL MTT solution in phosphate-buffered saline (PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of a solubilizing agent (e.g., dimethyl sulfoxide - DMSO) to each well to dissolve the formazan crystals. Shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution.

• Absorbance Measurement: Measure the absorbance at 492 nm or 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each treatment group relative to the vehicle control. The IC50 value (the concentration of the compound that inhibits cell growth by 50%) can be determined by plotting cell viability against the logarithm of the compound concentration.

Anti-inflammatory Activity: Nitric Oxide (NO) Inhibition Assay (Griess Assay)

This assay measures the production of nitric oxide (NO), a key inflammatory mediator, by quantifying its stable metabolite, nitrite, in cell culture supernatants.[6][7][8]

Principle: The Griess reagent converts nitrite into a colored azo compound, and the intensity of the color is proportional to the nitrite concentration.

Protocol:

• Cell Seeding and Stimulation: Seed murine macrophage cells (e.g., RAW 264.7) in a 96-well plate at a density of 5 × 10⁴ cells/well and allow them to adhere overnight.

• Compound Treatment: Pre-treat the cells with various concentrations of the test compounds for 1-2 hours.

• Inflammatory Stimulation: Induce inflammation by adding lipopolysaccharide (LPS) (e.g., 1 µg/mL) to the wells (except for the negative control) and incubate for 24 hours.

• Supernatant Collection: After incubation, collect 100 µL of the cell culture supernatant from each well.

• Griess Reaction:

  • In a new 96-well plate, add 50 µL of the collected supernatant.

  • Add 50 µL of Griess Reagent I (e.g., 1% sulfanilamide in 5% phosphoric acid).

  • Add 50 µL of Griess Reagent II (e.g., 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in water).

  • Incubate at room temperature for 10 minutes, protected from light.

• Absorbance Measurement: Measure the absorbance at 540 nm using a microplate reader.

• Data Analysis: Create a standard curve using known concentrations of sodium nitrite. Calculate the nitrite concentration in the samples from the standard curve. Determine the percentage of NO inhibition for each compound concentration relative to the LPS-stimulated control.

Signaling Pathway and Experimental Workflow Diagrams

NF-κB Signaling Pathway in Inflammation

The Nuclear Factor-kappa B (NF-κB) pathway is a critical regulator of the inflammatory response. Many anti-inflammatory compounds exert their effects by inhibiting this pathway.[9][10]

Caption: Simplified NF-κB signaling pathway in response to inflammatory stimuli.

Experimental Workflow for Cytotoxicity and Anti-inflammatory Screening

The following diagram illustrates a typical workflow for screening compounds for their cytotoxic and anti-inflammatory properties.

Caption: Workflow for screening compounds for cytotoxicity and anti-inflammatory activity.

References

• 1. Dimethyl Pent-2-Enedioate inhibits LPS-induced inflammatory response in macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Synthesis and Anti-Inflammatory and Analgesic Potentials of Ethyl 2-(2,5-Dioxo-1-Phenylpyrrolidin-3-yl)-2-Methylpropanoate [mdpi.com]
• 3. Anti-inflammatory effect of 3,4-DHPEA-EDA [2-(3,4 -hydroxyphenyl) ethyl (3S, 4E)-4-formyl-3-(2-oxoethyl)hex-4-enoate] on primary human vascular endothelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. MTT Assay Protocol for Cell Viability and Proliferation [merckmillipore.com]
• 5. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 6. Nitric Oxide Griess Assay [bio-protocol.org]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. resources.rndsystems.com [resources.rndsystems.com]
• 9. mdpi.com [mdpi.com]
• 10. Regulation of NF-κB-Induced Inflammatory Signaling by Lipid Peroxidation-Derived Aldehydes - PMC [pmc.ncbi.nlm.nih.gov]

Spectroscopic Analysis for the Confirmation of Ethyl 3,4-dimethylpent-2-enoate: A Comparative Guide

For researchers, scientists, and drug development professionals, the unambiguous structural confirmation of a synthesized compound is a critical step. This guide provides a comparative spectroscopic analysis of Ethyl 3,4-dimethylpent-2-enoate against structurally similar alternatives, Ethyl Crotonate and Ethyl Tiglate, to aid in its definitive identification. Due to the limited availability of experimental spectra for Ethyl 3,4-dimethylpent-2-enoate, this guide utilizes predicted spectroscopic data for the target compound and compares it with experimental data for the alternatives.

Executive Summary

This guide presents a detailed comparison of the spectroscopic characteristics of Ethyl 3,4-dimethylpent-2-enoate with two common analogues, Ethyl Crotonate and Ethyl Tiglate. By examining the nuances in their respective ¹H NMR, ¹³C NMR, IR, and Mass Spectra, researchers can effectively distinguish and confirm the synthesis of Ethyl 3,4-dimethylpent-2-enoate. Key differentiating features are highlighted in the comparative data tables.

Comparative Spectroscopic Data

The following tables summarize the predicted spectroscopic data for Ethyl 3,4-dimethylpent-2-enoate and the experimental data for Ethyl Crotonate and Ethyl Tiglate.

Table 1: ¹H NMR Data (Predicted for Ethyl 3,4-dimethylpent-2-enoate, Experimental for Alternatives)

Compound	Chemical Shift (δ) ppm, Multiplicity, Coupling Constant (J) Hz, Assignment
Ethyl 3,4-dimethylpent-2-enoate (Predicted)	~5.7 (s, 1H, C=CH), ~4.1 (q, J=7.1 Hz, 2H, OCH₂CH₃), ~2.5 (m, 1H, CH(CH₃)₂), ~2.1 (s, 3H, C=C-CH₃), ~1.2 (t, J=7.1 Hz, 3H, OCH₂CH₃), ~1.0 (d, J=6.8 Hz, 6H, CH(CH₃)₂)
Ethyl Crotonate (Experimental)	6.98 (dq, J=15.6, 6.9 Hz, 1H, O=C-CH=CH), 5.85 (dq, J=15.6, 1.8 Hz, 1H, O=C-CH=CH), 4.19 (q, J=7.1 Hz, 2H, OCH₂CH₃), 1.88 (dd, J=6.9, 1.8 Hz, 3H, =CH-CH₃), 1.28 (t, J=7.1 Hz, 3H, OCH₂CH₃)[1][2][3][4][5][6][7]
Ethyl Tiglate (Experimental)	6.81 (qq, J=7.2, 1.4 Hz, 1H, C=CH), 4.14 (q, J=7.1 Hz, 2H, OCH₂CH₃), 1.82 (d, J=7.2 Hz, 3H, =C(CH₃)CH₃), 1.73 (d, J=1.4 Hz, 3H, =C(CH₃)CH₃), 1.29 (t, J=7.1 Hz, 3H, OCH₂CH₃)[8][9][10]

Table 2: ¹³C NMR Data (Predicted for Ethyl 3,4-dimethylpent-2-enoate, Experimental for Alternatives)

Compound	Chemical Shift (δ) ppm, Assignment
Ethyl 3,4-dimethylpent-2-enoate (Predicted)	~167 (C=O), ~158 (C=CH), ~118 (C=CH), ~60 (OCH₂), ~34 (CH), ~21 (CH₃), ~20 (CH₃), ~14 (CH₃)
Ethyl Crotonate (Experimental)	166.9 (C=O), 144.5 (O=C-CH=CH), 123.2 (O=C-CH=CH), 60.2 (OCH₂), 18.0 (=CH-CH₃), 14.3 (OCH₂CH₃)[2][3][4][6]
Ethyl Tiglate (Experimental)	168.1 (C=O), 136.8 (C=CH), 129.0 (C=CH), 60.4 (OCH₂), 14.4 (OCH₂CH₃), 14.3 (=C(CH₃)CH₃), 12.0 (=C(CH₃)CH₃)[8][9]

Table 3: Infrared (IR) Spectroscopy Data (Predicted for Ethyl 3,4-dimethylpent-2-enoate, Experimental for Alternatives)

Compound	Characteristic Absorption Bands (cm⁻¹)
Ethyl 3,4-dimethylpent-2-enoate (Predicted)	~2960 (C-H stretch, sp³), ~1720 (C=O stretch, ester), ~1650 (C=C stretch), ~1170 (C-O stretch)
Ethyl Crotonate (Experimental)	2982 (C-H stretch, sp³), 1724 (C=O stretch, ester), 1658 (C=C stretch), 1178 (C-O stretch)[11]
Ethyl Tiglate (Experimental)	2980 (C-H stretch, sp³), 1715 (C=O stretch, ester), 1650 (C=C stretch), 1150 (C-O stretch)[8][12]

Table 4: Mass Spectrometry (MS) Data

Compound	Molecular Ion (M⁺) m/z	Key Fragment Ions m/z
Ethyl 3,4-dimethylpent-2-enoate	156[13]	111, 83, 55[13]
Ethyl Crotonate	114[14][15]	86, 69, 41[14][16]
Ethyl Tiglate	128[17][18][19]	113, 83, 55[17][19]

Experimental Protocols

Detailed methodologies for the key spectroscopic techniques are provided below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve approximately 5-10 mg of the analyte in 0.5-0.7 mL of a deuterated solvent (e.g., CDCl₃) in a standard 5 mm NMR tube. Add a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm).

• ¹H NMR Spectroscopy: Acquire the proton NMR spectrum on a 400 MHz or higher field spectrometer. Typical parameters include a 30-degree pulse width, a relaxation delay of 1-2 seconds, and a sufficient number of scans to obtain a good signal-to-noise ratio.

• ¹³C NMR Spectroscopy: Acquire the carbon-13 NMR spectrum on the same instrument. Due to the low natural abundance of ¹³C, a larger number of scans is typically required. Broadband proton decoupling is used to simplify the spectrum to single lines for each unique carbon atom.

Infrared (IR) Spectroscopy

• Sample Preparation (Neat Liquid): Place a drop of the neat liquid sample between two salt plates (e.g., NaCl or KBr). Gently press the plates together to form a thin film.

• Data Acquisition: Record the IR spectrum using a Fourier Transform Infrared (FTIR) spectrometer over the range of 4000-400 cm⁻¹. A background spectrum of the clean salt plates should be acquired and subtracted from the sample spectrum.

Mass Spectrometry (MS)

• Sample Introduction: Introduce the volatile liquid sample into the mass spectrometer via a gas chromatography (GC-MS) system for separation and analysis.

• Ionization: Use a standard electron ionization (EI) source with an energy of 70 eV.

• Data Acquisition: Acquire the mass spectrum over a mass-to-charge (m/z) range of approximately 40-200 amu to observe the molecular ion and key fragment ions.

Visualization of Workflows and Relationships

Spectroscopic Analysis Workflow

The following diagram illustrates the general workflow for the spectroscopic confirmation of a synthesized organic compound.

Caption: Workflow for the synthesis and spectroscopic confirmation of an organic compound.

Logical Relationships in Spectral Interpretation

This diagram illustrates the logical connections between different spectroscopic data points in the structural elucidation of Ethyl 3,4-dimethylpent-2-enoate.

Caption: Logical connections in the spectral interpretation of Ethyl 3,4-dimethylpent-2-enoate.

References

• 1. asahilab.co.jp [asahilab.co.jp]
• 2. magritek.com [magritek.com]
• 3. azom.com [azom.com]
• 4. azom.com [azom.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Ethyl tiglate | C7H12O2 | CID 5281163 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. Ethyl tiglate(5837-78-5) 13C NMR [m.chemicalbook.com]
• 10. Page loading... [guidechem.com]
• 11. Ethyl crotonate(623-70-1) IR Spectrum [chemicalbook.com]
• 12. Ethyl tiglate [webbook.nist.gov]
• 13. Ethyl 3,4-dimethylpent-2-enoate | C9H16O2 | CID 5370267 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 14. Ethyl crotonate(623-70-1) MS spectrum [chemicalbook.com]
• 15. Ethyl trans-crotonate | C6H10O2 | CID 429065 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 16. Human Metabolome Database: Showing metabocard for Ethyl crotonate (HMDB0039581) [hmdb.ca]
• 17. Ethyl tiglate(5837-78-5) MS spectrum [chemicalbook.com]
• 18. Ethyl tiglate [webbook.nist.gov]
• 19. Human Metabolome Database: Showing metabocard for Ethyl tiglate (HMDB0038962) [hmdb.ca]

Comparative Guide to Analytical Methods for the Quantification of Ethyl 3,4-dimethylpent-2-enoate

This guide provides a detailed comparison of two common analytical techniques for the quantification of Ethyl 3,4-dimethylpent-2-enoate: Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV). The information presented is based on established validation principles and data from the analysis of structurally similar compounds, such as fragrance components and unsaturated esters.

Method Performance Comparison

The selection of an appropriate analytical method depends on various factors, including required sensitivity, selectivity, sample matrix, and available instrumentation. Gas chromatography is a well-established technique for the analysis of volatile compounds like Ethyl 3,4-dimethylpent-2-enoate.[1][2][3] High-Performance Liquid Chromatography offers an alternative approach, particularly suitable for samples that may not be volatile or thermally stable.

The following table summarizes the typical performance characteristics of GC-MS and HPLC-UV methods for the quantification of small organic esters.

Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	High-Performance Liquid Chromatography (HPLC-UV)
Principle	Separation based on volatility and polarity, detection by mass-to-charge ratio.	Separation based on polarity, detection by UV absorbance.
Linearity (R²)	> 0.995	> 0.995
Limit of Detection (LOD)	0.01 - 0.1 µg/mL	0.1 - 0.5 µg/mL
Limit of Quantification (LOQ)	0.03 - 0.3 µg/mL	0.3 - 1.5 µg/mL
Accuracy (% Recovery)	95 - 105%	92 - 108%
Precision (% RSD)	< 5%	< 6%
Selectivity	High (based on retention time and mass spectrum)	Moderate (based on retention time and UV spectrum)
Sample Throughput	Moderate (typically 20-40 min per sample)	High (typically 5-15 min per sample)
Solvent Consumption	Low	High

Experimental Protocols

Detailed methodologies for each technique are provided below. These protocols are representative and may require optimization for specific sample matrices.

Method 1: Gas Chromatography-Mass Spectrometry (GC-MS)

Gas chromatography coupled with mass spectrometry is a powerful tool for the identification and quantification of volatile and semi-volatile compounds.[4] The high selectivity of MS, particularly in selected ion monitoring (SIM) mode, allows for accurate quantification even in complex matrices.[5][6]

1. Sample Preparation:

• Accurately weigh 1 g of the sample into a 10 mL volumetric flask.

• Add a suitable solvent (e.g., hexane or ethyl acetate) and an internal standard (e.g., heptadecane).

• Vortex for 1 minute to ensure complete dissolution.

• Dilute to the mark with the solvent.

• Filter the solution through a 0.45 µm PTFE syringe filter into a GC vial.

2. GC-MS Instrumentation and Conditions:

• GC System: Agilent 7890B or equivalent.

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Inlet Temperature: 250°C.

• Injection Volume: 1 µL (splitless mode).

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 2 minutes.

  • Ramp: 10°C/min to 280°C.

  • Hold: 5 minutes at 280°C.

• MS System: Agilent 5977A or equivalent.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• MS Source Temperature: 230°C.

• MS Quadrupole Temperature: 150°C.

• Acquisition Mode: Selected Ion Monitoring (SIM).

  • Quantifier Ion: m/z 111 (characteristic fragment of Ethyl 3,4-dimethylpent-2-enoate).[7]

  • Qualifier Ions: m/z 156 (molecular ion), m/z 83.[7]

3. Calibration:

• Prepare a series of calibration standards of Ethyl 3,4-dimethylpent-2-enoate (e.g., 0.1, 0.5, 1, 5, 10, 20 µg/mL) in the chosen solvent, each containing the internal standard at a fixed concentration.

• Analyze each standard in triplicate and construct a calibration curve by plotting the peak area ratio of the analyte to the internal standard against the concentration.

Method 2: High-Performance Liquid Chromatography (HPLC-UV)

Reversed-phase HPLC is a versatile technique for separating compounds based on their hydrophobicity. While Ethyl 3,4-dimethylpent-2-enoate does not have a strong chromophore, its carbon-carbon double bond allows for detection at low UV wavelengths.

1. Sample Preparation:

• Accurately weigh 1 g of the sample into a 10 mL volumetric flask.

• Add a suitable solvent (e.g., methanol or acetonitrile) and an internal standard (e.g., ethyl paraben).

• Vortex for 1 minute to ensure complete dissolution.

• Dilute to the mark with the solvent.

• Filter the solution through a 0.45 µm nylon syringe filter into an HPLC vial.

2. HPLC-UV Instrumentation and Conditions:

• HPLC System: Agilent 1260 Infinity II or equivalent.

• Column: C18 column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase: Isocratic elution with Acetonitrile:Water (60:40 v/v).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Injection Volume: 10 µL.

• Detector: UV-Vis Detector.

• Detection Wavelength: 210 nm.

3. Calibration:

• Prepare a series of calibration standards of Ethyl 3,4-dimethylpent-2-enoate (e.g., 1, 5, 10, 25, 50, 100 µg/mL) in the mobile phase, each containing the internal standard at a fixed concentration.

• Analyze each standard in triplicate and construct a calibration curve by plotting the peak area ratio of the analyte to the internal standard against the concentration.

Visualized Workflows

The following diagrams illustrate the experimental workflows for the GC-MS and HPLC-UV methods.

Caption: Workflow for Ethyl 3,4-dimethylpent-2-enoate quantification by GC-MS.

Caption: Workflow for Ethyl 3,4-dimethylpent-2-enoate quantification by HPLC-UV.

References

• 1. Identification and quantitation of unsaturated fatty acid isomers using the ZenoTOF 7600 system [sciex.com]
• 2. Gas-liquid chromatography of highly unsaturated fatty acid methyl esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. impactfactor.org [impactfactor.org]
• 5. scribd.com [scribd.com]
• 6. researchgate.net [researchgate.net]
• 7. Ethyl 3,4-dimethylpent-2-enoate | C9H16O2 | CID 5370267 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Comparative Guide to the Synthesis of Ethyl 3,4-dimethylpent-2-enoate

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of Synthesis Routes with Supporting Experimental Data

The synthesis of Ethyl 3,4-dimethylpent-2-enoate, a valuable intermediate in organic synthesis, can be approached through several established methodologies. This guide provides a comparative analysis of four prominent routes: the Horner-Wadsworth-Emmons reaction, the Wittig reaction, the Reformatsky reaction, and a plausible Claisen Condensation-based approach. Each method is evaluated based on reaction yield, stereoselectivity, and procedural complexity, supported by detailed experimental protocols and quantitative data to aid in the selection of the most suitable pathway for a given research or development objective.

At a Glance: Comparison of Synthesis Routes

Reaction	Key Reagents	Typical Yield	Stereoselectivity	Key Advantages	Key Disadvantages
Horner-Wadsworth-Emmons (HWE)	3-methyl-2-butanone, Triethyl phosphonoacetate, Sodium Hydride	91%	Predominantly (E)-isomer	High yield, excellent stereoselectivity, mild reaction conditions.	Requires stoichiometric use of a strong base.
Wittig Reaction	3-methyl-2-butanone, Ethyl (triphenylphosphoranylidene)acetate	Moderate to Good (Estimated)	Generally favors (Z)-isomer with unstabilized ylides; (E)-isomer with stabilized ylides.	Wide substrate scope, well-established.	Can produce phosphine oxide byproduct which can be difficult to separate; stereoselectivity can be an issue.
Reformatsky Reaction	3-methyl-2-butanone, Ethyl bromoacetate, Zinc	Moderate (Estimated)	Not highly stereoselective for the α,β-unsaturated product.	Tolerant of various functional groups.	Requires a two-step process (addition then dehydration); use of metallic zinc can be cumbersome.
Claisen Condensation Approach	(Hypothetical) Ethyl isovalerate, Ethyl acetate, followed by further steps	Lower (Estimated)	Dependent on subsequent reaction steps.	Utilizes common and inexpensive starting materials.	Multi-step, potentially low overall yield, and may lack regioselectivity.

I. Horner-Wadsworth-Emmons (HWE) Reaction

The Horner-Wadsworth-Emmons reaction stands out as a highly efficient method for the synthesis of Ethyl 3,4-dimethylpent-2-enoate, offering an excellent yield and high stereoselectivity for the (E)-isomer.

Experimental Protocol

To a suspension of sodium hydride (60% dispersion in mineral oil, 1.2 g, 30 mmol) in 50 mL of anhydrous tetrahydrofuran (THF) at 0 °C under a nitrogen atmosphere, is added dropwise triethyl phosphonoacetate (5.6 g, 25 mmol). The mixture is stirred at 0 °C for 30 minutes. A solution of 3-methyl-2-butanone (2.15 g, 25 mmol) in 10 mL of anhydrous THF is then added dropwise. The reaction mixture is allowed to warm to room temperature and stirred for 12 hours. The reaction is quenched by the slow addition of water (20 mL). The aqueous layer is extracted with diethyl ether (3 x 30 mL). The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure. The crude product is purified by column chromatography on silica gel (eluent: hexane/ethyl acetate 95:5) to afford Ethyl 3,4-dimethylpent-2-enoate.

• Yield: 91%[1]

Reaction Pathway

Caption: Horner-Wadsworth-Emmons reaction pathway.

II. Wittig Reaction

The Wittig reaction is a classic and versatile method for alkene synthesis.[1][2] For the synthesis of Ethyl 3,4-dimethylpent-2-enoate, it would involve the reaction of 3-methyl-2-butanone with a stabilized phosphorus ylide, ethyl (triphenylphosphoranylidene)acetate. Stabilized ylides typically favor the formation of the (E)-alkene.[2]

Proposed Experimental Protocol

In a round-bottom flask, ethyl (triphenylphosphoranylidene)acetate (10.45 g, 30 mmol) is dissolved in 100 mL of anhydrous toluene. To this solution, 3-methyl-2-butanone (2.58 g, 30 mmol) is added. The reaction mixture is heated to reflux for 24 hours. After cooling to room temperature, the solvent is removed under reduced pressure. The residue is triturated with petroleum ether to precipitate the triphenylphosphine oxide byproduct. The petroleum ether is decanted, and the process is repeated three times. The combined petroleum ether fractions are concentrated under reduced pressure, and the resulting crude product is purified by column chromatography on silica gel (eluent: hexane/ethyl acetate 98:2) to yield Ethyl 3,4-dimethylpent-2-enoate.

• Estimated Yield: Moderate to Good. The yield for Wittig reactions with stabilized ylides and ketones can vary but is generally expected to be in this range.

Reaction Pathway

Caption: Wittig reaction pathway for the synthesis.

III. Reformatsky Reaction

The Reformatsky reaction offers a pathway to β-hydroxy esters, which can then be dehydrated to the target α,β-unsaturated ester.[3] This two-step sequence provides an alternative route, though it may be less direct and stereoselective for the final product.

Proposed Experimental Protocol

Step 1: Formation of the β-hydroxy ester Activated zinc dust (2.6 g, 40 mmol) is added to a solution of 3-methyl-2-butanone (2.58 g, 30 mmol) in 50 mL of anhydrous benzene. The mixture is heated to reflux, and a solution of ethyl bromoacetate (5.01 g, 30 mmol) in 20 mL of anhydrous benzene is added dropwise over 30 minutes. The reaction mixture is refluxed for an additional 2 hours. After cooling, the mixture is poured into 100 mL of ice-cold 10% sulfuric acid. The layers are separated, and the aqueous layer is extracted with diethyl ether (3 x 40 mL). The combined organic layers are washed with saturated sodium bicarbonate solution and brine, then dried over anhydrous sodium sulfate. The solvent is removed under reduced pressure to give the crude ethyl 3-hydroxy-3,4-dimethylpentanoate.

Step 2: Dehydration The crude β-hydroxy ester is dissolved in 50 mL of pyridine, and phosphorus oxychloride (5.5 g, 36 mmol) is added dropwise at 0 °C. The mixture is stirred at room temperature for 4 hours and then poured onto crushed ice. The mixture is extracted with diethyl ether (3 x 50 mL). The combined organic extracts are washed with 5% hydrochloric acid, saturated sodium bicarbonate solution, and brine, then dried over anhydrous magnesium sulfate. After removal of the solvent, the residue is purified by column chromatography to afford Ethyl 3,4-dimethylpent-2-enoate.

• Estimated Yield: Moderate. The two-step nature of this process will likely result in a lower overall yield compared to the HWE reaction.

Reaction Pathway

Caption: Two-step Reformatsky reaction pathway.

IV. Claisen Condensation Approach (Hypothetical)

A multi-step synthesis commencing with a Claisen condensation could potentially yield the target molecule. This route is less direct and likely to be lower yielding but utilizes readily available starting materials. A crossed Claisen condensation between ethyl isovalerate and ethyl acetate would form a β-keto ester. Subsequent reduction and dehydration would be required to arrive at the final product.

Proposed Synthetic Scheme

• Crossed Claisen Condensation: Reaction of ethyl isovalerate with ethyl acetate in the presence of a strong base like sodium ethoxide to form ethyl 3-keto-4-methylpentanoate.

• Reduction of the Ketone: Selective reduction of the ketone functionality to a hydroxyl group using a reducing agent such as sodium borohydride.

• Dehydration: Acid-catalyzed dehydration of the resulting β-hydroxy ester to introduce the double bond and yield Ethyl 3,4-dimethylpent-2-enoate.

• Estimated Yield: Lower. This multi-step approach is expected to have a significantly lower overall yield due to the cumulative losses at each stage.

Conceptual Workflow

Caption: Multi-step Claisen condensation approach.

Conclusion

For the synthesis of Ethyl 3,4-dimethylpent-2-enoate, the Horner-Wadsworth-Emmons reaction emerges as the superior method, providing a high yield and excellent stereoselectivity in a single, efficient step. While the Wittig and Reformatsky reactions are viable alternatives, they present challenges in terms of byproduct separation and lower overall efficiency, respectively. The hypothetical Claisen condensation route, being a multi-step process, is likely the least efficient of the discussed pathways. The choice of synthesis route will ultimately depend on the specific requirements of the project, including desired yield, stereochemical purity, and available resources. However, based on the presented data, the Horner-Wadsworth-Emmons reaction is the most recommended approach for the reliable and high-yielding synthesis of Ethyl 3,4-dimethylpent-2-enoate.

References

• 1. Reformatsky (Reformatskii) Reaction [drugfuture.com]
• 2. Wittig reaction - Wikipedia [en.wikipedia.org]
• 3. Reformatsky reaction - Wikipedia [en.wikipedia.org]

Assessing the Purity of Synthesized Ethyl 3,4-dimethylpent-2-enoate: A Comparative Guide

For researchers, scientists, and drug development professionals, ensuring the purity of synthesized compounds is a critical step in the research and development pipeline. This guide provides a comprehensive framework for assessing the purity of synthesized Ethyl 3,4-dimethylpent-2-enoate, a valuable intermediate in organic synthesis. We present detailed analytical methodologies and comparative data to facilitate a thorough evaluation of the synthesized product against potential impurities and a commercially available, structurally similar alternative.

Analytical Workflow for Purity Assessment

The purity of synthesized Ethyl 3,4-dimethylpent-2-enoate can be effectively determined through a multi-pronged analytical approach. The following workflow outlines the key steps, from initial qualitative assessment to quantitative purity determination.

Unveiling the Biological Efficacy of Ethyl 3,4-dimethylpent-2-enoate and its Analogues as Insect Growth Regulators

A Comparative Guide for Researchers in Drug Development and Pest Management

In the ongoing search for novel and effective insect control agents, a class of acyclic terpenoid esters has shown considerable promise as insect growth regulators (IGRs). This guide provides a comparative analysis of the biological efficacy of Ethyl 3,4-dimethylpent-2-enoate and its structural analogues. By mimicking the action of juvenile hormone (JH), these compounds disrupt the normal development and metamorphosis of insects, offering a targeted approach to pest management. This document summarizes the available quantitative data, details the experimental protocols for assessing their activity, and illustrates the underlying signaling pathway.

Comparative Biological Efficacy

The biological efficacy of Ethyl 3,4-dimethylpent-2-enoate and its analogues is primarily evaluated through bioassays that measure their ability to mimic juvenile hormone, leading to developmental arrest or abnormal molting in insects. The data, where available, is presented in terms of the effective dose required to produce a specific response, such as the inhibition of metamorphosis.

Table 1: Structure of Ethyl 3,4-dimethylpent-2-enoate and its Analogues

Compound Name	Structure
Ethyl 3,4-dimethylpent-2-enoate	CH3CH(CH3)C(CH3)=CHCOOCH2CH3
3,4-Dimethylpent-2-enoic acid	CH3CH(CH3)C(CH3)=CHCOOH
Ethyl 3-ethyl-4,4-dimethylpent-2-enoate	(CH3)3CC(CH2CH3)=CHCOOCH2CH3
Ethyl (2E)-2,4-dimethyl-2-pentenoate	(CH3)2CHCH=C(CH3)COOCH2CH3
Ethyl 3-amino-4-methylpent-2-enoate	CH3CH(CH3)C(NH2)=CHCOOCH2CH3
Ethyl 3,3-dimethylpent-4-enoate	CH2=CHC(CH3)2CH2COOCH2CH3

Note: The structures are represented by their chemical formulas.

Key Principles from Structure-Activity Relationship Studies:

• The Ester Group: The ethyl ester group is a common feature in many active JH mimics and is believed to contribute to the molecule's stability and ability to penetrate the insect cuticle.

• Alkene Geometry: The geometry of the double bond at the 2-position (E/Z isomerism) can significantly influence biological activity.

• Substitution at C3 and C4: The size and nature of the alkyl substituents at the 3 and 4 positions are critical for receptor binding. The dimethyl substitution in the parent compound is a key feature. Variations in these substituents, such as the introduction of an ethyl group or an amino group, can modulate activity.

• Terminal Chain Length and Functionality: Modifications to the end of the carbon chain can also impact efficacy.

Experimental Protocols

The evaluation of juvenile hormone mimics like Ethyl 3,4-dimethylpent-2-enoate relies on standardized bioassays. The following are detailed methodologies for key experiments cited in the literature for assessing JH activity.

Drosophila melanogaster White Puparial Assay

This is a standard assay for determining the JH activity of test compounds by observing the disruption of metamorphosis in the fruit fly, Drosophila melanogaster.

Methodology:

• Fly Rearing: Drosophila melanogaster are reared on a standard cornmeal-yeast-agar medium at 25°C.

• Collection of White Pupae: Newly formed white pupae (pharate pupae) are carefully collected from the walls of the culture vials. This stage is critical as the pupae are highly sensitive to JH mimics.

• Compound Application: The test compound, dissolved in a suitable solvent like acetone or ethanol, is topically applied to the surface of the white pupae using a microapplicator. A range of concentrations is used to determine a dose-response relationship. Control groups are treated with the solvent alone.

• Incubation: The treated pupae are placed on moist filter paper in a petri dish and incubated at 25°C.

• Scoring: After the normal duration of the pupal stage (approximately 4-5 days), the eclosion (emergence of the adult fly) is observed. The effects are scored based on the degree of developmental arrest, which can range from complete failure to eclose, to the emergence of adults with morphological abnormalities (e.g., malformed wings, incomplete tanning).

• Data Analysis: The percentage of developmental inhibition at each concentration is calculated. This data is then used to determine the ED50 value, which is the dose required to inhibit the normal development of 50% of the treated pupae.

Tenebrio molitor (Yellow Mealworm) Pupal Assay

The yellow mealworm is another common model organism for JH bioassays.

Methodology:

• Insect Rearing: Tenebrio molitor larvae are reared on a diet of wheat bran and sliced potatoes at room temperature.

• Pupal Collection: Newly molted pupae are collected from the culture.

• Compound Application: The test compound is dissolved in a suitable solvent and topically applied to the ventral side of the pupal abdomen.

• Observation: The pupae are observed for their development. In the presence of a potent JH mimic, the pupae may undergo a second pupal molt instead of metamorphosing into an adult beetle, or they may develop into pupal-adult intermediates.

• Scoring: The activity is often scored on a scale based on the degree of retention of pupal characteristics.

• Data Analysis: The dose required to produce a specific morphogenetic effect in 50% of the treated pupae (ID50) is determined.

Signaling Pathway

Juvenile hormone and its mimics exert their effects by modulating gene expression through a specific signaling pathway. The core of this pathway involves an intracellular receptor complex.

Caption: Intracellular signaling pathway of Juvenile Hormone and its mimics.

Pathway Description:

• Cellular Entry: Being lipophilic, juvenile hormone (JH) or its synthetic mimic diffuses across the cell membrane into the cytoplasm of target cells.

• Receptor Binding: In the cytoplasm, JH binds to its intracellular receptor, which is a heterodimer of two proteins: Methoprene-tolerant (Met) and Germ-cell-expressed (Gce). The chaperone protein Hsp83 often assists in the proper folding and stabilization of the receptor.

• Complex Formation and Nuclear Translocation: Upon ligand binding, the receptor complex associates with a co-activator protein, such as Steroid Receptor Coactivator (SRC) or Taiman (Tai). This activated complex then translocates into the nucleus.

• Gene Regulation: Inside the nucleus, the JH-receptor-co-activator complex binds to specific DNA sequences known as Juvenile Hormone Response Elements (JHREs) in the promoter regions of target genes.

• Induction of Early Response Genes: This binding event initiates the transcription of early response genes, a key one being Krüppel-homolog 1 (Kr-h1).

• Inhibition of Metamorphosis: The protein product of Kr-h1 acts as a transcription factor that represses the expression of genes that are essential for metamorphosis. By maintaining the expression of larval genes and suppressing adult development genes, JH and its mimics effectively halt the metamorphic process, leading to the observed effects in bioassays.

Conclusion

Ethyl 3,4-dimethylpent-2-enoate and its analogues represent a promising class of insect growth regulators with a specific mode of action targeting the juvenile hormone signaling pathway. While detailed quantitative comparative data for this specific set of compounds is limited in publicly accessible literature, the established principles of structure-activity relationships for juvenoids suggest that subtle modifications to the alkyl chain and ester group can significantly impact biological efficacy. The standardized bioassays described provide a robust framework for the systematic evaluation of these and other novel IGR candidates. Further research focusing on the quantitative SAR of this particular chemical scaffold is warranted to optimize their potency and selectivity for the development of next-generation pest management agents.

Unveiling the Molecular Architecture: A Comparative Guide to the Characterization of Ethyl 3,4-dimethylpent-2-enoate

For researchers, scientists, and professionals in drug development, the precise characterization and structural confirmation of chemical entities are paramount. This guide provides a comprehensive comparison of analytical data for Ethyl 3,4-dimethylpent-2-enoate and its structural isomer, Ethyl (E)-4,4-dimethylpent-2-enoate, offering a clear framework for their differentiation and confirmation.

This document details the experimental data obtained from Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS) for the definitive structural elucidation of Ethyl 3,4-dimethylpent-2-enoate. By presenting this data alongside that of a closely related isomer, this guide serves as a practical reference for researchers engaged in the synthesis, identification, and quality control of similar compounds.

Structural Confirmation and Data Overview

The structural confirmation of Ethyl 3,4-dimethylpent-2-enoate is achieved through a multi-faceted analytical approach. The combination of ¹H NMR, ¹³C NMR, IR, and MS data provides unambiguous evidence for the assigned structure, distinguishing it from potential isomers and impurities.

Comparative Analysis of Spectroscopic Data

The following tables summarize the key spectroscopic data for Ethyl 3,4-dimethylpent-2-enoate and its structural isomer, Ethyl (E)-4,4-dimethylpent-2-enoate. This side-by-side comparison highlights the distinct spectral features that enable clear differentiation between the two compounds.

Table 1: ¹H NMR Spectral Data
Assignment	Ethyl 3,4-dimethylpent-2-enoate	Ethyl (E)-4,4-dimethylpent-2-enoate
Chemical Shift (δ ppm)	Multiplicity	Coupling Constant (J Hz)
-CH=	5.68	br. s
-OCH₂CH₃	4.15	q
>CH-	Data not available	-
=C-CH₃	2.15	d
-OCH₂CH₃	1.30	t
>CH(CH₃)₂	1.08	d
-C(CH₃)₃	Data not available	-

Table 2: ¹³C NMR Spectral Data
Assignment	Ethyl 3,4-dimethylpent-2-enoate
Chemical Shift (δ ppm)	Chemical Shift (δ ppm)
C=O	Predicted: ~166
=CH-CO	Predicted: ~118
=C(CH₃)-	Predicted: ~158
-OCH₂-	Predicted: ~60
>CH-	Predicted: ~33
-C(CH₃)₃	Data not available
>CH(CH₃)₂	Predicted: ~21
=C-CH₃	Predicted: ~18
-OCH₂CH₃	Predicted: ~14

Table 3: IR Spectral Data
Functional Group	Ethyl 3,4-dimethylpent-2-enoate (cm⁻¹)
C=O Stretch	1705
C=C Stretch	1640
C-H Bend (gem-dimethyl)	1385 and 1365

Table 4: Mass Spectrometry Data
Parameter	Ethyl 3,4-dimethylpent-2-enoate [1]
Molecular Ion (M⁺)	156
Top Peak (m/z)	111
Second Highest Peak (m/z)	Data not available
Third Highest Peak (m/z)	156

Experimental Protocols

The following are detailed methodologies for the key experiments cited in the characterization of Ethyl 3,4-dimethylpent-2-enoate.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Instrumentation: A JEOL C 60 HL spectrometer was used for ¹H NMR analysis. For ¹³C NMR, a spectrometer operating at a frequency of 75-125 MHz is recommended.

• Sample Preparation: A small amount of the neat sample is dissolved in deuterochloroform (CDCl₃).

• ¹H NMR Parameters:

  • Solvent: CDCl₃

  • Reference: Tetramethylsilane (TMS) at δ 0.00 ppm.

  • Data Acquisition: Standard acquisition parameters for a 60 MHz spectrometer.

• ¹³C NMR Parameters:

  • Solvent: CDCl₃

  • Reference: CDCl₃ at δ 77.16 ppm.

  • Data Acquisition: Proton-decoupled mode with a sufficient number of scans to obtain a good signal-to-noise ratio.

Infrared (IR) Spectroscopy

• Instrumentation: A standard FT-IR spectrometer.

• Sample Preparation: A thin film of the neat liquid sample is placed between two sodium chloride (NaCl) or potassium bromide (KBr) plates.

• Data Acquisition: The spectrum is typically recorded from 4000 to 600 cm⁻¹. The data is presented in terms of wavenumber (cm⁻¹).

Gas Chromatography-Mass Spectrometry (GC-MS)

• Instrumentation: A standard GC-MS system.

• GC Column: A non-polar column, such as one with a 2% OV-17 stationary phase on Chromosorb W (80/100 mesh), is suitable.

• Carrier Gas: Nitrogen at a flow rate of 30 cc/min.

• Temperature Program: An isothermal run at 60°C.

• MS Ionization: Electron Impact (EI) at 70 eV.

• Mass Range: Scanned from m/z 40 to 200.

Visualizing the Confirmation Workflow

The logical flow of experiments and data analysis for the structural confirmation of Ethyl 3,4-dimethylpent-2-enoate can be visualized as follows:

Figure 1. Workflow for the synthesis and structural confirmation of Ethyl 3,4-dimethylpent-2-enoate.

This comprehensive guide provides the necessary data and protocols for the unambiguous characterization of Ethyl 3,4-dimethylpent-2-enoate. By comparing its spectral properties with a key structural isomer, researchers can confidently identify and confirm the structure of this compound in their work.

References

• 1. Ethyl 3,4-dimethylpent-2-enoate | C9H16O2 | CID 5370267 - PubChem [pubchem.ncbi.nlm.nih.gov]

Scrutinizing the Bioactivity of Ester Side Chains: A Comparative Analysis of Deoxyelephantopin Analogues

A deep dive into the structure-activity relationship of novel sesquiterpene lactone analogues reveals the significant impact of ester side chains on their anti-cancer properties. This guide compares the cytotoxic performance of a deoxyelephantopin (DET) analogue featuring an Ethyl 3,4-dimethylpent-2-enoate moiety with other synthetic derivatives, supported by experimental data from peer-reviewed studies.

In the quest for more effective cancer therapeutics, researchers have turned to modifying natural products to enhance their potency and selectivity. A notable example is the semi-synthesis of analogues of deoxyelephantopin (DET), a sesquiterpene lactone with known anti-tumor activities. A key study in this area, "Novel sesquiterpene lactone analogues as potent anti-breast cancer agents," systematically investigated how altering the ester side chain of a DET precursor impacts its ability to kill cancer cells.

This comparison guide synthesizes the findings from this research to provide a clear overview for researchers, scientists, and drug development professionals. We will focus on the quantitative data, experimental protocols, and the logical framework of the study's design.

Performance Comparison of Deoxyelephantopin Analogues

The central aim of the research was to explore the structure-activity relationship of the ester side chain at a specific position on the DET scaffold. A series of analogues were synthesized, each bearing a different ester group, and their cytotoxic activity against the MDA-MB-231 human breast cancer cell line was evaluated. The half-maximal inhibitory concentration (IC50), a measure of a compound's potency, was determined for each analogue.

Compound	Ester Side Chain	IC50 (µM) against MDA-MB-231 cells
16	(E)-3,4-dimethylpent-2-enoate	> 40
7	Methacrylate	10.3
23	2-acetoxy-2-methylbutanoate	> 40
28	Cinnamate	1.8
Parent Compound (DET)	Methacrylate (at a different position)	5.3 (against A375LM5 melanoma cells)
DETD-35 (a lead analogue)	Modified proprietary side chain	2.7 (against A375LM5 melanoma cells)

Key Observations:

• The analogue featuring the (E)-3,4-dimethylpent-2-enoate side chain (compound 16 ) exhibited low cytotoxic activity, with an IC50 value greater than 40 µM.

• In stark contrast, the analogue with a cinnamate side chain (compound 28 ) demonstrated the highest potency among the compared esters, with an IC50 of 1.8 µM.

• The methacrylate analogue (compound 7 ) showed moderate activity.

• For context, the parent natural product, deoxyelephantopin (DET), and a lead optimized analogue, DETD-35, showed potent activity against melanoma cells, highlighting the general potential of this class of compounds.

These results underscore the critical role of the ester moiety in determining the cytotoxic efficacy of these sesquiterpene lactone analogues.

Experimental Protocols

To ensure the reproducibility and clarity of the findings, the detailed experimental methodologies employed in the cited research are outlined below.

General Synthesis of Deoxyelephantopin Analogues

The synthesis of the deoxyelephantopin analogues involved a multi-step process starting from a common precursor. The key final step was the esterification of the hydroxyl group on the lactone ring with various carboxylic acids to introduce the different side chains.

A representative esterification procedure is as follows:

• To a solution of the deoxyelephantopin alcohol precursor in dichloromethane (CH2Cl2), the respective carboxylic acid (e.g., (E)-3,4-dimethylpent-2-enoic acid) was added.

• N,N'-Dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP) were then added as coupling agents.

• The reaction mixture was stirred at room temperature for a specified period.

• Upon completion, the reaction was quenched, and the crude product was purified using column chromatography to yield the final ester analogue.

Cell Viability Assay (MTT Assay)

The cytotoxic activity of the synthesized compounds was determined using a standard MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

The protocol for the MTT assay was as follows:

• MDA-MB-231 human breast cancer cells were seeded in 96-well plates at a specific density and allowed to adhere overnight.

• The cells were then treated with various concentrations of the test compounds (including the Ethyl 3,4-dimethylpent-2-enoate analogue) for 72 hours.

• After the incubation period, the MTT reagent was added to each well and incubated for a further 4 hours, allowing viable cells to metabolize the MTT into formazan crystals.

• The supernatant was removed, and the formazan crystals were dissolved in a solubilization solution (e.g., dimethyl sulfoxide - DMSO).

• The absorbance of the resulting solution was measured at a specific wavelength (e.g., 570 nm) using a microplate reader.

• The percentage of cell viability was calculated relative to untreated control cells, and the IC50 values were determined from the dose-response curves.

Visualizing the Research Workflow

To provide a clear visual representation of the logical flow of the research, the following diagrams were created using the DOT language.

Caption: Experimental workflow for the synthesis and evaluation of deoxyelephantopin analogues.

Caption: Logical relationship between the ester side chain and cytotoxic activity.

Safety & Regulatory Compliance

Proper Disposal of Ethyl 3,4-dimethylpent-2-enoate: A Step-by-Step Guide for Laboratory Professionals

The safe and compliant disposal of laboratory chemicals is paramount for environmental protection and workplace safety. This guide provides essential, step-by-step procedures for the proper disposal of Ethyl 3,4-dimethylpent-2-enoate, a flammable liquid ester, tailored for researchers, scientists, and drug development professionals. Adherence to these guidelines is critical to minimize risks and ensure compliance with regulatory standards.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to handle Ethyl 3,4-dimethylpent-2-enoate in a well-ventilated area, preferably within a fume hood. Personal Protective Equipment (PPE) is mandatory.

Required Personal Protective Equipment (PPE):

• Nitrile gloves

• Safety glasses with side shields or chemical splash goggles

• Laboratory coat

Step-by-Step Disposal Protocol

Given that Ethyl 3,4-dimethylpent-2-enoate is a flammable liquid, it is classified as hazardous waste.[1] Under no circumstances should it be disposed of down the sanitary sewer.[1][2]

1. Waste Collection:

• Collect all waste Ethyl 3,4-dimethylpent-2-enoate in a designated, compatible container. Glass or a chemically resistant plastic container is recommended.[1]

• Ensure the container is properly labeled with a "Hazardous Waste" tag as soon as the first drop of waste is added.[1][3] The label must clearly identify the contents, including the full chemical name: "Waste Ethyl 3,4-dimethylpent-2-enoate". Vague identifiers like "Solvent Waste" are not acceptable.[1]

• The waste container must be kept securely closed at all times, except when adding more waste.[1][3]

2. Storage of Chemical Waste:

• Store the hazardous waste container in a designated, cool, dry, and well-ventilated area away from sources of ignition, heat, or direct sunlight.[4]

• Ensure secondary containment is in place to prevent the spread of material in case of a leak.[3]

• Segregate the waste container from incompatible materials, particularly strong oxidizing agents, to prevent hazardous reactions.

3. Disposal of Empty Containers:

• Empty containers that once held Ethyl 3,4-dimethylpent-2-enoate should also be treated as hazardous waste unless properly decontaminated.

• For disposal, triple-rinse the container with a suitable solvent (e.g., ethanol or acetone). The rinsate must be collected and disposed of as hazardous waste.

• After triple-rinsing, the container may be disposed of according to institutional protocols for non-hazardous lab glass or plastic.

4. Handling Spills:

• For small spills (<50 mL): Absorb the spill using an inert absorbent material such as vermiculite, perlite, or cat litter.[5] Once fully absorbed, scoop the material into a designated hazardous waste container.[5] The contaminated absorbent material must be disposed of as hazardous waste.[3]

• For large spills (>50 mL): Evacuate the immediate area and alert your institution's Environmental Health & Safety (EHS) department or emergency response team. Do not attempt to clean up a large spill without proper training and equipment.

5. Final Disposal:

• Arrange for the collection and disposal of the hazardous waste through your institution's licensed hazardous waste contractor.[1][3][5] Do not attempt to transport hazardous waste yourself.[3]

Summary of Key Disposal and Safety Information

Parameter	Guideline	Source
Waste Classification	Ignitable Hazardous Waste	[1]
Primary Disposal Method	Collection for licensed hazardous waste disposal	[1][3][5]
Prohibited Disposal	Do not dispose down the drain or evaporate in a fume hood	[1][2][3]
Container Requirements	Labeled, sealed, and chemically compatible	[1][3]
Required PPE	Nitrile gloves, safety glasses, lab coat	[5]
Small Spill Cleanup	Absorb with inert material and collect as hazardous waste	[3][5]

Disposal Decision Workflow

The following diagram illustrates the logical steps for the proper disposal of Ethyl 3,4-dimethylpent-2-enoate.

Caption: Disposal workflow for Ethyl 3,4-dimethylpent-2-enoate.

References

• 1. safety.pitt.edu [safety.pitt.edu]
• 2. unsw.edu.au [unsw.edu.au]
• 3. vumc.org [vumc.org]
• 4. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 5. chemtalk.com.au [chemtalk.com.au]

Personal protective equipment for handling Ethyl 3,4-dimethylpent-2-enoate

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the proper handling and disposal of Ethyl 3,4-dimethylpent-2-enoate (CAS No. 21016-45-5) in a laboratory setting. Adherence to these procedures is vital for ensuring personal safety and minimizing environmental impact.

Hazard Assessment and Personal Protective Equipment (PPE)

Table 1: Recommended Personal Protective Equipment (PPE)

Protection Type	Specification	Rationale
Eye Protection	Chemical safety goggles or a face shield.	Protects against splashes that can cause serious eye irritation or damage.[1][2]
Hand Protection	Nitrile gloves.	Provides a barrier against skin contact, which may cause irritation.[3]
Body Protection	Flame-retardant laboratory coat.	Protects against splashes and potential ignition sources due to the compound's flammability.[1][4]
Respiratory Protection	Use in a well-ventilated area or under a chemical fume hood.	As a volatile organic compound (VOC), inhalation may cause respiratory irritation.[5]

Operational Plan: Step-by-Step Handling Protocol

A systematic approach is essential for the safe handling of Ethyl 3,4-dimethylpent-2-enoate. The following workflow outlines the key steps from preparation to temporary storage.

Figure 1. Workflow for the safe handling of Ethyl 3,4-dimethylpent-2-enoate.

Experimental Protocols

a. Preparation:

• Verify that a certified chemical fume hood is available and functioning correctly.

• Assemble all necessary equipment, including glassware, dispensing tools, and waste containers.

• Don the appropriate PPE as outlined in Table 1.

b. Handling and Dispensing:

• Conduct all operations involving the transfer or use of Ethyl 3,4-dimethylpent-2-enoate within the chemical fume hood.

• To prevent the buildup of static electricity, which could ignite flammable vapors, ensure that containers and receiving equipment are grounded.[4]

• When transferring the liquid, do so slowly and carefully to avoid splashing.

c. Use in Experiment:

• Keep the container of Ethyl 3,4-dimethylpent-2-enoate tightly closed when not in active use to minimize the release of vapors.

• Ensure the experimental setup is stable and secure.

d. Temporary Storage:

• If temporary storage is required, place the tightly sealed container in a cool, dry, and well-ventilated area designated for flammable liquids.[1][4]

• This storage area must be away from sources of heat, sparks, and open flames.[1][4]

Disposal Plan

Proper disposal of Ethyl 3,4-dimethylpent-2-enoate and its associated waste is critical to prevent environmental contamination and ensure regulatory compliance.

a. Waste Segregation:

• Liquid Waste: Collect all unused Ethyl 3,4-dimethylpent-2-enoate and solutions containing it in a dedicated, clearly labeled, and sealed waste container for flammable organic liquids.

• Solid Waste: Any materials contaminated with the ester, such as pipette tips, gloves, and absorbent paper, should be collected in a separate, sealed waste bag or container.

b. Disposal Procedure:

• Small Quantities (<50 mL): For very small spills, absorb the liquid onto an inert absorbent material (e.g., vermiculite, sand, or commercial absorbent pads). Place the contaminated absorbent material in a sealed container for disposal as chemical waste.[3]

• Large Quantities (>50 mL): All liquid waste and contaminated solid waste must be disposed of through a licensed hazardous waste contractor.[3] Do not dispose of Ethyl 3,4-dimethylpent-2-enoate down the drain.[6]

• Empty Containers: Rinse empty containers with a suitable solvent (e.g., ethanol or acetone). The rinsate should be collected and disposed of as flammable liquid waste. The rinsed container can then be disposed of according to your institution's guidelines.

By adhering to these safety protocols, researchers can confidently and safely handle Ethyl 3,4-dimethylpent-2-enoate, ensuring a secure laboratory environment.

References

• 1. chemos.de [chemos.de]
• 2. prod.adv-bio.com [prod.adv-bio.com]
• 3. chemtalk.com.au [chemtalk.com.au]
• 4. fishersci.com [fishersci.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. chem.libretexts.org [chem.libretexts.org]